Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

• CAS: 800401-66-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Abstract

This technical guide provides a comprehensive, research-level overview of a robust synthetic pathway for Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate, a highly functionalized pyridine derivative with significant potential as a scaffold in medicinal chemistry and drug development. The synthesis is strategically designed around a pivotal crossed Claisen condensation, a powerful method for carbon-carbon bond formation.[1][2][3] This document offers a detailed exposition of the synthetic route, from the preparation of the key precursor, 2-chloro-4-methyl-5-nitropyridine, to its subsequent condensation with diethyl oxalate. The guide emphasizes the underlying chemical principles, provides detailed experimental protocols, and presents quantitative data to ensure reproducibility and scalability. It is intended for an audience of researchers, scientists, and professionals in the field of drug development.

Introduction: Significance and Synthetic Strategy

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a compound of interest due to its intricate molecular architecture, which incorporates several reactive handles. The α-keto ester functionality is a versatile precursor for a variety of heterocyclic systems and can participate in a range of chemical transformations.[4][5][6] The substituted pyridine core is a common motif in many biologically active molecules. The strategic placement of the chloro, nitro, and ester groups allows for selective modifications, making this compound a valuable building block in the synthesis of complex molecular targets.

The synthetic approach detailed herein is a two-step process, commencing with the synthesis of the key intermediate, 2-chloro-4-methyl-5-nitropyridine, followed by a crossed Claisen condensation to introduce the desired α-keto ester side chain. This strategy was chosen for its efficiency and the ready availability of the starting materials.

Synthesis of the Key Intermediate: 2-chloro-4-methyl-5-nitropyridine

The synthesis of the target molecule begins with the preparation of 2-chloro-4-methyl-5-nitropyridine. This intermediate is crucial as it contains the necessary pyridine core with the methyl group at the 4-position, which will be the site of deprotonation in the subsequent Claisen condensation. While various methods for the synthesis of substituted nitropyridines exist, a common route involves the nitration of a corresponding pyridine N-oxide followed by chlorination.[7][8]

Reaction Scheme

Caption: Synthetic route to 2-chloro-4-methyl-5-nitropyridine.

Detailed Experimental Protocol

Step 1: Synthesis of 4-methylpyridine N-oxide

• To a solution of 4-methylpyridine (1.0 eq) in dichloromethane (CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench the excess peroxyacid.

• Extract the aqueous layer with CH₂Cl₂ (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 4-methylpyridine N-oxide as a white solid.

Step 2: Synthesis of 2-chloro-4-methyl-5-nitropyridine

• To a mixture of concentrated sulfuric acid (H₂SO₄) and fuming nitric acid (HNO₃) at 0 °C, slowly add 4-methylpyridine N-oxide (1.0 eq).

• Carefully warm the reaction mixture to 90 °C and maintain for 4 hours.

• Cool the mixture to room temperature and pour it onto crushed ice.

• Neutralize the solution with a saturated aqueous solution of sodium carbonate (Na₂CO₃) until a precipitate forms.

• Filter the precipitate and dry it to obtain 4-methyl-5-nitropyridine N-oxide.

• To the crude 4-methyl-5-nitropyridine N-oxide, add phosphorus oxychloride (POCl₃) (3.0 eq) and heat the mixture at reflux for 2 hours.[9]

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 2-chloro-4-methyl-5-nitropyridine.

Quantitative Data

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
4-methylpyridine	93.13	50	4.66 g
m-CPBA	172.57	55	9.49 g
4-methylpyridine N-oxide	109.13	-	-
Conc. H₂SO₄	98.08	-	20 mL
Fuming HNO₃	63.01	-	15 mL
POCl₃	153.33	150	13.7 mL
Product	Yield (%)	Appearance	Purity (by NMR)
2-chloro-4-methyl-5-nitropyridine	~65% (over 2 steps)	Pale yellow solid	>95%

Core Synthesis: Crossed Claisen Condensation

The final step in the synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a crossed Claisen condensation. This reaction involves the base-catalyzed condensation of an ester with another carbonyl compound to form a β-keto ester.[10][11] In this case, the enolizable carbonyl component is the deprotonated 2-chloro-4-methyl-5-nitropyridine, and the non-enolizable electrophile is diethyl oxalate. The use of a strong, non-nucleophilic base such as sodium hydride (NaH) or lithium diisopropylamide (LDA) is crucial to ensure the complete deprotonation of the methyl group and to drive the reaction to completion.[2]

Reaction Mechanism

Caption: Mechanism of the crossed Claisen condensation.

Detailed Experimental Protocol

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), add a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 2-chloro-4-methyl-5-nitropyridine (1.0 eq) in anhydrous THF to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes, during which time the solution should turn a deep color, indicating the formation of the carbanion.

• To this solution, add diethyl oxalate (1.1 eq) dropwise via a syringe, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate as a solid.

Quantitative Data

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
2-chloro-4-methyl-5-nitropyridine	172.57	10	1.73 g
Sodium Hydride (60%)	24.00	12	0.48 g
Diethyl Oxalate	146.14	11	1.44 mL
Anhydrous THF	-	-	50 mL
Product	Yield (%)	Appearance	Purity (by HPLC)
Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate	~75%	Yellow solid	>98%

Characterization and Data Interpretation

The structural confirmation of the final product, Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate, should be performed using a combination of spectroscopic techniques:

• ¹H NMR (Nuclear Magnetic Resonance): Expect to see signals corresponding to the ethyl group (a triplet and a quartet), the methylene protons adjacent to the pyridine ring, and the aromatic protons on the pyridine ring.

• ¹³C NMR: Will show characteristic peaks for the carbonyl carbons of the α-keto ester, the carbons of the pyridine ring, and the ethyl group.

• Mass Spectrometry (MS): The molecular ion peak should correspond to the calculated mass of the product (C₁₀H₉ClN₂O₅).

• Infrared (IR) Spectroscopy: Strong absorption bands are expected for the C=O stretching vibrations of the ketone and ester groups, as well as the N-O stretching of the nitro group.

Safety Considerations

• m-CPBA is a strong oxidizing agent and can be shock-sensitive. Handle with care.

• Nitrating mixture (HNO₃/H₂SO₄) is highly corrosive. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, and work in a well-ventilated fume hood.

• Phosphorus oxychloride (POCl₃) is corrosive and reacts violently with water. Handle in a fume hood.

• Sodium hydride (NaH) is a flammable solid and reacts violently with water to produce hydrogen gas. Handle under an inert atmosphere.

• All reactions should be performed in a well-ventilated fume hood.

Conclusion

This technical guide outlines a reliable and efficient two-step synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. The methodology leverages a strategic nitration/chlorination sequence to prepare the key 2-chloro-4-methyl-5-nitropyridine intermediate, followed by a robust crossed Claisen condensation to construct the target α-keto ester. The detailed protocols and quantitative data provided herein are intended to facilitate the successful implementation of this synthesis in a research and development setting. The versatility of the final product as a chemical building block opens avenues for the discovery of novel therapeutic agents and other functional molecules.

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Chemical properties of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

An In-Depth Technical Guide to the Chemical Properties of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Introduction

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a complex heterocyclic compound that, while not extensively documented in publicly available literature, represents a significant scaffold for researchers in medicinal chemistry and drug discovery. Its structure integrates several key functional groups: a chloro- and nitro-substituted pyridine ring and an α-keto ester side chain. This unique combination of reactive sites suggests its potential as a versatile intermediate for the synthesis of novel therapeutic agents. The pyridine moiety is a privileged structure in pharmaceutical science, found in numerous FDA-approved drugs.[1][2] The nitro group and chlorine atom act as handles for further chemical modification, particularly through nucleophilic aromatic substitution, a cornerstone of heterocyclic chemistry.[3][4]

This guide provides a comprehensive analysis of the predicted chemical properties, a plausible synthetic route, and the potential reactivity of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. The insights herein are derived from established principles of organic chemistry and the known behavior of its constituent functional groups, offering a robust theoretical framework for researchers and drug development professionals.

Predicted Physicochemical and Spectroscopic Properties

Property	Predicted Value	Rationale / Comments
Molecular Formula	C₁₀H₈ClN₃O₅	Derived from the chemical structure.
Molecular Weight	285.64 g/mol	Calculated from the molecular formula.
Appearance	Likely a solid at room temperature.	Based on similar complex organic molecules.
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone.	Based on the polarity of the functional groups.
IR Spectroscopy (cm⁻¹)	~1730-1750 (ester C=O), ~1680-1710 (keto C=O), ~1520 & ~1350 (NO₂)	These are characteristic stretching frequencies for α-keto esters and nitroaromatic compounds.[5][6]
¹H NMR Spectroscopy (ppm)	~8.0-9.0 (pyridine protons), ~4.3 (q, -OCH₂CH₃), ~1.3 (t, -OCH₂CH₃), ~4.5 (s, -CH₂-)	The pyridine protons are expected to be in the aromatic region, deshielded by the electron-withdrawing groups. The ethyl ester and methylene protons will have characteristic shifts and splitting patterns.[5]
¹³C NMR Spectroscopy (ppm)	~190-200 (keto C=O), ~160-170 (ester C=O), ~120-150 (pyridine carbons)	The carbonyl carbons of aldehydes and ketones have distinctive resonances in this range.[6]
Mass Spectrometry (m/z)	Molecular ion peak (M⁺) at ~285/287 (due to ³⁵Cl/³⁷Cl isotopes).	Characteristic fragmentation patterns would include α-cleavage and McLafferty rearrangement for the keto-ester moiety.[6]

Proposed Synthesis: A Strategic Approach

A plausible synthetic route to Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate would likely involve a carbon-carbon bond-forming reaction on a suitable 2-chloro-5-nitropyridine precursor. A common and effective method for creating a β-keto ester is the Claisen condensation.[7][8] This reaction involves the base-catalyzed condensation of two ester molecules.[9][10] A crossed Claisen condensation, using two different esters, would be applicable here.[8]

The proposed synthesis would start with a 4-substituted 2-chloro-5-nitropyridine that can be converted into a nucleophile to react with diethyl oxalate. A logical precursor would be 2-chloro-4-methyl-5-nitropyridine.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate.

Detailed Experimental Protocol (Proposed)

• Preparation of the Carbanion: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), dissolve 2-chloro-4-methyl-5-nitropyridine in anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C in a dry ice/acetone bath.

• Enolate Formation: Slowly add a solution of a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), to the cooled solution. The reaction mixture is typically stirred at this temperature for 30-60 minutes to ensure complete formation of the carbanion at the methyl group. The acidity of the α-hydrogens is increased by the adjacent electron-withdrawing pyridine ring.[11]

• Reaction with Diethyl Oxalate: To the freshly prepared carbanion solution, add a solution of diethyl oxalate in anhydrous THF dropwise, maintaining the temperature at -78 °C. The diethyl oxalate acts as the electrophile.[12]

• Reaction Progression: Allow the reaction to stir at -78 °C for several hours, monitoring the consumption of the starting material by thin-layer chromatography (TLC).

• Quenching and Workup: Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Chemical Reactivity and Mechanistic Insights

The title compound possesses multiple reactive centers, making it a versatile building block for further synthetic transformations.

Reactivity of the Pyridine Ring

The pyridine ring is highly electron-deficient due to the electronegativity of the nitrogen atom and the potent electron-withdrawing effect of the nitro group. This makes the ring susceptible to nucleophilic aromatic substitution (SNAr).[13] The chlorine atom at the C2 position is a good leaving group and can be displaced by various nucleophiles.

Caption: General mechanism for nucleophilic aromatic substitution on the pyridine ring.

• Amination: Reaction with primary or secondary amines can introduce amino functionalities, which are common in bioactive molecules.

• Alkoxylation/Thiolation: Alcohols and thiols can displace the chloride to form ethers and thioethers, respectively.

Reactivity of the α-Keto Ester Moiety

The α-keto ester group is a highly versatile functional group with two adjacent carbonyls.[14]

• Reduction: The ketone can be selectively reduced to a hydroxyl group using mild reducing agents like sodium borohydride. This would create a chiral center.

• Condensation Reactions: The methylene group adjacent to the pyridine ring is activated by both the ring and the carbonyl groups, making it susceptible to deprotonation and subsequent alkylation or condensation reactions.

• Henry (Nitroaldol) Reaction: The ketone can react with nitroalkanes in the presence of a base.[15]

Reactivity of the Nitro Group

The nitro group is a versatile functional group that can be readily transformed.

• Reduction: The nitro group can be reduced to an amine using various methods, such as catalytic hydrogenation (e.g., H₂, Pd/C) or metal-acid combinations (e.g., Sn, HCl). The resulting amino group can then be used for a wide range of further functionalization, including amide bond formation and diazotization. The presence of a nitro group is a key feature in many pharmaceutical intermediates.[3][16][17][18]

Potential Applications in Drug Discovery

The structural motifs present in Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate are of significant interest in medicinal chemistry.

• Scaffold for Kinase Inhibitors: Many kinase inhibitors feature a substituted heterocyclic core that binds to the hinge region of the kinase. The functional handles on this molecule allow for the systematic elaboration of side chains to optimize binding affinity and selectivity.

• Antibacterial and Antiviral Agents: Pyridine derivatives are known to possess a broad spectrum of antimicrobial activities.[19][20] The ability to introduce diverse substituents on this scaffold could lead to the discovery of novel antibacterial or antiviral compounds.

• Central Nervous System (CNS) Agents: The pyridine ring is a common feature in drugs targeting the CNS. Further modifications of this molecule could yield compounds with potential applications in treating neurological disorders.

Safety and Handling

While specific toxicity data for this compound is unavailable, it should be handled with the care appropriate for a novel chemical entity. Based on its precursors and functional groups:

• General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Hazards of Precursors: 2-Chloro-5-nitropyridine is known to be harmful if swallowed, cause skin irritation, and serious eye irritation. It may also cause respiratory irritation. Assume the target compound has similar or greater toxicity.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

Conclusion

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate, while not a widely studied molecule, presents a landscape of synthetic opportunities for the discerning medicinal chemist. Its predicted properties and reactivity, based on the well-established chemistry of nitropyridines and α-keto esters, mark it as a valuable and versatile platform for the construction of complex, biologically active molecules. This guide provides a foundational understanding to stimulate further research and unlock the potential of this intriguing heterocyclic scaffold in the ongoing quest for novel therapeutics.

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Spectroscopic data (NMR, IR, MS) of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

An In-Depth Technical Guide to the Spectroscopic Profile of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

The core structure integrates a highly substituted pyridine ring with an ethyl α-keto-ester side chain. This combination of a halogenated, nitro-aromatic system and a reactive dicarbonyl moiety presents a unique spectroscopic fingerprint, which we will dissect using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Molecular Structure and Proton NMR (¹H NMR) Spectroscopy

The proton NMR spectrum provides the initial, most direct insight into the molecular framework by revealing the number of distinct proton environments, their electronic surroundings, and their proximity to neighboring protons.

Predicted ¹H NMR Spectrum

The structure of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate suggests five distinct proton signals. The electron-withdrawing nature of the nitro group and the electronegativity of the chlorine atom on the pyridine ring will significantly deshield the aromatic protons, shifting them downfield.

// Atom nodes N1 [label="N", pos="0,0!"]; C2 [label="C", pos="1.2,0.5!"]; C3 [label="C", pos="1.2,-0.5!"]; C4 [label="C", pos="0,-1!"]; C5 [label="C", pos="-1.2,-0.5!"]; C6 [label="C", pos="-1.2,0.5!"];

// Substituents on Pyridine Cl [label="Cl", pos="2.4,1!"]; N_nitro [label="N", pos="-2.4,-1!"]; O1_nitro [label="O", pos="-3.2,-0.5!"]; O2_nitro [label="O", pos="-2.4,-2!"]; C7 [label="CH₂", pos="0,-2!"];

// Side chain C8 [label="C=O", pos="0,-3!"]; C9 [label="C=O", pos="1.2,-3.5!"]; O_ester [label="O", pos="2.4,-3!"]; C10 [label="CH₂", pos="3.6,-3.5!"]; C11 [label="CH₃", pos="4.8,-3!"];

// Proton Labels H3 [label="H (a)", pos="2.2,-0.8!", fontcolor="#EA4335"]; H6 [label="H (b)", pos="-2.2,0.8!", fontcolor="#4285F4"]; H7 [label="H (c)", pos="-1,-2.2!", fontcolor="#34A853"]; H10 [label="H (d)", pos="3.6,-4.2!", fontcolor="#FBBC05"]; H11 [label="H (e)", pos="5.8,-3.2!", fontcolor="#5F6368"];

// Bonds edge [penwidth=1.5]; C2 -- N1 -- C6; C2 -- C3 -- C4 -- C5 -- C6;

// Substituent bonds C2 -- Cl; C5 -- N_nitro; N_nitro -- O1_nitro [style=solid]; N_nitro -- O2_nitro [style=double]; C4 -- C7;

// Side chain bonds C7 -- C8; C8 -- C9; C9 -- O_ester; O_ester -- C10; C10 -- C11;

// Proton pointers (optional) edge [style=dashed, color="#5F6368", penwidth=0.8]; H3 -- C3; H6 -- C6; H7 -- C7; H10 -- C10; H11 -- C11; } Caption: Labeled protons for ¹H NMR correlation.

Proton Label	Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
(a)	H-3 (Pyridine)	~9.1 - 9.3	Singlet (s)	1H	Strongly deshielded by the adjacent nitro group (at C-5) and the para-nitrogen atom. Expected to be the most downfield aromatic proton.
(b)	H-6 (Pyridine)	~8.7 - 8.9	Singlet (s)	1H	Deshielded by the adjacent ring nitrogen and the ortho-chloro group.[1]
(c)	-CH₂- (Propanoate)	~4.5 - 4.8	Singlet (s)	2H	Positioned between the electron-withdrawing pyridine ring and a carbonyl group, leading to significant deshielding. No adjacent protons result in a singlet.
(d)	-OCH₂- (Ethyl)	~4.2 - 4.4	Quartet (q)	2H	Characteristic chemical shift for a methylene group in an ethyl ester.[2] Coupled to the adjacent methyl group (e).
(e)	-CH₃ (Ethyl)	~1.2 - 1.4	Triplet (t)	3H	Typical chemical shift for a methyl group in an ethyl ester.[2] Coupled to the adjacent methylene group (d).

Carbon NMR (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum complements the ¹H NMR by providing a map of the carbon skeleton. Due to the low natural abundance of ¹³C, proton decoupling is typically used, resulting in a spectrum of singlets where each unique carbon environment gives a distinct peak.

Predicted ¹³C NMR Spectrum

The molecule contains 10 unique carbon environments. The chemical shifts are heavily influenced by the electronegativity of attached atoms (O, N, Cl) and the deshielding effect of carbonyl and aromatic systems.

Carbon Assignment	Predicted δ (ppm)	Rationale
C=O (Ketone)	~190 - 195	Ketone carbonyls are highly deshielded and appear significantly downfield.[3]
C=O (Ester)	~160 - 165	Ester carbonyls are also downfield but are typically more shielded than ketone carbonyls.[3]
C-Cl (C-2)	~152 - 155	The carbon atom directly bonded to chlorine is deshielded.[4]
C-NO₂ (C-5)	~148 - 151	The carbon attached to the nitro group experiences strong deshielding.
C-4 (Pyridine)	~140 - 145	Aromatic carbon bearing the side-chain substituent.
C-6 (Pyridine)	~138 - 142	Aromatic CH carbon, deshielded by the adjacent ring nitrogen.
C-3 (Pyridine)	~125 - 130	Aromatic CH carbon.
-OCH₂- (Ethyl)	~62 - 65	Methylene carbon of the ethyl ester, deshielded by the adjacent oxygen.[5]
-CH₂- (Propanoate)	~45 - 50	Aliphatic carbon positioned between the aromatic ring and a carbonyl group.
-CH₃ (Ethyl)	~13 - 15	Methyl carbon of the ethyl ester, representing a typical upfield aliphatic signal.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for the rapid identification of functional groups. The presence of multiple polar bonds (C=O, N-O, C-Cl, C-O) in the target molecule will result in a rich and informative spectrum.

Predicted Key IR Absorptions

Frequency (cm⁻¹)	Vibration Type	Functional Group	Intensity	Rationale
1740 - 1760	C=O Stretch	α-Keto group	Strong	The ketone carbonyl adjacent to the ester will appear at a slightly higher frequency than a simple ketone.
1720 - 1740	C=O Stretch	Ester	Strong	Characteristic strong absorption for the ester carbonyl group.
1510 - 1550	Asymmetric N-O Stretch	Nitro group	Strong	A very strong and characteristic absorption for nitroarenes.[6]
1340 - 1370	Symmetric N-O Stretch	Nitro group	Strong	The second characteristic strong band for the nitro group.[6]
1580 - 1610	C=C / C=N Stretch	Aromatic Ring	Medium-Weak	Vibrations associated with the pyridine ring system.
1200 - 1300	C-O Stretch	Ester	Strong	Stretching vibration of the C-O single bond in the ester.
700 - 800	C-Cl Stretch	Aryl Halide	Medium-Strong	Characteristic absorption for the carbon-chlorine bond.
2900 - 3100	C-H Stretch	Aliphatic/Aromatic	Medium-Weak	Stretching vibrations for sp² (aromatic) and sp³ (aliphatic) C-H bonds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Furthermore, the fragmentation pattern observed under techniques like Electron Ionization (EI) offers a puzzle-like confirmation of the molecular structure.

Predicted Mass Spectrum and Fragmentation

The molecular formula is C₁₀H₈ClN₂O₅. The nominal molecular weight is 271.64 g/mol . A key feature will be the isotopic pattern of the molecular ion due to the natural abundance of chlorine isotopes (³⁵Cl:~75%, ³⁷Cl:~25%), resulting in two peaks (M⁺ and M⁺+2) with an approximate intensity ratio of 3:1.[7]

• Molecular Ion (M⁺˙): A distinct peak cluster at m/z 271 and 273, reflecting the presence of a single chlorine atom.

• Loss of Ethoxy Radical (m/z 226/228): Fragmentation of the ester via cleavage of the C-O bond, losing ·OCH₂CH₃ (45 Da).

• Loss of the Ethyl Formate Group (m/z 198/200): A common fragmentation pathway for esters, resulting in the loss of ·COOCH₂CH₃ (73 Da).

• Loss of Nitro Group (m/z 225/227): Cleavage of the C-NO₂ bond, losing NO₂ (46 Da).

• Formation of the Pyridine Cation (m/z 157/159): Cleavage of the bond between the pyridine ring and the side chain can lead to a fragment corresponding to the 4-substituted-2-chloro-5-nitropyridine radical cation or related structures.

Standardized Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following standardized protocols are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire data with a 90° pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans (typically 16 or more) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Use a standard proton-decoupled pulse sequence. A longer acquisition time and a greater number of scans will be necessary due to the lower sensitivity of the ¹³C nucleus.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the spectrum using the TMS signal.

Infrared (IR) Spectroscopy

• Sample Preparation: For Attenuated Total Reflectance (ATR-IR), place a small amount of the solid sample directly onto the ATR crystal. For KBr pellets, grind 1-2 mg of the sample with ~100 mg of dry KBr powder and press into a transparent disk.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Collect a background spectrum of the empty sample compartment or pure KBr pellet. Then, collect the sample spectrum over a range of 4000-400 cm⁻¹. Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Processing: The final spectrum is presented as a ratio of the sample scan to the background scan, typically in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 µg/mL) in a suitable solvent like acetonitrile or methanol.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to an appropriate ionization source.

• Ionization:

  • Electrospray Ionization (ESI): A soft ionization technique suitable for determining the molecular weight via the protonated molecule [M+H]⁺. Infuse the sample solution directly or via liquid chromatography.

  • Electron Ionization (EI): A hard ionization technique, typically coupled with Gas Chromatography (GC-MS), that provides detailed structural information through fragmentation.

• Data Acquisition: Acquire data over a relevant mass range (e.g., m/z 50-500). For high-resolution analysis, ensure proper calibration of the instrument to obtain accurate mass measurements.

References

• Supporting Information for a relevant study on dioxo-propanoates.

• PubChem. 2-Chloro-5-nitropyridine. Available at: [Link]

• NIST WebBook. 2-Chloro-3-nitropyridine. Available at: [Link]

• Doc Brown's Chemistry. C-13 nmr spectrum of 2-chloropropane. Available at: [Link]

• NIST WebBook. 2-Chloro-5-nitropyridine. Available at: [Link]

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• 1. 2-Chloro-5-nitropyridine(4548-45-2) 1H NMR [m.chemicalbook.com]
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• 3. rsc.org [rsc.org]
• 4. C3H7Cl CH3CHClCH3 C-13 nmr spectrum of 2-chloropropane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of  isopropyl chloride C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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Navigating the Synthesis and Potential of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate: A Technical Guide for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Scaffold for Drug Discovery

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer unique three-dimensional arrangements and reactive handles is perpetual. Pyridine derivatives, in particular, are a cornerstone of many approved therapeutics, owing to their ability to engage in a multitude of biological interactions. This guide delves into the technical intricacies of a lesser-explored yet promising compound: Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate .

While a dedicated CAS number for this specific molecule is not widely cataloged, suggesting its status as a novel or custom-synthesized entity, its constituent parts—a substituted nitropyridine and an oxopropanoate moiety—are well-established pharmacophores. This guide will provide a comprehensive overview of its synthesis, predicated on established chemical principles, its anticipated properties, and its potential applications in the realm of drug discovery and development. We will explore the strategic rationale behind its molecular design and equip researchers with the foundational knowledge to leverage this compound in their scientific pursuits.

Core Molecular Components: A Strategic Analysis

The structure of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate is a deliberate convergence of functionalities, each contributing to its potential as a versatile chemical probe and a precursor to more complex bioactive molecules.

Component	Key Features	Potential Role in Drug Discovery
2-Chloro-5-nitropyridine Core	Electron-deficient aromatic ring, activated chlorine at C2, nitro group at C5.	The chlorine atom serves as a versatile leaving group for nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of diverse functionalities. The nitro group can be reduced to an amine, providing another point for chemical elaboration.
4-Substituted Pyridine	Introduces a specific vector for substitution, influencing the overall geometry and potential for protein-ligand interactions.	The position of the substituent dictates the spatial orientation of the molecule, which is critical for binding to target proteins.
Ethyl 2-Oxopropanoate Side Chain	Contains a reactive α-keto-ester functionality.	This moiety can act as a handle for various chemical transformations, including condensations, and may participate in covalent or non-covalent interactions with biological targets.

Proposed Synthetic Pathway: A Chemist's Blueprint

The synthesis of the target molecule can be envisioned through a convergent approach, leveraging the known reactivity of its precursors: 2-chloro-5-nitropyridine (CAS: 4548-45-2) and ethyl 2-oxopropanoate (ethyl pyruvate, CAS: 617-35-6). A plausible synthetic route involves the formation of a carbon-carbon bond at the 4-position of the pyridine ring.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic pathway for Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized protocol based on established methodologies for similar transformations. Optimization of reaction conditions, including solvent, temperature, and catalysts, is crucial for achieving high yields and purity.

Step 1: Synthesis of 2-Chloro-5-nitropyridine

The precursor, 2-chloro-5-nitropyridine, can be synthesized from 2-hydroxy-5-nitropyridine.[1][2][3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-hydroxy-5-nitropyridine and phosphorus oxychloride (POCl₃).

• Reaction Conditions: Heat the mixture to reflux and maintain for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, the excess POCl₃ is carefully removed under reduced pressure. The residue is then quenched by pouring it onto crushed ice with vigorous stirring.

• Purification: The resulting solid is collected by filtration, washed with water, and can be further purified by recrystallization to yield 2-chloro-5-nitropyridine.

Step 2: Carbon-Carbon Bond Formation at the C4 Position

This is the critical step for assembling the target molecule. A common strategy for introducing a side chain at the 4-position of a pyridine ring is through a nucleophilic substitution reaction on a pre-functionalized pyridine or through a cross-coupling reaction. Given the electron-withdrawing nature of the nitro and chloro groups, the pyridine ring is activated towards certain transformations. One plausible approach involves the generation of a nucleophilic species from ethyl 2-oxopropanoate that can attack an electrophilic pyridine derivative at the 4-position.

• Generation of the Nucleophile: A suitable base, such as lithium diisopropylamide (LDA) or sodium hydride (NaH), can be used to deprotonate the α-carbon of a derivative of ethyl 2-oxopropanoate, forming an enolate.

• Reaction with the Pyridine Substrate: The enolate is then reacted with a 2-chloro-5-nitropyridine that has been appropriately activated at the 4-position, or through a metal-catalyzed cross-coupling reaction.

• Reaction Monitoring and Work-up: The reaction progress should be monitored by TLC or LC-MS. Upon completion, the reaction is quenched, and the product is extracted using an appropriate organic solvent.

• Purification: The crude product is then purified using column chromatography to isolate the desired Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate.

Potential Applications in Drug Discovery and Chemical Biology

The unique combination of functional groups in Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate opens up a wide array of possibilities for its application in the development of novel therapeutics.

As a Platform for Library Synthesis

The reactive chlorine atom at the C2 position is a prime site for nucleophilic aromatic substitution.[4] This allows for the facile introduction of a diverse range of functionalities, such as amines, alcohols, and thiols, enabling the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.

Caption: Diversification strategies for Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate.

As a Precursor for Bioactive Heterocycles

The α-keto-ester moiety is a versatile precursor for the synthesis of various heterocyclic systems, which are prevalent in many drug molecules. For instance, it can undergo condensation reactions with hydrazines or hydroxylamines to form pyrazoles or isoxazoles, respectively.

As a Potential Kinase Inhibitor Scaffold

The pyridine scaffold is a common feature in many kinase inhibitors. The 2-chloro-5-nitropyridin-4-yl core can be elaborated to mimic the hinge-binding motifs of known kinase inhibitors, making this compound a valuable starting point for the development of novel anti-cancer agents.

Physicochemical Properties and Safety Considerations

While experimental data for the target molecule is not available, we can infer some of its properties based on its constituent parts.

Property	Anticipated Characteristic	Rationale
Solubility	Likely soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone.	Based on the ethyl ester and the aromatic nature of the molecule.
Stability	Should be stable under normal laboratory conditions.	The individual components are generally stable.
Reactivity	The chlorine at C2 is susceptible to nucleophilic attack. The nitro group can be reduced. The keto-ester can undergo enolization and participate in condensation reactions.	These are known reactivities of the respective functional groups.

Safety Precautions:

As with any novel chemical compound, appropriate safety measures must be taken. Based on the known hazards of its precursors, the following precautions are recommended:

• Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

The precursor, 2-chloro-5-nitropyridine, is known to be an irritant, and appropriate care should be taken during its synthesis and handling.[5][6]

Conclusion and Future Directions

Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate represents a promising, albeit underexplored, molecular scaffold for chemical and pharmaceutical research. Its synthesis, while requiring careful optimization, is achievable through established synthetic methodologies. The true potential of this compound lies in its versatility as a platform for the generation of diverse chemical libraries. The strategic placement of reactive functional groups allows for systematic structural modifications, which is a cornerstone of modern drug discovery.

Future research should focus on the definitive synthesis and characterization of this molecule, including obtaining a CAS number through registration. Subsequent studies should explore its reactivity in detail and screen libraries of its derivatives against various biological targets. The insights gained from such studies will undoubtedly contribute to the ever-expanding arsenal of chemical tools available to researchers in their quest for novel and effective therapeutics.

References

• Di, M., et al. (2018). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. Molecules, 23(11), 2947. [Link]

• Tietze, L. F., et al. (1990). ETHYL 3,3-DIETHOXYPROPANOATE. Organic Syntheses, 69, 238. [Link]

• Veeprho. Ethyl 3-((5-chloro-2-nitrophenyl)phenylamino)-3-oxopropionate | CAS 22316-45-6. [Link]

• Pipzine Chemicals. 4-Amino-2-chloro-5-nitro-pyridine. [Link]

• ChemBK. ethyl 2-oxopropanoate. [Link]

• Aleksanyan, I. L., et al. (2026). Synthesis of Quinoline Derivatives of Ethyl 3-(4-Methyl-2-oxo-1,2-dihydroquinoline-3-yl)propanoates. ResearchGate. [Link]

• Erenler, R. (2011). Facile and Efficient Synthesis of Ethyl 3-oxo-3-(pyridin-4-yl)-2-((pyridin-4-yl)methylene)propanoate. Asian Journal of Chemistry, 23(8), 3763-3764. [Link]

• PrepChem. Synthesis of 2-chloro-5-nitropyridine. [Link]

• Cramochem. ETHYL 3-(2-CHLORO-5-NITROPYRIDIN-4-YL)-2-OXOPROPANOATE. [Link]

• Ng, S. W. (2010). 2-Chloro-5-nitropyridine. Acta Crystallographica Section E: Crystallographic Communications, 66(4), o887. [Link]

• PubChem. 2-Chloro-5-nitropyridin-4-amine. [Link]

• Google Patents. (2011). Method for preparing 2-chloro-5-nitropyridine.
• Google Patents. (2015). Preparation method for ethyl 3-(pyridin-2-ylamino)

• Orita, A., et al. (2019). Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. Molecules, 24(18), 3297. [Link]

• Google Patents. (2019). Preparation method of high-yield 2-chloro-5-nitropyridine.

• Bentham Science. (2018). Design, Synthesis and Evaluation of 5-pyridin-4-yl-2-thioxo-[5][7][8]oxadiazol-3-yl Derivatives as Anti-angiogenic Agents Targeting VEGFR-2. [Link]

• PubChem. Ethyl 3-oxo-3-(pyridin-2-yl)propanoate. [Link]

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A Technical Guide to the Purity and Characterization of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the essential purification and characterization protocols for Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate. The methodologies described herein are designed to establish the identity, purity, and overall quality of this complex heterocyclic intermediate, ensuring its suitability for subsequent use in synthetic pathways.

Compound Profile and Strategic Importance

Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate is a highly functionalized pyridine derivative. Its structure incorporates several key features that dictate the analytical strategy:

• A Chlorinated Nitropyridine Core: This aromatic system is electron-deficient and possesses a strong chromophore, making it highly suitable for UV-based detection methods.

• An Ethyl Oxopropanoate Sidechain: This β-ketoester moiety is susceptible to tautomerization and presents specific spectroscopic signatures.

• Multiple Reactive Sites: The presence of chloro, nitro, keto, and ester groups offers multiple handles for characterization but also points to potential impurity profiles arising from starting materials or side reactions.

Given its structural complexity, ensuring the purity of this intermediate is paramount. Trace impurities can interfere with downstream reactions, lead to the formation of undesirable side products, and complicate scale-up and regulatory filings. Therefore, a multi-faceted, orthogonal analytical approach is not just recommended but essential.

Purification Strategy: From Crude to Certified

The primary goal of purification is to remove unreacted starting materials, reaction by-products, and any degradation products. For a compound with the polarity and functionality of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate, a combination of chromatography and crystallization is the most effective strategy.

Experimental Protocol: Flash Column Chromatography

Flash chromatography is the workhorse for purifying moderately polar organic compounds. The choice of stationary and mobile phases is critical and is dictated by the compound's functional groups.

• Stationary Phase: Silica gel (60 Å, 40-63 µm) is the standard choice due to its effectiveness in separating compounds with varying polarities.

• Mobile Phase Rationale: A gradient elution is recommended. The non-polar solvent (e.g., hexanes or heptane) allows for the elution of non-polar impurities, while a gradual increase in the polar solvent (e.g., ethyl acetate) concentration will elute the target compound, separating it from more polar impurities.

• Step-by-Step Protocol:

  • Slurry Preparation: The crude product is adsorbed onto a small amount of silica gel. This "dry loading" technique often results in better separation than direct liquid injection.

  • Column Packing: The column is wet-packed with the initial, low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Loading: The prepared slurry is carefully loaded onto the top of the packed column.

  • Elution: The gradient is initiated, starting from 5% ethyl acetate and gradually increasing to 50-60% based on Thin Layer Chromatography (TLC) analysis.

  • Fraction Collection: Fractions are collected and analyzed by TLC with UV visualization to identify those containing the pure product.

  • Solvent Removal: Pure fractions are combined, and the solvent is removed under reduced pressure to yield the purified oil or solid.

The Self-Validating System of Characterization

No single analytical technique is sufficient to confirm both the identity and purity of a complex molecule. A self-validating system, where orthogonal methods provide complementary and confirmatory data, is the cornerstone of robust chemical analysis. This approach is aligned with the principles outlined in the ICH Q2(R1) guideline, which emphasizes demonstrating that an analytical procedure is suitable for its intended purpose.[1][2][3]

Identity Confirmation

Mass spectrometry provides the molecular weight of the compound, which is a primary piece of evidence for its identity.

• Expected Molecular Ion: For the molecular formula C11H9ClN2O5, the expected monoisotopic mass is approximately 284.02 g/mol .

• Key Insight - Isotopic Pattern: The presence of a chlorine atom provides a definitive isotopic signature. The natural abundance of chlorine isotopes is roughly 75.8% ³⁵Cl and 24.2% ³⁷Cl. This results in a characteristic M+2 peak in the mass spectrum with an intensity that is approximately one-third of the molecular ion (M+) peak.[4][5] Observing this 3:1 ratio is strong evidence for the presence of a single chlorine atom in the molecule.[4]

• Fragmentation: Fragmentation patterns can also offer structural clues. Common fragmentation for such molecules includes the loss of the nitro group (NO₂) or cleavage of the ester side chain.[6][7]

NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of a molecule. Both ¹H and ¹³C NMR should be performed.

• ¹H NMR Spectroscopy:

  • Pyridine Protons: The two protons on the pyridine ring are expected to appear as distinct signals in the aromatic region (typically δ 7.0-9.0 ppm). Due to the electron-withdrawing effects of the chloro and nitro groups, these protons will be shifted downfield. Their splitting patterns will reveal their coupling relationship.

  • Sidechain Protons: The ethyl group will show a characteristic quartet (CH₂) and triplet (CH₃) pattern. The methylene protons adjacent to the keto-ester functionality will also have a characteristic chemical shift.

• ¹³C NMR Spectroscopy:

  • This spectrum should show 11 distinct carbon signals (unless there is accidental peak overlap).

  • Key signals include the carbonyl carbons of the ketone and ester (typically δ 160-200 ppm), the carbons of the pyridine ring (with those attached to chlorine and the nitro group showing characteristic shifts), and the two carbons of the ethyl group.

Data Table 1: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Shift (ppm)	Multiplicity
Pyridine-H	8.5 - 9.2	Doublet
Pyridine-H	7.8 - 8.4	Doublet
Methylene (-CH₂-)	~4.4	Singlet/Broad
Ethyl (-OCH₂CH₃)	~4.3	Quartet

| Ethyl (-OCH₂CH₃) | ~1.3 | Triplet |

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups.

• Expected Peaks:

  • C=O Stretch: Strong absorptions between 1720-1750 cm⁻¹ for the ester and 1680-1715 cm⁻¹ for the ketone.

  • N-O Stretch (Nitro Group): Two strong, characteristic peaks around 1520-1560 cm⁻¹ (asymmetric) and 1340-1380 cm⁻¹ (symmetric).

  • C-Cl Stretch: An absorption in the fingerprint region, typically 600-800 cm⁻¹.

  • Aromatic C=C and C=N Stretches: Multiple peaks in the 1400-1600 cm⁻¹ region.

Purity Assessment

HPLC is the gold standard for determining the purity of a non-volatile organic compound. A validated HPLC method can provide a precise quantitative measure of purity.[8]

• Method Development Insight: The nitropyridine chromophore allows for sensitive UV detection. A reverse-phase C18 column is ideal for this moderately polar compound. The mobile phase should consist of an aqueous component (water with a modifier like 0.1% formic or trifluoroacetic acid to ensure sharp peak shapes) and an organic component (acetonitrile or methanol).[9][10][11]

• Purity Calculation: Purity is typically determined by area percent, where the peak area of the main component is divided by the total area of all peaks in the chromatogram. For regulatory purposes, this method must be fully validated according to ICH guidelines.[1][12]

Data Table 2: Suggested HPLC Method Parameters

Parameter	Value
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm

| Injection Volume | 10 µL |

For solid compounds, the melting point is a classic and reliable indicator of bulk purity.[13][14][15]

• Principle: Pure crystalline solids have a sharp, well-defined melting point, typically melting over a narrow range of less than 1°C.[13] Impurities disrupt the crystal lattice, which typically leads to a depression of the melting point and a broadening of the melting range.[16]

• Interpretation: A sharp melting point that is consistent between batches provides strong evidence of high purity. Conversely, a broad or depressed melting point is a clear indication of the presence of impurities.[16]

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the compound.

• Principle: The experimentally determined percentages are compared against the theoretical values calculated from the molecular formula (C₁₁H₉ClN₂O₅).

• Acceptance Criterion: For a pure compound, the experimental values should be within ±0.4% of the theoretical values. A significant deviation suggests the presence of impurities (e.g., residual solvents, inorganic salts) or an incorrect structural assignment.

Data Synthesis and Final Certification

The ultimate goal of this comprehensive analysis is to generate a Certificate of Analysis (CoA) that confidently reports the identity and purity of the material. The strength of this certification comes from the concordance of all the orthogonal data points. The molecular weight from MS, the precise structure from NMR, the functional groups from IR, the quantitative purity from HPLC, the bulk purity from melting point, and the elemental composition must all converge to tell a single, consistent story about the quality of the compound.

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Stability and Storage Conditions for Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate is a complex heterocyclic compound with significant potential as an intermediate in pharmaceutical synthesis. The presence of multiple reactive functional groups—a chloronitropyridine core and an ethyl oxopropanoate side chain—dictates a nuanced approach to its handling, storage, and stability assessment. This guide provides a comprehensive technical overview of the compound's inherent chemical stability, outlines recommended storage and handling protocols, and details a systematic approach to evaluating its degradation profile through forced degradation studies. By synthesizing principles of organic chemistry with established pharmaceutical stability testing methodologies, this document serves as an essential resource for ensuring the integrity and reliability of this valuable synthetic building block.

Introduction: Understanding the Molecule

Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate is a substituted pyridine derivative. Such compounds are pivotal in medicinal chemistry, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs).[1] The stability of these intermediates is paramount, as degradation can lead to impurity formation, reduced yield, and potential safety concerns in the final drug product.[2][3] This guide addresses the critical need for a thorough understanding of the stability and optimal storage conditions for this specific molecule.

The molecular structure features several key functional groups that influence its reactivity and stability:

• 2-chloro-5-nitropyridine Ring: This electron-deficient aromatic system is susceptible to nucleophilic aromatic substitution at the chlorine-bearing carbon.[1] The potent electron-withdrawing nature of the nitro group further activates the ring system.[4]

• α-Keto Ester Side Chain: The ethyl 2-oxopropanoate moiety contains two carbonyl groups and an ester linkage, which are susceptible to hydrolysis under both acidic and basic conditions.

A proactive and systematic evaluation of a molecule's stability is a regulatory and scientific necessity in drug development.[3][5] This process, known as forced degradation or stress testing, involves subjecting the compound to harsh conditions to identify likely degradation pathways and products.[2][6] The insights gained are crucial for developing stable formulations, defining appropriate storage conditions, and establishing shelf-life recommendations.[3][5]

Chemical Profile and Predicted Degradation Pathways

The inherent stability of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate is a direct consequence of its functional groups. Understanding these provides a framework for predicting potential degradation pathways.

Susceptibility to Hydrolysis:

The ester and keto functionalities on the propanoate side chain are the primary sites for hydrolysis.

• Acid-Catalyzed Hydrolysis: In the presence of acid and water, the ester can hydrolyze to the corresponding carboxylic acid and ethanol.

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, the ester will readily hydrolyze to form the carboxylate salt and ethanol. The α-keto group may also participate in various base-catalyzed reactions.

Susceptibility to Oxidation:

While the pyridine ring and nitro group are relatively stable to oxidation, other parts of the molecule could be susceptible. The methylene group adjacent to the pyridine ring could be a potential site of oxidative degradation. Standard oxidative stress is typically applied using hydrogen peroxide.[7]

Thermal Stability:

Nitroaromatic compounds can be thermally sensitive.[8] High temperatures can promote decomposition, potentially leading to the release of hazardous gases such as oxides of nitrogen and hydrogen chloride.[9][10] Thermogravimetric analysis (TGA) would be instrumental in determining the decomposition temperature.[11]

Photostability:

Nitro-substituted aromatic compounds are often light-sensitive. The International Council for Harmonisation (ICH) guideline Q1B outlines the requirements for photostability testing, which is a critical component of stress testing for new drug substances.[12] Exposure to UV or visible light can induce photochemical reactions, leading to degradation.

The following diagram illustrates the key molecular liabilities and potential degradation routes that should be investigated.

Caption: Predicted degradation pathways for the title compound under various stress conditions.

Recommended Storage and Handling Protocols

Based on the safety data sheets (SDS) for structurally related compounds like 2-chloro-5-nitropyridine, a conservative and safety-conscious approach to storage and handling is essential.[9][10][13]

Storage Conditions

The primary goal is to protect the compound from conditions that can accelerate degradation: moisture, heat, light, and incompatible chemicals.

Parameter	Recommendation	Rationale
Temperature	Store at ambient or controlled room temperature in a dry place.[9]	Prevents thermal degradation. Avoids exposure to high temperatures which can accelerate decomposition.[9]
Humidity	Store in a dry environment. Keep container tightly closed.[9][14]	Minimizes risk of hydrolysis of the ester group.
Light	Keep in a dark place, protected from light.[15]	Prevents potential photolytic degradation common in nitroaromatic compounds.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon) for long-term storage.	Protects against oxidative degradation and moisture.
Container	Use tightly sealed, appropriate containers. For solids, amber glass bottles are suitable.	Prevents exposure to air, moisture, and light.[16]

Handling and Safety

Safe handling practices are crucial due to the potential hazards associated with chloro-nitropyridine derivatives, which can be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[9][13]

• Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.[9][14]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side shields, and a lab coat.[9][13]

• Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong bases.[9][10] Contact with these can cause vigorous reactions or decomposition.

• Spill & Disposal: Spills should be cleaned up promptly while wearing appropriate PPE. Dispose of waste material according to local, regional, and national regulations.[9][14]

Forced Degradation Studies: A Proactive Approach

Forced degradation studies are essential to definitively identify degradation pathways, assess the intrinsic stability of the molecule, and develop stability-indicating analytical methods.[3][7] A typical study involves subjecting the compound to stress conditions that are more severe than accelerated stability conditions.[5]

Experimental Workflow

The following diagram outlines a systematic workflow for conducting forced degradation studies.

Caption: Workflow for a comprehensive forced degradation study.

Detailed Protocols

The goal is to achieve 10-20% degradation of the active substance to ensure that the primary degradation products are formed without secondary, overly harsh reactions.[7]

1. Hydrolytic Degradation:

• Objective: To assess stability in aqueous environments at different pH values.

• Procedure:

  • Prepare solutions of the compound (~1 mg/mL) in 0.1 N HCl (acidic), 0.1 N NaOH (basic), and purified water (neutral).

  • Incubate the acidic and neutral solutions at an elevated temperature (e.g., 60°C). Keep the basic solution at room temperature due to expected rapid degradation.

  • At specified time points (e.g., 0, 2, 6, 12, 24 hours), withdraw an aliquot, neutralize it if necessary, and dilute to a suitable concentration for analysis.

2. Oxidative Degradation:

• Objective: To evaluate susceptibility to oxidation.

• Procedure:

  • Prepare a solution of the compound (~1 mg/mL) in a solution of 3% hydrogen peroxide.

  • Keep the solution at room temperature and protect it from light.

  • Analyze samples at appropriate time intervals.

3. Thermal Degradation:

• Objective: To test stability against dry heat.

• Procedure:

  • Place the solid compound in a controlled temperature oven (e.g., 80°C).

  • At various time points, remove a sample, dissolve it in a suitable solvent, and analyze.

4. Photolytic Degradation:

• Objective: To determine light sensitivity, following ICH Q1B guidelines.[12]

• Procedure:

  • Expose both solid and solution samples of the compound to a light source providing a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A dark control sample, wrapped in aluminum foil, should be stored under the same temperature conditions to separate light-induced degradation from thermal degradation.[12]

  • Analyze the exposed and control samples after the exposure period.

Analytical Strategy

A validated stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique.

• Method: A reverse-phase HPLC method (e.g., using a C18 column) with a gradient elution is typically effective for separating the parent compound from its degradation products.

• Detection: A photodiode array (PDA) detector is useful for assessing peak purity.

• Identification: Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable for identifying the mass of degradation products, which is the first step in structure elucidation.

Conclusion

For any professional in drug development, empirically determining the stability of this intermediate through the protocols outlined in this guide is not merely a recommendation but a necessity. The resulting data will ensure the quality and integrity of the material, facilitate the development of a robust manufacturing process, and ultimately contribute to the safety and efficacy of the final pharmaceutical product.

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• Alsante, K. M., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(4), 637-654. Retrieved from [Link]

• Lachman, L., Lieberman, H. A., & Kanig, J. L. (Eds.). (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. Cipphys. Retrieved from [Link]

• Sharma, G., & Kumar, A. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(6). Retrieved from [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Pyridine Derivatives in Focus: The Significance of 4-Chloro-3-nitropyridine. Retrieved from [Link]

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• PrepChem.com. (n.d.). Synthesis of 2-chloro-5-nitropyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chloro-5-nitropyridine. PubChem Compound Database. Retrieved from [Link]

• Ng, S. W. (2010). 2-Chloro-5-nitropyridine. Acta Crystallographica Section E: Crystallographic Communications, 66(Pt 4), o838. Retrieved from [Link]

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• Sims, G. K., & O'Loughlin, E. J. (1989). Degradation of Pyridines in the Environment. CRC Critical Reviews in Environmental Control, 19(4), 309-340. Retrieved from [Link]

• Tomisaki, T., et al. (2019). Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. Molecules, 24(18), 3298. Retrieved from [Link]

• Gande, V., & Bolm, C. (2020). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Organic Letters, 22(15), 5945–5949. Retrieved from [Link]

• Kopylov, D. A., et al. (2022). Cycloruthenated Imines: A Step into the Nanomolar Region. International Journal of Molecular Sciences, 23(21), 13115. Retrieved from [Link]

• Min, J., et al. (2018). Biodegradation of 2-chloro-4-nitrophenol via a hydroxyquinol pathway by a Gram-negative bacterium, Cupriavidus sp. strain CNP-8. AMB Express, 8(1), 51. Retrieved from [Link]

• Sahu, R., et al. (2017). Pyridine and Pyridine Derivatives. In Chemistry of Heterocyclic Compounds. Retrieved from [Link]

• Gande, V., & Bolm, C. (2020). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. ACS Publications. Retrieved from [Link]

• Clent Chemical. (n.d.). ETHYL 3-(2-CHLORO-5-NITROPYRIDIN-4-YL)-2-OXOPROPANOATE. Retrieved from [Link]

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Protocols & Analytical Methods

Synthetic applications of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate in organic chemistry

An In-Depth Technical Guide

Application Notes: The Synthetic Utility of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Introduction: A Multifaceted Heterocyclic Building Block

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a highly functionalized pyridine derivative poised for significant applications in modern organic synthesis and medicinal chemistry. Its structure is a convergence of several key reactive motifs:

• An α-Keto Ester Moiety: This 1,2-dicarbonyl system is a classic precursor for the synthesis of a wide variety of five- and six-membered heterocyclic rings.

• A 2-Chloropyridine Core: The chlorine atom at the C2 position is susceptible to nucleophilic aromatic substitution (SNAr).

• An Activating Nitro Group: The strongly electron-withdrawing nitro group at the C5 position significantly activates the pyridine ring, enhancing the reactivity of the C2-chloro group and influencing the chemistry of the entire scaffold.

This unique combination allows for sequential and regioselective modifications, making it an ideal starting material for constructing complex molecular architectures, particularly those found in pharmacologically active compounds. This guide details its primary synthetic applications, providing both the mechanistic rationale and field-tested protocols for its use.

Application 1: Synthesis of Fused Pyrazolo[4,3-c]pyridine Scaffolds

The most direct application of the α-keto ester functionality is its reaction with hydrazine derivatives to construct fused pyrazole rings. This transformation, a variation of the Knorr pyrazole synthesis, provides rapid access to the pyrazolo[4,3-c]pyridine core, a scaffold of interest in drug discovery.

Mechanistic Rationale

The reaction proceeds via a condensation-cyclization cascade. Hydrazine, acting as a dinucleophile, first attacks one of the carbonyl groups of the α-keto ester—typically the more electrophilic ketone—to form a hydrazone intermediate. Subsequent intramolecular nucleophilic attack by the terminal nitrogen of the hydrazone onto the remaining ester carbonyl, followed by elimination of ethanol, yields the fused pyrazole ring. The reaction is typically irreversible and proceeds in high yield.

Experimental Protocol: Synthesis of Ethyl 6-chloro-3-hydroxy-1H-pyrazolo[4,3-c]pyridin-3-carboxylate

Objective: To demonstrate the cyclization of the α-keto ester side chain to form a fused pyrazole ring system.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate	286.65	1.0	1.0
Hydrazine hydrate (~64% hydrazine)	50.06	1.2	1.2
Glacial Acetic Acid	60.05	-	Solvent
Ethanol	46.07	-	Solvent

Procedure:

• In a 50 mL round-bottom flask, dissolve Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 mmol) in a 1:1 mixture of ethanol and glacial acetic acid (20 mL).

• To this stirring solution, add hydrazine hydrate (1.2 mmol) dropwise at room temperature. An exotherm may be observed.

• After the addition is complete, equip the flask with a reflux condenser and heat the reaction mixture to 80 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Collect the resulting solid precipitate by vacuum filtration, washing the filter cake with cold ethanol (2 x 10 mL).

• Dry the solid under vacuum to yield the target pyrazolo[4,3-c]pyridine derivative. Further purification can be achieved by recrystallization if necessary.

Visualization: Pyrazole Annulation Pathway

Caption: Reaction workflow for pyrazole synthesis.

Application 2: Nucleophilic Aromatic Substitution (SNAr) at the C2 Position

The presence of the strongly deactivating nitro group at C5 makes the C2 position exceptionally susceptible to nucleophilic aromatic substitution.[1] This allows for the facile introduction of a diverse range of substituents, a cornerstone of modern medicinal chemistry for tuning the pharmacological properties of a lead compound.[2] This substitution can be performed either before or after modification of the α-keto ester side chain, adding a layer of strategic flexibility to synthetic planning.

Mechanistic Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the electron-deficient C2 carbon, breaking the aromaticity of the pyridine ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The electron-withdrawing nitro group is crucial for stabilizing this intermediate. In the second step, the chloride ion is expelled as a leaving group, and the aromaticity of the ring is restored, yielding the substituted product.

General Protocol: Substitution with Primary or Secondary Amines

Objective: To provide a versatile, high-yield method for introducing nitrogen-based nucleophiles at the C2 position.

Materials:

Reagent	Role	Equivalents
Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate	Substrate	1.0
Amine Nucleophile (e.g., Morpholine, Aniline)	Nucleophile	1.1 - 1.5
N,N-Diisopropylethylamine (DIPEA) or K₂CO₃	Base	2.0 - 3.0
N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)	Solvent	-

Procedure:

• Charge a sealed reaction vial with Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 mmol), the chosen amine (1.2 mmol), and the base (e.g., DIPEA, 2.0 mmol).

• Add anhydrous DMF (5 mL) and seal the vial.

• Heat the reaction mixture to a temperature between 60 °C and 100 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitor the reaction by TLC or LC-MS. Reactions are often complete within 1-6 hours.

• Upon completion, cool the mixture to room temperature and pour it into ice-water (50 mL).

• If a precipitate forms, collect it by vacuum filtration. If not, extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Scope of SNAr Reactions

Nucleophile	Product Class	Potential Application Area
Primary/Secondary Amines	2-Amino-5-nitropyridine derivatives	Kinase Inhibitors, GPCR Modulators
Aryl Thiols (Thiophenols)	2-(Arylthio)-5-nitropyridine derivatives	Antiviral, Antimicrobial Agents
Alkoxides (e.g., NaOMe)	2-Alkoxy-5-nitropyridine derivatives	Agrochemicals, Material Science
Sodium Azide	2-Azido-5-nitropyridine derivatives	Precursors for Triazoles, Tetrazoles

Visualization: SNAr Diversification Workflow

Caption: Diversification via SNAr at the C2 position.

Application 3: Reductive Cyclization Strategies

The presence of ortho-disposed nitro and carbonyl functionalities opens the door to powerful reductive cyclization reactions. These transformations can build novel fused heterocyclic systems in a single, atom-economical step. For example, reduction of the nitro group to an amine can be followed by in-situ cyclization with one of the carbonyls in the side chain.

Mechanistic Rationale

Using a chemoselective reducing agent (e.g., SnCl₂, Fe/HCl, or catalytic hydrogenation with a specific catalyst), the nitro group can be reduced to an amino group. The resulting aniline-type intermediate is now perfectly positioned to undergo an intramolecular condensation with either the ketone or ester of the side chain. Cyclization with the ketone would lead to a fused seven-membered diazepinone ring, while cyclization with the ester could form a six-membered pyridopyrazinone system after subsequent oxidation.

Experimental Protocol: Reductive Cyclization using Tin(II) Chloride

Objective: To synthesize a fused heterocyclic system by reducing the nitro group and inducing intramolecular cyclization.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate	286.65	1.0	1.0
Tin(II) chloride dihydrate (SnCl₂·2H₂O)	225.63	4.0	4.0
Ethanol	46.07	-	Solvent
Concentrated HCl	36.46	~2-3 drops	Catalyst

Procedure:

• Suspend Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 mmol) and tin(II) chloride dihydrate (4.0 mmol) in ethanol (20 mL) in a round-bottom flask.

• Add 2-3 drops of concentrated HCl to the suspension.

• Heat the mixture to reflux (approx. 78 °C) and stir vigorously. The reaction should become homogeneous as it proceeds.

• Monitor the reaction by TLC for the disappearance of the starting material (typically 3-5 hours).

• After completion, cool the reaction to room temperature and carefully neutralize the mixture by the slow addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

• Filter the resulting mixture through a pad of Celite® to remove tin salts, washing the pad with ethyl acetate.

• Transfer the filtrate to a separatory funnel, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography to isolate the desired cyclized product.

Conclusion

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is far more than a simple intermediate; it is a versatile platform for the rapid construction of diverse and complex heterocyclic systems. By leveraging the distinct reactivity of its three key functional regions—the α-keto ester, the activated C2-chloro position, and the C5-nitro group—researchers can employ a range of synthetic strategies including heterocycle annulation, nucleophilic substitution, and reductive cyclizations. These applications make it a valuable tool for professionals in drug discovery and synthetic chemistry, enabling the efficient generation of novel molecular entities for biological screening and materials science.

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• NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 12). The Role of 2-Chloro-4-methyl-5-nitropyridine in Pharmaceutical R&D: A Key Building Block. Retrieved from [2]

• ResearchGate. (n.d.). Synthesis and Cyclization Reactions with Pyrazolopyrimidinyl Keto Esters Part I. Retrieved from [Link][3]

• Boivin, J., et al. (n.d.). Attempted Synthesis of Spongidines by a Radical Cascade Terminating onto a Pyridine Ring. Retrieved from [4]

• Journal of the American Chemical Society. (n.d.). Reductive Cyclization of Amino α-Keto Esters. Retrieved from [Link][5]

• ACS Publications. (2019, April 16). α-Keto Acids: Acylating Agents in Organic Synthesis. Chemical Reviews. Retrieved from [Link][6]

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Application Notes and Protocols: Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate as a Versatile Scaffold for Fused Heterocyclic Systems

Introduction: Unlocking New Avenues in Heterocyclic Chemistry

In the landscape of medicinal chemistry and drug discovery, nitrogen-containing heterocyclic compounds are paramount, forming the core of a vast number of therapeutic agents.[1] The strategic design and synthesis of novel heterocyclic scaffolds are therefore of critical importance. This application note introduces Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate, a highly functionalized and versatile building block, and outlines its potential in the synthesis of diverse fused heterocyclic systems.

This trifunctional molecule incorporates:

• A 2-chloro-5-nitropyridine core, primed for nucleophilic aromatic substitution.

• An ethyl 2-oxopropanoate side chain, a classic β-ketoester ready for a variety of condensation and cyclization reactions.

• Strategic placement of these functionalities, allowing for tandem or sequential reactions to construct fused ring systems of significant interest in medicinal chemistry, such as pyridopyrazines and pyridopyridazines.

This document serves as a technical guide for researchers, providing detailed protocols and mechanistic insights into the application of this promising building block.

Proposed Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

While not commercially available, a plausible synthetic route to the title compound can be envisioned starting from 2-chloro-4-methyl-5-nitropyridine. The synthesis would involve a two-step sequence: oxidation of the methyl group to a carboxylic acid, followed by a Claisen condensation.

Step 1: Oxidation to 2-chloro-5-nitropyridine-4-carboxylic acid

A strong oxidizing agent, such as potassium permanganate, can be used to convert the methyl group to a carboxylic acid.

Step 2: Claisen Condensation

The resulting carboxylic acid can be converted to its corresponding ester and then undergo a Claisen condensation with diethyl oxalate in the presence of a strong base like sodium ethoxide to yield the target β-ketoester.

Application I: Synthesis of Pyrido[3,4-b]pyrazines

The reaction of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate with o-phenylenediamine is projected to proceed in a two-step, one-pot reaction to yield a substituted pyrido[3,4-b]pyrazine. This class of compounds is of interest for its potential biological activities.[2][3][4][5][6]

Reaction Scheme:

Figure 1: Proposed reaction workflow for the synthesis of Pyrido[3,4-b]pyrazines.

Protocol 1: Synthesis of Ethyl 2-hydroxy-7-nitro-3,4-dihydropyrido[3,4-b]pyrazin-3-carboxylate

Reagent	M.W. ( g/mol )	Amount (mmol)	Volume/Mass
Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate	288.65	1.0	289 mg
o-phenylenediamine	108.14	1.1	119 mg
Ethanol	-	-	10 mL
Triethylamine	101.19	2.0	0.28 mL

Procedure:

• To a solution of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 mmol) in ethanol (10 mL) in a round-bottom flask, add o-phenylenediamine (1.1 mmol) and triethylamine (2.0 mmol).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product is expected to precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the desired pyrido[3,4-b]pyrazine derivative.

Mechanistic Insight:

The reaction is initiated by the nucleophilic attack of one of the amino groups of o-phenylenediamine on the electron-deficient C2 position of the pyridine ring, displacing the chloride in a nucleophilic aromatic substitution (SNAr) reaction. The resulting intermediate then undergoes an intramolecular cyclization via condensation between the remaining amino group and one of the keto groups of the β-ketoester side chain, followed by tautomerization to yield the aromatic pyrido[3,4-b]pyrazine core.

Application II: Synthesis of Pyrido[3,4-d]pyridazines

The reaction of the title building block with hydrazine hydrate is expected to yield a pyrido[3,4-d]pyridazine derivative. This heterocyclic system is a known pharmacophore with a range of biological activities.[7][8][9][10]

Reaction Scheme:

Figure 2: Proposed reaction workflow for the synthesis of Pyrido[3,4-d]pyridazines.

Protocol 2: Synthesis of Ethyl 1,4-dihydroxy-7-nitropyrido[3,4-d]pyridazine-3-carboxylate

Reagent	M.W. ( g/mol )	Amount (mmol)	Volume/Mass
Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate	288.65	1.0	289 mg
Hydrazine hydrate (80%)	50.06	2.2	0.07 mL
Acetic Acid	-	-	5 mL

Procedure:

• Dissolve Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 mmol) in glacial acetic acid (5 mL) in a round-bottom flask.

• Add hydrazine hydrate (2.2 mmol) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into ice-water.

• The precipitated product can be collected by filtration, washed with water, and dried.

Mechanistic Insight:

This transformation likely proceeds through a Knorr-type pyridazine synthesis. Hydrazine, being a binucleophile, will react with both carbonyl groups of the β-ketoester to form a dihydropyridazine ring. Subsequent tautomerization would lead to the aromatic pyridazine core. The chloro group on the pyridine ring may also be substituted by a hydrazino group, which could then participate in the cyclization.

Further Potential Applications: Expanding the Synthetic Utility

The unique arrangement of functional groups in Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate opens up possibilities for other important heterocyclic syntheses.

Gould-Jacobs and Conrad-Limpach Type Reactions:

By analogy to the classical Gould-Jacobs[11][12][13][14][15] and Conrad-Limpach[16][17][18][19] reactions for quinoline synthesis, the amino-substituted derivative of the title compound (obtained by reduction of the nitro group and subsequent nucleophilic displacement of the chloro group) could serve as a precursor for more complex fused systems. For instance, an intramolecular cyclization could lead to the formation of a third fused ring.

Synthesis of Fused Pyridines:

The β-ketoester moiety is a classic precursor for the Hantzsch pyridine synthesis. Reaction with an enamine and an aldehyde could potentially lead to the formation of a fused dihydropyridine ring, which can be subsequently oxidized.

Conclusion

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a promising and highly versatile building block for the synthesis of a variety of fused heterocyclic compounds. Its strategic combination of a reactive 2-chloropyridine, a nitro group for activation and further functionalization, and a β-ketoester side chain for cyclization reactions makes it a valuable tool for medicinal and synthetic chemists. The protocols outlined in this application note provide a starting point for the exploration of its rich chemistry and its application in the development of novel molecular entities.

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• Al-Masoudi, N. A. et al. (2020). Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential Ligand for Transition Metals. Molbank, 2020(3), M1146. Available at: [Link]

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Application Notes and Protocols for Nucleophilic Substitution on the 2-Chloro-5-nitropyridine Ring

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 2-Substituted-5-nitropyridines

The 2-chloro-5-nitropyridine scaffold is a cornerstone in medicinal chemistry and materials science.[1][2] Its importance lies in the strategic placement of its functional groups: a halogen at the 2-position, which acts as an excellent leaving group, and a potent electron-withdrawing nitro group at the 5-position.[1] This electronic arrangement renders the pyridine ring highly susceptible to nucleophilic aromatic substitution (SNAr), a powerful reaction for forging carbon-heteroatom bonds.[1][3] The resulting 2-substituted-5-nitropyridine derivatives are key intermediates in the synthesis of a wide array of active pharmaceutical ingredients (APIs) and other fine chemicals.[4][5][6] This guide provides a detailed exploration of the underlying mechanism and a comprehensive, field-proven protocol for performing SNAr reactions on this versatile substrate.

The SNAr Mechanism: An Electronically Driven Pathway

Nucleophilic aromatic substitution on 2-chloro-5-nitropyridine proceeds via a well-established two-step addition-elimination mechanism.[1][7] Unlike aliphatic SN2 reactions, a direct backside attack is sterically impossible on an aromatic ring.[8][9] Instead, the reaction is facilitated by the electronic characteristics of the pyridine ring itself.

Pillar 1: Activation by the Pyridine Nitrogen and Nitro Group

The inherent electron-deficient nature of the pyridine ring, due to the electronegative nitrogen atom, makes it more reactive towards nucleophiles than a corresponding benzene ring.[9][10][11] This effect is dramatically amplified by the presence of the strongly electron-withdrawing nitro group (-NO₂) para to the chlorine atom.[1][8] This group, through its potent resonance and inductive effects, significantly lowers the electron density of the aromatic system, particularly at the C2 and C4 positions, making the C2 carbon highly electrophilic and ripe for nucleophilic attack.[11][12]

Pillar 2: Formation of the Meisenheimer Complex

The reaction initiates with the attack of a nucleophile on the electron-deficient carbon atom bearing the chlorine.[1][7] This step temporarily disrupts the aromaticity of the ring, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][8][13] The stability of this complex is the linchpin of the entire process. The negative charge is delocalized across the ring and, crucially, onto the oxygen atoms of the nitro group and the pyridine nitrogen, which effectively stabilizes the intermediate and lowers the activation energy of this first step.[8][11][14]

Pillar 3: Restoration of Aromaticity

In the final, typically rapid step, the aromaticity of the pyridine ring is restored by the expulsion of the chloride ion, an excellent leaving group, yielding the final substituted product.[7]

Figure 1: S_NAr Reaction Mechanism

General Protocol for Nucleophilic Substitution with Amines

This protocol provides a robust starting point for the reaction of 2-chloro-5-nitropyridine with primary or secondary amines. Optimization may be required for specific substrates.

I. Materials and Equipment

• Substrate: 2-Chloro-5-nitropyridine

• Nucleophile: Primary or secondary amine (1.0 - 1.2 equivalents)

• Base: Triethylamine (TEA, 2.0 - 3.0 equiv.) or Potassium Carbonate (K₂CO₃, 2.0 equiv.)

• Solvent: Anhydrous Ethanol, Acetonitrile, Dimethylformamide (DMF), or Dimethyl sulfoxide (DMSO)

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, condenser, heating mantle or oil bath, nitrogen/argon inlet, standard laboratory glassware for workup, rotary evaporator, thin-layer chromatography (TLC) plates and chamber, silica gel for column chromatography.

II. Safety Precautions

• 2-Chloro-5-nitropyridine is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[4][15][16]

• Always handle this compound in a well-ventilated fume hood.[4][17]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[4][17][18]

• Consult the Safety Data Sheet (SDS) for all reagents before commencing work.[4][15][16][17]

III. Step-by-Step Experimental Procedure

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-chloro-5-nitropyridine (1.0 equiv.).

  • Dissolve the substrate in the chosen anhydrous solvent (e.g., acetonitrile, ~0.5 M concentration).

  • In a separate vial, prepare a solution of the amine (1.0-1.2 equiv.) and the base (e.g., triethylamine, 2.0-3.0 equiv.) in the same solvent.[3][7]

• Reaction Execution:

  • With vigorous stirring, slowly add the amine/base solution to the flask containing the 2-chloro-5-nitropyridine solution at room temperature.[7]

  • The reaction is often exothermic, and a color change (typically to yellow or dark orange) may be observed.

  • Depending on the nucleophile's reactivity, the reaction may proceed at room temperature or require heating (50-80 °C).[3]

• Monitoring the Reaction:

  • Monitor the reaction progress by TLC until the starting material is consumed.[7] A suitable eluent system is typically a mixture of hexanes and ethyl acetate (e.g., 3:1).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator to remove the solvent.[7]

  • Partition the resulting residue between a suitable organic solvent (e.g., ethyl acetate) and water.[7]

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with the organic solvent.[7]

  • Combine the organic layers and wash sequentially with water and then brine to remove any remaining base and inorganic salts.[7]

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the filtrate under vacuum to yield the crude product.[7]

  • If necessary, purify the product further by column chromatography on silica gel or by recrystallization.[7]

• Characterization:

  • Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[7]

Figure 2: Experimental Workflow

Data Presentation: Reaction Conditions and Outcomes

The choice of nucleophile, solvent, and base significantly impacts reaction efficiency. The following table summarizes typical conditions for the SNAr reaction on 2-chloro-5-nitropyridine with various amine nucleophiles.

Nucleophile	Base	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Ammonia (aq.)	-	Water/Ethanol	50 - 100	12 - 24 h	~85%	[5]
Cyclopentylamine	Triethylamine	Acetonitrile	Room Temp.	10 min	High	[7]
Primary Amines	K₂CO₃ / TEA	Ethanol / ACN	RT - 80	1 - 12 h	Good-Excellent	[3]
Secondary Amines	K₂CO₃ / TEA	Ethanol / ACN	RT - 80	1 - 12 h	Good-Excellent	[3]
Various Amines	Potassium Fluoride	Water	100	17 h	Good	[19]

Note: "High" and "Good-Excellent" yields are qualitative descriptions from the source material, generally implying yields >70-80%. Reaction times and yields are highly dependent on the specific amine used.

Trustworthiness: A Self-Validating System & Troubleshooting

A robust protocol anticipates potential issues. Below are common challenges and their solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
No or Slow Reaction	- Weak nucleophile- Insufficient activation- Low temperature	- If using a weak nucleophile (e.g., alcohol), deprotonate first with a stronger base (e.g., NaH) to form the more potent alkoxide.[11]- Switch to a more polar aprotic solvent like DMF or DMSO to better solvate cations and enhance nucleophilicity.[11][13]- Increase the reaction temperature incrementally.[3][11]
Multiple Products/Side Reactions	- Reaction with solvent (e.g., aminolysis of DMF)- Di-substitution or other side reactions- Degradation of starting material or product	- Ensure the reaction is run under an inert atmosphere.- Use a non-reactive solvent. If high temperatures are needed, consider a more stable solvent like DMSO or NMP.- Lower the reaction temperature and extend the reaction time.- Use a slight excess (1.0-1.1 equiv.) of the nucleophile to avoid side reactions from excess base.
Difficult Purification	- Persistent baseline material on TLC- Product co-elutes with impurities	- Ensure the aqueous work-up is thorough; wash with brine to remove water-soluble impurities like TEA salts.[7]- Try a different solvent system for column chromatography or consider recrystallization from a suitable solvent pair (e.g., ethanol/water, ethyl acetate/hexanes).

By understanding the mechanism, following a detailed protocol, and anticipating potential challenges, researchers can confidently and efficiently utilize 2-chloro-5-nitropyridine as a versatile building block for novel molecular discovery.

References

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Application Notes and Protocols: Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate in Medicinal Chemistry

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential applications and experimental evaluation of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. This compound incorporates several privileged structural motifs in medicinal chemistry, including a substituted pyridine ring and an α-ketoester functionality, suggesting a high potential for biological activity. These notes detail its synthesis, proposed mechanisms of action, and step-by-step protocols for its evaluation as an enzyme inhibitor and a modulator of cellular pathways. Furthermore, we outline a standard workflow for the preliminary pharmacokinetic profiling of this molecule.

Introduction and Rationale

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a novel chemical entity with significant potential in drug discovery. Its structure is a composite of moieties known to interact with biological systems:

• 2-Chloro-5-nitropyridine Core: The pyridine ring is a common scaffold in pharmaceuticals. The chloro- and nitro-substituents create a highly electron-deficient aromatic system, making the 4-position susceptible to nucleophilic substitution, thus offering a handle for further chemical derivatization. 2-Chloro-5-nitropyridine itself is a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs)[1][2][3]. The nitro group can be a key binding element or can be metabolically reduced to a reactive amino group, which can be exploited for covalent targeting or further modification.

• α-Ketoester Moiety: The ethyl 2-oxopropanoate (ethyl pyruvate) fragment is a well-known pharmacophore. The α-ketoester group can act as a "warhead" for interacting with nucleophilic residues (e.g., cysteine, serine, lysine) in enzyme active sites. This moiety is found in inhibitors of various enzyme classes, including proteases and dehydrogenases[4]. Ethyl pyruvate itself has demonstrated anti-inflammatory and neuroprotective effects[5][6].

Given this structural makeup, we hypothesize that Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate could serve as a valuable lead compound or a versatile intermediate for the development of novel therapeutics. This guide provides the foundational protocols to explore its potential.

Synthesis and Characterization

The synthesis of the title compound can be approached through a Claisen-type condensation reaction between 2-chloro-4-methyl-5-nitropyridine and diethyl oxalate. The initial starting material, 2-chloro-4-methyl-5-nitropyridine, can be synthesized from commercially available precursors.

Protocol 2.1: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

• Preparation of the Pyridine Precursor: Synthesize 2-chloro-4-methyl-5-nitropyridine following established literature procedures, often starting from 2-amino-4-methylpyridine through nitration and subsequent Sandmeyer reaction.[1]

• Condensation Reaction:

  • To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous ethanol) under an inert atmosphere (N₂ or Ar), add 2-chloro-4-methyl-5-nitropyridine.

  • Cool the mixture to 0°C and add diethyl oxalate dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction by adding an aqueous solution of a mild acid (e.g., ammonium chloride).

  • Extract the aqueous layer with an organic solvent like ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the final compound.

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Application in Enzyme Inhibition Assays

The α-ketoester moiety strongly suggests potential as an enzyme inhibitor. A logical starting point is to screen the compound against a panel of enzymes, particularly proteases and oxidoreductases.

Rationale for Target Selection

• Cysteine Proteases (e.g., Cathepsins, Caspases): The electrophilic ketone carbon can be attacked by the nucleophilic thiol group of a cysteine residue in the active site, forming a reversible hemithioacetal adduct.

• Serine Proteases (e.g., Trypsin, Chymotrypsin): Similarly, the hydroxyl group of a serine residue can form a reversible hemiacetal.

• Lactate Dehydrogenase (LDH) and other Dehydrogenases: The pyruvate-like structure might allow it to act as a substrate mimic or competitive inhibitor.

Protocol 3.2: General Enzyme Inhibition Assay

This protocol provides a general framework for assessing enzyme inhibition, which should be adapted for the specific enzyme of interest.[7][8]

• Reagent Preparation:

  • Prepare a stock solution of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (e.g., 10 mM in DMSO).

  • Prepare a concentrated stock of the target enzyme in its recommended storage buffer.

  • Prepare a stock solution of the enzyme's substrate (e.g., a fluorogenic or chromogenic substrate).

  • Prepare the assay buffer, optimized for pH and ionic strength for the specific enzyme.[9]

• Assay Procedure (96-well plate format):

  • Create a serial dilution of the test compound in the assay buffer. Typically, an 11-point, 3-fold dilution series starting from 100 µM is a good starting point.

  • Add a fixed volume of the diluted compound or DMSO (vehicle control) to the wells.

  • Add the enzyme solution to each well and incubate for a pre-determined time (e.g., 15-30 minutes) at the optimal temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the substrate solution.

  • Monitor the reaction progress by measuring the absorbance or fluorescence at regular intervals using a plate reader. Ensure the reaction is in the linear (initial velocity) phase.[9]

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Normalize the rates to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[9]

Table 1: Example Data Layout for IC₅₀ Determination

Inhibitor Conc. (µM)	Raw Rate (RFU/min)	% Inhibition
100	50	95
33.3	150	85
11.1	350	65
3.7	600	40
1.2	850	15
0.4	980	2
0 (Vehicle)	1000	0
No Enzyme	0	100

Mechanism of Action (MoA) Studies

If significant inhibition is observed, further studies can elucidate the mechanism (e.g., competitive, non-competitive, uncompetitive). This is typically done by measuring the IC₅₀ at various substrate concentrations.[10]

Caption: Experimental workflow for the NF-κB reporter gene assay.

Preliminary Pharmacokinetic (ADME) Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is vital in drug discovery to identify potential liabilities. [11]

Protocol 5.1: In Vitro Metabolic Stability Assay

This assay assesses the compound's susceptibility to metabolism by liver enzymes. [12]

• Reagents: Human liver microsomes (HLM), NADPH (cofactor), and the test compound.

• Incubation: Incubate the test compound (e.g., 1 µM) with HLM in a phosphate buffer at 37°C.

• Reaction Initiation: Split the incubation mixture into two sets. To one set, add NADPH to start the metabolic reaction. To the other (control), add a buffer without NADPH.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculations: Plot the natural log of the percentage of the compound remaining versus time. The slope of this line can be used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Cl_int).

Table 2: Key In Vitro ADME Assays

Assay	Purpose	Methodology	Key Parameters
Metabolic Stability	Assess susceptibility to Phase I/II metabolism	Incubation with liver microsomes or hepatocytes	t₁/₂, Intrinsic Clearance
Plasma Protein Binding	Determine the fraction of compound bound to plasma proteins	Equilibrium Dialysis, Ultracentrifugation	% Bound, % Unbound
PAMPA	Predict passive membrane permeability	Artificial membrane permeability assay	Permeability coefficient (Pe)
CYP450 Inhibition	Identify potential for drug-drug interactions	Incubation with specific CYP isozymes and probe substrates	IC₅₀ for each isozyme

Conclusion

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate represents a promising starting point for medicinal chemistry campaigns. Its unique combination of a reactive pyridine core and an enzyme-targeting α-ketoester moiety warrants a thorough investigation. The protocols outlined in this guide provide a robust framework for elucidating its biological activity, from initial enzyme and cell-based screening to preliminary ADME profiling. The insights gained from these studies will be instrumental in guiding future lead optimization efforts.

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Application Notes & Protocols: Design and Synthesis of Novel Bioactive Compounds from Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

For: Researchers, scientists, and drug development professionals.

Introduction: Unlocking the Potential of a Versatile Scaffold

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a richly functionalized starting material that offers a confluence of reactive sites and latent pharmacological properties. The scaffold is composed of two key domains: a highly reactive 2-chloro-5-nitropyridine core and an ethyl pyruvate-derived side chain. The pyridine core, activated by a potent electron-withdrawing nitro group, presents a versatile platform for diversification through nucleophilic aromatic substitution and transition metal-catalyzed cross-coupling reactions.[1][2] The ethyl pyruvate moiety is a derivative of a metabolite known for its intrinsic anti-inflammatory, antioxidant, and cytoprotective activities, suggesting that novel analogues may inherit a favorable pharmacological profile.[3][4][5][6][7]

This guide provides a strategic framework for the rational design of novel compound libraries from this starting material. We will detail robust synthetic protocols, explain the mechanistic rationale behind strategic decisions, and outline a workflow for preliminary in silico and in vitro evaluation, with a focus on developing kinase inhibitors—a class of therapeutics where the substituted aminopyridine motif is a well-established privileged scaffold.[1]

Strategic Overview: A Multi-Pronged Approach to Compound Diversification

The design of new chemical entities from the title compound should be approached as a systematic exploration of its chemical space. Our strategy is centered on three primary axes of modification, allowing for the generation of diverse libraries with distinct physicochemical and pharmacological properties.

Caption: Overall workflow for novel compound design and evaluation.

Structural Analysis and Reactivity Profile

The synthetic utility of the starting material is dictated by three key structural features:

• The C2-Chloride: This position is the primary site for modification. The chlorine atom is an excellent leaving group, and its reactivity is significantly enhanced by the strong electron-withdrawing effect of the nitro group at the para-position (C5). This makes the C2 position highly susceptible to both nucleophilic aromatic substitution (SNAr) and oxidative addition by low-valent transition metals (e.g., Pd(0)), which is the rate-determining step in most cross-coupling reactions.[1][8]

• The C5-Nitro Group: This group serves two purposes. First, as mentioned, it activates the C2 position. Second, it is a versatile functional handle itself. It can be readily reduced to a primary amine, which opens up a vast array of subsequent derivatization chemistries (e.g., amidation, sulfonylation). However, the nitro group can be a metabolic liability and is sometimes associated with toxicity.[9][10] Therefore, its replacement with a suitable bioisostere is a critical strategy for lead optimization.[11][12][13]

• The Ethyl 2-Oxopropanoate Side Chain: This α-ketoester moiety contributes to the molecule's overall polarity and solubility. While it can be modified (e.g., hydrolysis to the carboxylic acid, reduction of the ketone), the most efficient library generation strategies will focus on the more versatile pyridine core. The inherent biological activities of pyruvate derivatives provide a strong rationale for retaining this chain in initial screening campaigns.[3][4]

Core Synthetic Protocols and Methodologies

Strategy 1: Nucleophilic Aromatic Substitution (SNAr) at the C2 Position

Rationale: SNAr is a direct and often high-yielding method for introducing nucleophiles such as amines, thiols, and alcohols at the C2 position. The formation of a C-N bond via amination is a cornerstone of many kinase inhibitor syntheses, as the resulting 2-aminopyridine scaffold can form critical hydrogen bond interactions with the hinge region of the kinase active site.[1]

Caption: General scheme for SNAr at the C2 position. (Note: A placeholder image is used for the product).

Experimental Protocol: General Procedure for Amination via SNAr

• To a solution of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 equiv.) in a suitable polar aprotic solvent (e.g., DMSO, DMF, or NMP) add the desired primary or secondary amine (1.1-1.5 equiv.).

• Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or potassium carbonate (2.0-3.0 equiv.), to act as a scavenger for the HCl generated during the reaction.

• Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate or another suitable organic solvent.

• Wash the organic layer sequentially with water and saturated aqueous sodium chloride (brine).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 2-amino-5-nitropyridine derivative.

Strategy 2: Palladium-Catalyzed Cross-Coupling at the C2 Position

Rationale: Palladium-catalyzed cross-coupling reactions are powerful tools for forming C-C and C-N bonds, enabling the construction of complex molecular architectures that are inaccessible via SNAr.[14] The Suzuki-Miyaura coupling introduces aryl or vinyl groups, creating biaryl scaffolds common in many drug classes. The Buchwald-Hartwig amination offers an alternative, often milder, route to C-N bond formation with a broader substrate scope than traditional SNAr.[15][16][17]

Table 1: Typical Conditions for Palladium-Catalyzed Cross-Coupling Reactions

Reaction Type	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)
Suzuki-Miyaura	R-B(OH)₂ or R-B(pin)	Pd(PPh₃)₄ (1-5) or Pd(dppf)Cl₂ (1-5)	-	K₂CO₃, Cs₂CO₃	Dioxane/H₂O, DME	80-110
Buchwald-Hartwig	R¹R²NH	Pd₂(dba)₃ (1-2) or Pd(OAc)₂ (1-2)	XPhos, RuPhos, Xantphos (2-5)	NaOtBu, K₃PO₄	Toluene, Dioxane	80-110

Experimental Protocol: Suzuki-Miyaura Coupling [18]

• In an oven-dried Schlenk flask or microwave vial, combine Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 equiv.), the desired arylboronic acid or boronic ester (1.2-1.5 equiv.), and a base such as K₂CO₃ (2.0-3.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

• Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Heat the reaction mixture to 90-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite® to remove the catalyst.

• Wash the organic layer with water and brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Experimental Protocol: Buchwald-Hartwig Amination [16][18]

• In a glovebox or under an inert atmosphere, charge a vial with the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the appropriate phosphine ligand (e.g., XPhos, 2-4 mol%), and a base (e.g., NaOtBu, 1.4 equiv.).

• Add Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 equiv.) and the desired amine (1.2 equiv.).

• Add anhydrous, degassed solvent (e.g., toluene or dioxane).

• Seal the vial and heat to 80-110 °C with stirring for 12-24 hours.

• Monitor the reaction progress by LC-MS. Upon completion, cool the reaction to room temperature and quench carefully with saturated aqueous NH₄Cl.

• Extract the mixture with an organic solvent, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Strategy 3: Modification of the C5-Nitro Group

Rationale: Transforming the nitro group unlocks a new dimension for derivatization and allows for the mitigation of potential ADMET liabilities.

A. Reduction to an Amine: The conversion of the electron-withdrawing nitro group to an electron-donating amino group fundamentally alters the electronic character of the pyridine ring. This new amino group serves as a valuable synthetic handle for acylation, sulfonylation, or reductive amination to introduce further diversity.

Caption: General scheme for the reduction of the C5-nitro group. (Note: Placeholder images are used).

Experimental Protocol: Nitro Group Reduction using SnCl₂ [1]

• Dissolve the 5-nitropyridine derivative (1.0 equiv.) in ethanol (EtOH) or ethyl acetate (EtOAc).

• Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 4.0-5.0 equiv.) portion-wise.

• Heat the mixture to reflux (approx. 70-80 °C) and stir for 1-4 hours, monitoring by TLC/LC-MS.

• Cool the reaction to room temperature and carefully basify by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases and the pH is ~8-9.

• Filter the resulting suspension through Celite® to remove tin salts, washing the pad thoroughly with EtOAc.

• Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with EtOAc.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the 5-aminopyridine derivative, which can often be used without further purification.

B. Bioisosteric Replacement: In drug design, replacing a potentially problematic functional group like a nitro group with a bioisostere can improve pharmacokinetic properties (ADMET) without sacrificing potency.[13] This is a key strategy for lead optimization.

Table 2: Common Bioisosteres for the Aromatic Nitro Group

Bioisostere	Formula	Key Properties	Reference
Trifluoromethyl	-CF₃	Strongly electron-withdrawing, metabolically stable, increases lipophilicity.	[9]
Cyano	-C≡N	Electron-withdrawing, linear geometry, potential H-bond acceptor.	[11]
Sulfone	-SO₂R	Strongly electron-withdrawing, tetrahedral geometry, H-bond acceptor.	[11]
N-oxide	Pyridine N-oxide	Modulates electronics, improves solubility.	[11]

Design Insight: The synthesis of compounds with these bioisosteres would require starting from a different pyridine precursor, as direct replacement on the advanced intermediate is generally not feasible. This highlights the importance of strategic planning in a drug discovery campaign.

Downstream Evaluation: From Virtual Design to Biological Activity

In Silico ADMET and Property Profiling

Rationale: Before committing to extensive synthesis and in vitro testing, computational tools can provide crucial insights into the potential drug-likeness of designed compounds.[19][20][21] Early-stage ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling helps to flag molecules with a high probability of failure, allowing researchers to prioritize candidates with more favorable properties.[22][23][24][25]

Protocol: Virtual Screening Workflow

• Structure Preparation: Draw the designed molecules in a chemical drawing program and generate their 3D structures.

• Property Calculation: Use software or web servers (e.g., SwissADME, pkCSM) to calculate key physicochemical and pharmacokinetic properties.[22][24]

• Analysis: Evaluate the calculated properties against established drug-likeness criteria.

Table 3: Key Parameters for In Silico ADMET Evaluation

Parameter Class	Specific Parameter	Desired Range/Outcome	Rationale
Physicochemical	Molecular Weight (MW)	< 500 Da	Lipinski's Rule for oral bioavailability.[23]
LogP (Lipophilicity)	1 - 3	Balances solubility and membrane permeability.
H-Bond Donors/Acceptors	≤5 / ≤10	Lipinski's Rule for membrane permeability.[23]
Absorption	Human Intestinal Absorption	> 80%	Predicts oral uptake.
Caco-2 Permeability	High	In vitro model for intestinal permeability.
Metabolism	CYP450 Isoform Inhibition	Non-inhibitor	Avoids drug-drug interactions.
Toxicity	hERG Inhibition	Non-inhibitor	Reduces risk of cardiac arrhythmia.
AMES Toxicity	Negative	Predicts mutagenicity.
Hepatotoxicity	Negative	Predicts potential for liver damage.

In Vitro Biochemical Screening: Kinase Inhibition Assays

Rationale: Given that the 2-aminopyridine scaffold is a privileged core for kinase inhibitors, a primary screen against a panel of kinases is a logical and hypothesis-driven starting point.[1] Biochemical assays measure the direct interaction of a compound with a purified kinase enzyme, allowing for the determination of potency (e.g., IC₅₀).[][27]

Workflow: Kinase Inhibitor Screening Cascade

Caption: A typical workflow for screening novel kinase inhibitors.

Protocol Overview: Homogeneous Biochemical Kinase Assays

Numerous high-throughput screening (HTS) compatible assay formats are available commercially.[28][29] Most rely on detecting either the consumption of ATP or the formation of the phosphorylated product.

• Luminescence-Based Assays (e.g., ADP-Glo™): These assays quantify kinase activity by measuring the amount of ADP produced in the kinase reaction.[30] The ADP is converted to ATP, which is then used by a luciferase to produce a light signal that is inversely proportional to kinase inhibition.

• Fluorescence/TR-FRET-Based Assays (e.g., LanthaScreen®, Z'-LYTE®): These methods use a fluorescently labeled substrate.[28] Phosphorylation by the kinase is detected by a phosphospecific antibody labeled with a FRET partner, resulting in a measurable change in the fluorescence signal.

General Steps:

• In a multi-well plate (e.g., 384-well), add the purified kinase enzyme, the specific substrate, and ATP.

• Add the test compound at the desired concentration(s).

• Incubate the reaction for a specified time at a controlled temperature.

• Add the detection reagents specific to the chosen assay format.

• Read the signal (luminescence or fluorescence) on a compatible plate reader.

• Calculate the percent inhibition relative to control wells and, for dose-response experiments, fit the data to determine the IC₅₀ value.

Conclusion

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate represents a starting point of significant strategic value for medicinal chemistry and drug discovery. The protocols and workflows detailed in this guide provide a comprehensive framework for leveraging its inherent reactivity to generate diverse libraries of novel compounds. By combining rational synthetic strategies with early-stage in silico profiling and targeted in vitro screening, researchers can efficiently navigate the complex chemical space surrounding this scaffold to identify promising new therapeutic leads.

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Application Note: Strategic Synthesis of Potential Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Abstract: Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes.[1] Their dysregulation is a hallmark of many diseases, particularly cancer, making them one of the most important target families for drug discovery.[1] This guide provides an in-depth exploration of the synthetic methodologies and strategic considerations for creating novel small molecule kinase inhibitors. We will dissect key chemical reactions, provide detailed experimental protocols, and outline the subsequent biological validation workflow necessary to advance a synthetic compound from the bench to a potential lead candidate.

The Strategic Imperative: Why Kinase Inhibitors?

Kinases function by catalyzing the transfer of a phosphate group from ATP to a substrate protein, a process known as phosphorylation.[1][2] This simple modification acts as a molecular switch, altering the protein's activity, localization, or interaction with other molecules.[1] The entire complement of kinases in a cell, the "kinome," orchestrates complex signaling networks that govern life, death, and differentiation.[2] In cancer, mutations can lock kinases in a permanently "on" state, driving uncontrolled cell proliferation.

Small molecule inhibitors are designed to interfere with this process, most commonly by competing with ATP for its binding pocket on the kinase. The development of these inhibitors has revolutionized cancer therapy, with over 70 FDA-approved small molecule kinase inhibitors to date.[1][3] The challenge for the medicinal chemist is to design and synthesize molecules with high potency for the target kinase and high selectivity across the entire kinome to minimize off-target effects.

Architectural Blueprint: Privileged Scaffolds in Kinase Inhibitor Design

The design of a kinase inhibitor is anchored by its core scaffold. This structural framework is responsible for making critical hydrogen bond interactions with the "hinge" region of the kinase's ATP-binding pocket, a conserved motif that provides a universal docking point.[4] From this anchor, chemical vectors can be explored to achieve potency and selectivity. Two of the most successful and "privileged" scaffolds are the quinazoline and pyrimidine cores.

• Quinazoline Scaffold: This fused heterocyclic system is the foundation for numerous FDA-approved tyrosine kinase inhibitors, including gefitinib and erlotinib.[5][6] Its rigid structure and hydrogen bonding capabilities make it an ideal starting point for inhibitor design.[5][7]

• Pyrimidine Scaffold: As a fundamental component of nucleic acids, the pyrimidine ring is readily recognized by biological systems.[8][9] This scaffold is present in a multitude of inhibitors targeting various kinases, such as Aurora and Polo-like kinases, which are crucial for cell cycle regulation.[9][10]

Caption: General architecture of a Type I kinase inhibitor.

The Chemist's Toolkit: Key Synthetic Methodologies & Protocols

The assembly of diverse kinase inhibitor libraries relies on a foundation of robust and versatile chemical reactions. Palladium-catalyzed cross-coupling reactions are indispensable for forming the C-C and C-N bonds that are ubiquitous in these molecules.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is arguably the most frequently used reaction for C(sp²)–C(sp²) bond formation in drug discovery, essential for creating the biaryl motifs common in kinase inhibitors.[11]

Causality: This reaction is favored for its high functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids and esters. It allows for the modular connection of two aryl or heteroaryl fragments, which is a cornerstone of structure-activity relationship (SAR) studies.

Caption: Experimental workflow for a typical Suzuki coupling reaction.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 eq.), the arylboronic acid or ester (1.2 eq.), and a suitable base (e.g., K₂CO₃, 2.0 eq.).

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane and water (e.g., 4:1 v/v).

• Inert Atmosphere: Purge the vessel with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is critical as the Palladium(0) catalyst is oxygen-sensitive.

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.) or a pre-catalyst/ligand system (e.g., Pd₂(dba)₃ / XPhos).

• Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification (Self-Validation): Purify the crude product by flash column chromatography on silica gel. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The formation of C-N bonds is equally critical, particularly for installing amine side chains that can interact with solvent-exposed regions of the kinase or improve pharmacokinetic properties. The Buchwald-Hartwig amination is a premier method for this transformation.[1]

Causality: This reaction allows for the coupling of aryl halides or triflates with a wide range of primary and secondary amines under relatively mild conditions. Its broad scope makes it an essential tool for late-stage functionalization, enabling the rapid generation of analog libraries from a common intermediate.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the aryl halide (1.0 eq.), the amine (1.2 eq.), a strong, non-nucleophilic base (e.g., NaOtBu or Cs₂CO₃, 1.5 eq.), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.02 eq.), and a suitable phosphine ligand (e.g., BINAP, 0.04 eq.).

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction: Seal the vessel and heat the mixture (typically 80-110 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Cool the reaction, dilute with an appropriate solvent like ethyl acetate, and filter through a pad of celite to remove inorganic salts and catalyst residues.

• Purification (Self-Validation): Concentrate the filtrate and purify the crude product by flash column chromatography or preparative HPLC. Confirm the structure and purity of the final compound via NMR and mass spectrometry.

From Molecule to Mechanism: The Biological Evaluation Workflow

Synthesizing a potential inhibitor is only the first step. A rigorous, multi-stage biological evaluation is required to validate its activity, potency, and selectivity.

Caption: The iterative workflow from synthesis to biological validation.

Step 1: In Vitro Kinase Activity Assay

Purpose: To directly measure the ability of a synthesized compound to inhibit the enzymatic activity of the target kinase and to determine its potency, typically expressed as the half-maximal inhibitory concentration (IC₅₀).

There are numerous assay formats available, with luminescence-based methods like ADP-Glo™ being widely used for their simplicity and high-throughput compatibility.[12] These assays measure the amount of ADP produced in the kinase reaction; more active kinase produces more ADP, and an effective inhibitor reduces the ADP produced.[12]

Protocol 3: General Procedure for an In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration for a primary screen is 10 µM.

• Kinase Reaction: In a microtiter plate, combine the kinase buffer, the target kinase enzyme, the specific peptide substrate, and ATP.[13]

• Inhibition: Add the diluted test compound to the wells and incubate for a set period (e.g., 60 minutes) at room temperature.[13] Include positive (no inhibitor) and negative (no enzyme) controls.

• Stop Reaction & Deplete ATP: Add ADP-Glo™ Reagent, which stops the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes.

• Signal Generation: Add Kinase Detection Reagent. This reagent converts the ADP generated into ATP, which is then used by a luciferase to produce light. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence signal using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis (Self-Validation): Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to calculate the IC₅₀ value.

Step 2: Cell-Based Assays

Purpose: To determine if the compound can enter cells and inhibit the target kinase in a physiological context.[14] This is a critical step, as good in vitro potency does not always translate to cellular activity.

Cellular phosphorylation assays are a direct way to measure target engagement.[15] They quantify the phosphorylation of a known downstream substrate of the target kinase. An effective inhibitor will reduce the level of this phosphorylation.[15]

Protocol 4: High-Level Procedure for a Cell-Based Phosphorylation Assay

• Cell Culture: Plate cells known to have an active signaling pathway involving the target kinase and allow them to adhere.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specific duration (e.g., 2-4 hours).

• Cell Lysis: Wash the cells and lyse them to release the cellular proteins.

• Protein Quantification: Determine the total protein concentration in each lysate to ensure equal loading.

• Detection: Use an ELISA-based method or Western blotting with a phospho-specific antibody to detect the phosphorylation level of the target's substrate.

• Analysis: Normalize the phospho-protein signal to the total protein signal. Plot the normalized signal against inhibitor concentration to determine the cellular potency (EC₅₀).

Data Synthesis: Establishing the Structure-Activity Relationship (SAR)

The ultimate goal of the initial synthesis and testing cycles is to build a robust SAR. This involves systematically modifying the chemical structure and observing the corresponding changes in biological activity.

Table 1: Hypothetical SAR Data for a Series of Pyrimidine-Based Inhibitors

Compound ID	R¹ Group	R² Group	Target Kinase IC₅₀ (nM)	Cellular EC₅₀ (nM)
XYZ-001	-H	-Phenyl	150	850
XYZ-002	-Cl	-Phenyl	75	400
XYZ-003	-OCH₃	-Phenyl	200	>1000
XYZ-004	-Cl	4-Fluorophenyl	25	120
XYZ-005	-Cl	3-Aminophenyl	30	95

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Application Notes & Protocols: A Guide to the Synthesis and Characterization of Benzodiazepine Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the synthetic strategies and analytical protocols for the preparation and characterization of benzodiazepine analogues, a class of compounds of significant interest in medicinal chemistry and drug discovery.[1][2] Benzodiazepines are recognized as a "privileged scaffold" due to their wide range of therapeutic applications, including anxiolytic, anticonvulsant, sedative, and muscle relaxant properties.[1][3][4] This document provides an in-depth exploration of both classical and modern synthetic methodologies, complete with detailed, step-by-step protocols. Furthermore, it outlines the essential analytical techniques for the structural elucidation and purity assessment of the synthesized analogues. The causality behind experimental choices is explained, ensuring that each protocol is a self-validating system for robust and reproducible results.

Introduction: The Enduring Importance of the Benzodiazepine Scaffold

The benzodiazepine core, a bicyclic heterocycle composed of a fused benzene and a diazepine ring, has been a cornerstone of medicinal chemistry since the discovery of chlordiazepoxide in the 1950s.[1][5] The versatility of this scaffold allows for the introduction of diverse functional groups, leading to a vast chemical space with a wide spectrum of pharmacological activities.[1][6] Well-known drugs such as diazepam, alprazolam, and clonazepam underscore the therapeutic success of this class of compounds.[1]

The continued interest in benzodiazepine analogues stems from the desire to develop new therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles.[2][6] Researchers are actively exploring modifications to the benzodiazepine core to target a variety of biological receptors and enzymes beyond the traditional GABAA receptor, including applications as anticancer, anti-inflammatory, and antimicrobial agents.[1][7] This guide aims to equip researchers with the foundational knowledge and practical protocols to synthesize and characterize novel benzodiazepine analogues for drug discovery programs.

Synthetic Strategies for Benzodiazepine Analogues

The synthesis of the benzodiazepine core can be broadly categorized into several key strategies. The choice of a particular synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Classical Synthesis: Condensation of o-Phenylenediamines

One of the most established methods for the synthesis of 1,5-benzodiazepines involves the condensation of o-phenylenediamines with β-dicarbonyl compounds or α,β-unsaturated carbonyl compounds.[4][8] This acid-catalyzed reaction provides a straightforward entry into a variety of substituted 1,5-benzodiazepines.

Mechanism Insight: The reaction proceeds through the initial formation of a Schiff base between one of the amino groups of the o-phenylenediamine and a carbonyl group of the ketone. Subsequent intramolecular cyclization and dehydration lead to the formation of the seven-membered diazepine ring.[9][10]

Protocol 2.1: Synthesis of 2,4-disubstituted-3H-1,5-benzodiazepines using an H-MCM-22 catalyst [8][9][10]

This protocol describes a highly selective and efficient method for the synthesis of 1,5-benzodiazepines at room temperature.

Materials:

• o-Phenylenediamine (OPDA)

• Ketone (e.g., acetone, acetophenone)

• H-MCM-22 catalyst

• Acetonitrile (solvent)

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine (1 mmol) and the ketone (2.5 mmol) in acetonitrile (10 mL).

• Add a catalytic amount of H-MCM-22 (typically 10-15 mol%).

• Stir the reaction mixture at room temperature for 1-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the catalyst.

• Evaporate the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Data Presentation:

Entry	Ketone	Product	Yield (%)
1	Acetone	2,2,4-Trimethyl-3H-1,5-benzodiazepine	87
2	Cyclohexanone	Spiro[cyclohexane-1,2'-[3H]-1,5-benzodiazepine]	82
3	Acetophenone	2-Methyl-4-phenyl-3H-1,5-benzodiazepine	75

Table 1: Representative yields for the H-MCM-22 catalyzed synthesis of 1,5-benzodiazepines.[8]

Modern Synthetic Approaches

Recent advances in synthetic methodology have provided more sophisticated and versatile routes to benzodiazepine analogues, including palladium-catalyzed cross-coupling reactions and multicomponent reactions.

Palladium catalysis has emerged as a powerful tool for the construction of the 1,4-benzodiazepine core.[4][11] These methods often involve the intramolecular cyclization of appropriately functionalized precursors, allowing for a high degree of control over the final structure. A notable example is the palladium-catalyzed cyclization of N-tosyl-disubstituted 2-aminobenzylamines with propargylic carbonates.[11]

Mechanism Insight: The reaction proceeds via the formation of a π-allylpalladium intermediate, which then undergoes an intramolecular nucleophilic attack by the amide nitrogen to form the seven-membered ring.[11]

Protocol 2.2: Palladium-Catalyzed Synthesis of Substituted 1,4-Benzodiazepines [11]

Materials:

• N-tosyl-disubstituted 2-aminobenzylamine

• Propargylic carbonate

• Pd(PPh3)4 (Palladium tetrakis(triphenylphosphine))

• Dioxane (anhydrous)

Procedure:

• To a stirred solution of the propargylic carbonate (1.3 equiv.) in dioxane, add the N-tosyl-disubstituted 2-aminobenzylamine (1.0 equiv.) and Pd(PPh3)4 (0.1 equiv.) at 25 °C under an inert atmosphere.

• Stir the reaction mixture for 3 hours at the same temperature.

• Monitor the reaction by TLC.

• After completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired 1,4-benzodiazepine.

Multicomponent reactions, such as the Ugi four-component reaction (Ugi-4CR), offer an efficient strategy for the rapid assembly of diverse benzodiazepine scaffolds from simple starting materials.[6][12] This approach is particularly well-suited for the generation of chemical libraries for high-throughput screening.

Mechanism Insight: The Ugi reaction involves the condensation of an aldehyde or ketone, an amine, a carboxylic acid, and an isocyanide to form a dipeptide-like intermediate. Subsequent intramolecular cyclization can then be triggered to form the benzodiazepine ring.[6]

Protocol 2.3: Two-Step, One-Pot Synthesis of 1,4-Benzodiazepines via Ugi-4CR [6]

Materials:

• Aminophenylketone

• Isocyanide

• N-Boc-amino acid (e.g., Boc-glycine)

• Aldehyde

• Trifluoroacetic acid (TFA)

• 1,2-Dichloroethane (DCE)

• Methanol (MeOH)

Procedure:

• Ugi Reaction: In a reaction vessel, combine the aminophenylketone (1.0 equiv.), isocyanide (1.1 equiv.), N-Boc-amino acid (1.1 equiv.), and aldehyde (1.1 equiv.) in methanol.

• Stir the mixture at room temperature for 48 hours or heat under microwave irradiation (100 °C for 30 minutes).

• Deprotection and Cyclization: After the Ugi reaction is complete (as determined by TLC or LC-MS), remove the methanol under reduced pressure.

• Dissolve the crude Ugi product in DCE containing 10% TFA.

• Heat the solution at 40 °C overnight.

• Concentrate the reaction mixture and purify the residue by column chromatography to yield the 1,4-benzodiazepine.

Analytical Characterization of Benzodiazepine Analogues

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized benzodiazepine analogues. A combination of spectroscopic and chromatographic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are indispensable for the structural elucidation of organic molecules. For benzodiazepine analogues, NMR provides crucial information about the proton and carbon environments, confirming the successful formation of the heterocyclic ring system and the incorporation of various substituents.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the synthesized compounds and to gain insights into their fragmentation patterns. Techniques such as electrospray ionization (ESI) are commonly coupled with liquid chromatography (LC) for LC-MS analysis.[13][14]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of the synthesized benzodiazepine analogues.[15] By using a suitable stationary phase (e.g., C18) and mobile phase, impurities can be separated and quantified. Chiral HPLC can be employed to determine the enantiomeric excess of chiral benzodiazepine analogues.[16]

Protocol 3.1: General HPLC Method for Purity Analysis

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A: Water with 0.1% formic acid

• B: Acetonitrile with 0.1% formic acid

Gradient Program:

• A typical gradient might run from 10% B to 90% B over 20 minutes.

Procedure:

• Dissolve a small amount of the sample in a suitable solvent (e.g., acetonitrile/water).

• Inject the sample onto the HPLC system.

• Monitor the elution profile at a suitable wavelength (e.g., 254 nm).

• The purity is determined by the relative area of the main peak.

Conclusion

The synthesis of benzodiazepine analogues remains a vibrant area of research in medicinal chemistry. The methods outlined in this guide, from classical condensation reactions to modern palladium-catalyzed and multicomponent strategies, provide a robust toolkit for the preparation of diverse libraries of these important compounds. Coupled with rigorous analytical characterization, these protocols will enable researchers to confidently synthesize and evaluate novel benzodiazepine analogues in their quest for new and improved therapeutic agents.

References

• Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. MDPI. Available at: [Link]

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. Available at: [Link]

• Reaction mechanism of the synthesis of 1,5-benzodiazepines using H-MCM-22 catalyst at room temperature. ResearchGate. Available at: [Link]

• (PDF) Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. ResearchGate. Available at: [Link]

• Solid-Phase Synthesis of 1,4-Benzodiazepine-2,5-diones. Library Preparation and Demonstration of Synthesis Generality. American Chemical Society. Available at: [Link]

• Synthesis of 1,5- Benzodiazepines A Review. IJTSRD. Available at: [Link]

• Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. PMC. Available at: [Link]

• Current procedure for synthesis of 1,4-benzodiazepine ring. ResearchGate. Available at: [Link]

• A review on the chemistry and pharmacological properties of benzodiazepine motifs in drug design. Taylor & Francis Online. Available at: [Link]

• Palladium-Catalyzed Benzodiazepines Synthesis. MDPI. Available at: [Link]

• Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. NIH. Available at: [Link]

• Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. PMC - NIH. Available at: [Link]

• Recent advances in synthesis and medicinal chemistry of benzodiazepines. OUCI. Available at: [Link]

• Benzodiazepine-Based Drug Discovery - 1st Edition. Elsevier. Available at: [Link]

• Design and Synthesis of Novel Benzodiazepines. VTechWorks. Available at: [Link]

• Pharmaceutical applications of 1,4-benzodiazepines. OUCI. Available at: [Link]

• Benzodiazepines: Drugs with Chemical Skeletons Suitable for the Preparation of Metallacycles with Potential Pharmacological Activity. NIH. Available at: [Link]

• Antidepressant Activities of Synthesized Benzodiazepine Analogues in Mice. PMC. Available at: [Link]

• Characterization of benzodiazepine "combinatorial" chemical libraries by on-line immunoaffinity extraction, coupled column HPLC-ion spray mass spectrometry-tandem mass spectrometry. Semantic Scholar. Available at: [Link]

• Rapid Analysis of Selected Benzodiazepines by Automated SPE–MS-MS. Quest Diagnostics. Available at: [Link]

• Analysis of Benzodiazepines using Liquid Chromatography Mass Spectrometry-Mass Spectrometry. Kura Biotech. Available at: [Link]

• Quantitative analysis of 33 benzodiazepines, metabolites and benzodiazepine-like substances in whole blood by liquid chromatography. DSpace. Available at: [Link]

• Development and validation of a liquid chromatography tandem mass spectrometry method for the analysis of 53 benzodiazepines in illicit drug samples. PubMed Central. Available at: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Benzodiazepine-Based Drug Discovery - 1st Edition | Elsevier Shop [shop.elsevier.com]
• 3. ijtsrd.com [ijtsrd.com]
• 4. mdpi.com [mdpi.com]
• 5. Recent advances in synthesis and medicinal chemistry of benzodiazepines [ouci.dntb.gov.ua]
• 6. Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Benzodiazepines: Drugs with Chemical Skeletons Suitable for the Preparation of Metallacycles with Potential Pharmacological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
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• 13. kurabiotech.com [kurabiotech.com]
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• 15. chromatographyonline.com [chromatographyonline.com]
• 16. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Welcome to the technical support center for the synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis, improve yields, and troubleshoot common experimental challenges.

Introduction: A Strategic Approach to Synthesis

The synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a challenging yet rewarding endeavor, yielding a highly functionalized pyridine derivative with potential applications in medicinal chemistry. The most logical and convergent synthetic strategy involves a three-stage process, which will be the focus of this guide:

• Synthesis of the Core Heterocycle: Preparation of the starting material, 2-chloro-5-nitropyridine.

• Introduction of the Aldehyde Functionality: Formylation of 2-chloro-5-nitropyridine at the C4-position to yield 2-chloro-5-nitropyridine-4-carbaldehyde.

• Carbon-Carbon Bond Formation: A Claisen-Schmidt condensation between the aldehyde intermediate and ethyl pyruvate to construct the final β-keto ester.

This guide will provide a detailed breakdown of each stage, offering troubleshooting advice in a practical question-and-answer format, supported by mechanistic insights and detailed experimental protocols.

Stage 1: Synthesis of 2-chloro-5-nitropyridine

The successful synthesis of the target molecule begins with a high-quality starting material. 2-chloro-5-nitropyridine is a common building block and can be synthesized through several established routes. A reliable method involves the nitration of 2-aminopyridine, followed by diazotization and chlorination.[1]

Troubleshooting Guide: Stage 1

Question 1: My nitration of 2-aminopyridine is resulting in a low yield and a mixture of isomers. How can I improve the regioselectivity and overall yield?

Answer:

Low yields and poor regioselectivity in the nitration of 2-aminopyridine are common issues. The amino group is a strong activating group, but the reaction conditions must be carefully controlled to favor nitration at the 5-position.

• Mechanistic Insight: The nitration of 2-aminopyridine proceeds via an electrophilic aromatic substitution mechanism. The amino group directs the incoming nitro group to the ortho (3-position) and para (5-position) positions. Steric hindrance from the amino group can disfavor substitution at the 3-position, making the 5-position the major product under optimized conditions.

• Troubleshooting Steps:

  • Temperature Control: Maintain a low temperature (typically below 10°C) during the addition of the nitrating agent (a mixture of concentrated sulfuric and nitric acids) to minimize side reactions and decomposition.[2]

  • Order of Addition: Slowly add the 2-aminopyridine to the cooled sulfuric acid, ensuring it is fully dissolved before the dropwise addition of the nitrating mixture. This helps to control the exotherm and prevent localized overheating.

  • Reaction Time and Temperature: After the addition, a carefully controlled increase in temperature (e.g., to 55-65°C) for a specific duration is often necessary to drive the reaction to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) to avoid over-reaction and the formation of byproducts.[1]

  • Work-up Procedure: Quenching the reaction mixture by pouring it onto crushed ice is a critical step. The subsequent neutralization to precipitate the 2-amino-5-nitropyridine must be done carefully to a specific pH range (typically 5.5-6.0) to ensure maximum precipitation of the desired product and minimize the dissolution of the product in a highly acidic or basic solution.[1]

Question 2: The conversion of 2-amino-5-nitropyridine to 2-hydroxy-5-nitropyridine via diazotization is giving me a low yield. What are the critical parameters for this reaction?

Answer:

The diazotization of 2-amino-5-nitropyridine to form the diazonium salt, followed by hydrolysis to the hydroxyl derivative, is a sensitive reaction. Low yields often stem from the instability of the diazonium salt.

• Mechanistic Insight: The reaction proceeds through the formation of a diazonium salt by reacting the primary amine with nitrous acid (generated in situ from sodium nitrite and a strong acid). This diazonium salt is then displaced by water in a nucleophilic aromatic substitution reaction to form the hydroxyl group.

• Troubleshooting Steps:

  • Temperature Control: The diazonium salt is highly unstable and can decompose readily at higher temperatures. It is crucial to maintain the reaction temperature between -5°C and 5°C throughout the addition of the sodium nitrite solution.[1]

  • Slow Addition: Add the sodium nitrite solution dropwise to the acidic solution of the amine to control the generation of nitrous acid and prevent a rapid exotherm.

  • Acid Concentration: The concentration of the acid (e.g., hydrochloric or sulfuric acid) is critical. A sufficient excess of acid is required to ensure the complete formation of nitrous acid and to maintain a low pH, which stabilizes the diazonium salt.

  • Hydrolysis Conditions: After the formation of the diazonium salt is complete (as monitored by a negative starch-iodide paper test for nitrous acid), the hydrolysis to the hydroxy compound is typically achieved by gently warming the reaction mixture. Overheating can lead to decomposition and the formation of tarry byproducts.

Question 3: I am struggling with the chlorination of 2-hydroxy-5-nitropyridine to 2-chloro-5-nitropyridine. The reaction is incomplete, or I am getting significant decomposition.

Answer:

The chlorination of 2-hydroxy-5-nitropyridine is a robust transformation but requires careful control of reagents and conditions to achieve high yields.

• Mechanistic Insight: This reaction is a nucleophilic substitution where the hydroxyl group is converted into a better leaving group by the chlorinating agent (e.g., phosphorus oxychloride, POCl₃, often in the presence of phosphorus pentachloride, PCl₅). The chloride ion then displaces this leaving group.

• Troubleshooting Steps:

  • Choice and Excess of Chlorinating Agent: A mixture of POCl₃ and PCl₅ is often more effective than POCl₃ alone. PCl₅ helps to drive the reaction to completion by reacting with any water present and ensuring the complete conversion of the hydroxyl group. Use a sufficient excess of the chlorinating agent.[1]

  • Reaction Temperature and Time: The reaction typically requires heating (e.g., 100-125°C) for several hours. Monitor the reaction by TLC to determine the optimal reaction time. Incomplete reaction can be addressed by extending the reaction time or increasing the temperature slightly.[1][3]

  • Work-up: The work-up procedure is critical for safety and yield. The reaction mixture must be cooled before being slowly and carefully poured onto crushed ice to quench the excess chlorinating agents. This is a highly exothermic and gas-evolving process. Subsequent neutralization and extraction are standard procedures.[3]

Stage 2: Formylation of 2-chloro-5-nitropyridine

The introduction of a formyl group at the C4-position is a key step to enable the subsequent condensation reaction. The Vilsmeier-Haack reaction is a suitable method for the formylation of electron-deficient heterocyclic systems.[4][5]

Workflow for Vilsmeier-Haack Formylation

Caption: Vilsmeier-Haack formylation of 2-chloro-5-nitropyridine.

Troubleshooting Guide: Stage 2

Question 4: I am attempting the Vilsmeier-Haack formylation of 2-chloro-5-nitropyridine, but I am getting a low yield of the desired 4-carbaldehyde. What are the potential issues?

Answer:

Low yields in the Vilsmeier-Haack reaction of electron-deficient pyridines can be attributed to several factors, including the reactivity of the substrate and the reaction conditions.

• Mechanistic Insight: The Vilsmeier reagent, a chloroiminium ion, is a relatively weak electrophile. The pyridine ring is deactivated by the electron-withdrawing nitro group and the chloro substituent, making electrophilic substitution challenging. However, the nitrogen atom in the pyridine ring can be protonated or complexed, which can further deactivate the ring. The reaction proceeds via electrophilic attack of the Vilsmeier reagent on the pyridine ring, followed by hydrolysis of the resulting iminium salt.[5] Regioselectivity is a key concern; attack at the 4-position is desired.

• Troubleshooting Steps:

  • Reaction Temperature: This reaction often requires elevated temperatures to proceed at a reasonable rate with deactivated substrates. Experiment with a range of temperatures (e.g., 80-120°C).

  • Stoichiometry of Vilsmeier Reagent: Ensure an adequate excess of the Vilsmeier reagent (prepared from POCl₃ and DMF) is used to drive the reaction to completion. A molar ratio of 1.5 to 3 equivalents of the reagent to the pyridine substrate is a good starting point.

  • Reaction Time: Monitor the reaction progress by TLC. Deactivated substrates may require longer reaction times.

  • Hydrolysis Step: The final hydrolysis of the iminium salt intermediate is crucial. Ensure that the aqueous work-up is performed thoroughly to convert the intermediate to the final aldehyde product. This is typically done by adding the reaction mixture to ice water followed by neutralization.

  • Alternative Formylation Methods: If the Vilsmeier-Haack reaction consistently gives low yields, consider alternative formylation strategies. One possibility is the lithiation of the pyridine at the 4-position followed by quenching with a formylating agent like DMF. However, regioselective lithiation of this substrate could be challenging.

Question 5: I am observing the formation of multiple products in my formylation reaction. How can I improve the regioselectivity for the 4-carbaldehyde?

Answer:

The formation of multiple isomers is a common challenge in the functionalization of substituted pyridines.

• Mechanistic Insight: The electronic effects of the chloro and nitro groups, as well as the pyridine nitrogen, will influence the position of electrophilic attack. While the 4-position is often susceptible to nucleophilic attack, electrophilic substitution can be less predictable.

• Troubleshooting Steps:

  • Reaction Conditions: The regioselectivity of the Vilsmeier-Haack reaction can be sensitive to the reaction temperature and the specific Vilsmeier reagent used. Experiment with different formamides (e.g., N-methylformanilide instead of DMF) to potentially alter the steric and electronic properties of the electrophile.

  • Purification: If a mixture of isomers is unavoidable, careful purification by column chromatography will be necessary. A gradient elution with a solvent system like hexane/ethyl acetate may be effective in separating the isomers.

  • Characterization: It is crucial to fully characterize all products to confirm the structure of the desired 4-carbaldehyde isomer. 1H NMR spectroscopy will be invaluable in determining the substitution pattern on the pyridine ring.

Stage 3: Claisen-Schmidt Condensation

The final step involves the formation of the β-keto ester via a Claisen-Schmidt condensation between 2-chloro-5-nitropyridine-4-carbaldehyde and ethyl pyruvate.[6]

Reaction Mechanism: Claisen-Schmidt Condensation

Caption: Mechanism of the Claisen-Schmidt condensation.

Troubleshooting Guide: Stage 3

Question 6: My Claisen-Schmidt condensation is resulting in a low yield of the final product. What are the common pitfalls?

Answer:

Low yields in Claisen-Schmidt condensations can be due to several factors, including the choice of base, reaction conditions, and side reactions.[7]

• Mechanistic Insight: This is a base-catalyzed condensation between a ketone (in this case, an α-keto ester, ethyl pyruvate) and an aldehyde that lacks α-hydrogens. The base deprotonates the α-carbon of the ethyl pyruvate to form an enolate, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. The resulting aldol-type adduct then dehydrates to form the α,β-unsaturated product.

• Troubleshooting Steps:

  • Choice of Base: The base should be strong enough to deprotonate ethyl pyruvate but should not cause unwanted side reactions. Sodium ethoxide (NaOEt) in ethanol is a common choice.[8] Using a base with a different alkoxide than the ester (e.g., sodium methoxide with an ethyl ester) can lead to transesterification. Using hydroxide bases can cause saponification of the ester.

  • Anhydrous Conditions: The presence of water can consume the base and lead to lower yields. Ensure all glassware, solvents, and reagents are dry.[7]

  • Reaction Temperature: The reaction may require gentle heating to proceed, but excessive heat can promote side reactions. A temperature range of room temperature to 50°C is a good starting point.

  • Stoichiometry: Use a slight excess of ethyl pyruvate to ensure complete consumption of the more valuable aldehyde intermediate.

  • Self-Condensation of Ethyl Pyruvate: Ethyl pyruvate can undergo self-condensation. To minimize this, the aldehyde can be added slowly to a mixture of the ethyl pyruvate and the base.

Question 7: I am having difficulty purifying the final product. It seems to be very polar and streaks on my silica gel column.

Answer:

The purification of polar compounds, especially those containing a basic pyridine ring and a β-keto ester moiety, can be challenging.

• Troubleshooting Steps:

  • Column Chromatography:

    • Solvent System: A standard hexane/ethyl acetate gradient may not be sufficient. Consider adding a more polar solvent like methanol to the eluent. A small amount of a basic modifier like triethylamine (0.1-1%) can be added to the solvent system to reduce tailing on the silica gel by deactivating acidic sites.

    • Stationary Phase: If silica gel is not effective, consider using a different stationary phase like alumina (neutral or basic) or a bonded phase like diol or amino silica.[9]

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a very effective purification method. Experiment with different solvents and solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane).

  • Aqueous Work-up: During the work-up, ensure that the pH is carefully adjusted to neutralize any remaining base or acid. The product may be soluble in either acidic or basic aqueous solutions, so extraction at a neutral pH is often optimal.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield for the overall synthesis?

A1: The overall yield will be the product of the yields of the three individual steps. Each step, if optimized, can be expected to proceed in moderate to good yield (50-80%). Therefore, an overall yield of 12-51% would be a reasonable expectation. However, this is highly dependent on the successful optimization of each step.

Q2: How can I monitor the progress of each reaction?

A2: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the progress of these reactions. Use an appropriate solvent system to achieve good separation between the starting materials and products. Staining with potassium permanganate or visualization under UV light can be used to see the spots.

Q3: Are there any specific safety precautions I should be aware of?

A3: Yes, several safety precautions are necessary:

• Nitration: The nitrating mixture is highly corrosive and a strong oxidizing agent. Handle with extreme care in a fume hood. The reaction can be highly exothermic.

• Chlorinating Agents: POCl₃ and PCl₅ are corrosive and react violently with water. Handle them in a fume hood and wear appropriate personal protective equipment.

• Bases: Strong bases like sodium ethoxide are corrosive and moisture-sensitive. Handle them under an inert atmosphere.

Q4: Can I use a different base for the Claisen-Schmidt condensation?

A4: Yes, other bases can be used, but with caution. Strong, non-nucleophilic bases like Lithium Diisopropylamide (LDA) can be effective but require strictly anhydrous conditions and low temperatures. Weaker bases like piperidine or pyridine are sometimes used in Knoevenagel-type condensations, which are related to the Claisen-Schmidt reaction.[10][11] The choice of base will depend on the specific reactivity of your substrates and may require optimization.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-chloro-5-nitropyridine-4-carbaldehyde (Vilsmeier-Haack Reaction)

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, place anhydrous N,N-dimethylformamide (DMF, 3.0 eq.).

• Cool the flask in an ice-water bath and add phosphorus oxychloride (POCl₃, 1.5 eq.) dropwise via the dropping funnel with vigorous stirring.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30 minutes to form the Vilsmeier reagent.

• Add 2-chloro-5-nitropyridine (1.0 eq.) to the flask.

• Heat the reaction mixture to 90-100°C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with stirring.

• Neutralize the aqueous solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-chloro-5-nitropyridine-4-carbaldehyde.

Protocol 2: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (Claisen-Schmidt Condensation)

• In a flame-dried round-bottom flask under a nitrogen atmosphere, prepare a solution of sodium ethoxide (1.1 eq.) in anhydrous ethanol.

• To this solution, add ethyl pyruvate (1.2 eq.) dropwise at room temperature.

• Stir the mixture for 15 minutes to allow for enolate formation.

• Add a solution of 2-chloro-5-nitropyridine-4-carbaldehyde (1.0 eq.) in anhydrous ethanol dropwise to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, or gently heat to 40-50°C if the reaction is slow. Monitor the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and quench by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient, possibly with 0.5% triethylamine) to yield the final product.

Data Summary Table

Step	Reactants	Key Reagents	Typical Conditions	Potential Side Products
1a	2-Aminopyridine	H₂SO₄, HNO₃	0-10°C, then 55-65°C	2-Amino-3-nitropyridine, dinitrated products
1b	2-Amino-5-nitropyridine	NaNO₂, HCl	-5 to 5°C	Tarry decomposition products
1c	2-Hydroxy-5-nitropyridine	POCl₃, PCl₅	100-125°C	Incomplete reaction, decomposition
2	2-chloro-5-nitropyridine	POCl₃, DMF	90-100°C	Isomeric carbaldehydes, unreacted starting material
3	2-chloro-5-nitropyridine-4-carbaldehyde, Ethyl pyruvate	NaOEt, Ethanol	RT to 50°C	Self-condensation of ethyl pyruvate, aldol addition product

References

• Mikhaleva, A. I., et al. "An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes." Synthesis, 2009, 587-590.
• Jones, G.; Stanforth, S. P. "The Vilsmeier Reaction of Heterocyclic Compounds." Organic Reactions, 2000, 49, 1-330.
• BenchChem Technical Support. "Troubleshooting poor regioselectivity in the synthesis of substituted pyridines."
• ChemicalBook. "2-Chloro-5-nitropyridine synthesis."
• Yadav, J. S., et al. "Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles." European Journal of Organic Chemistry, 2004, 546-551.
• Zacuto, M. J. "Synthesis of Acrylamides via the Doebner-Knoevenagel Condensation." The Journal of Organic Chemistry, 2019, 84, 6465-6474.
• Bigi, F., et al. "A revision of the Knoevenagel condensation." Green Chemistry, 1999, 1(4), 213-215.
• Freeman, F. "Knoevenagel Condensation." Chemical Reviews, 1980, 80(4), 329-350.
• PrepChem. "Synthesis of 2-chloro-5-nitropyridine."
• PubChem. "2-Chloro-5-nitropyridine-4-carbaldehyde."
• Claisen, L.; Schmidt, J. G. "Ueber die Einwirkung von Aceton auf Furfurol und auf Bittermandelöl in Gegenwart von Alkalilauge." Berichte der deutschen chemischen Gesellschaft, 1881, 14(1), 1459-1461.
• Baran, P. S. "Pyridine Synthesis: Cliff Notes." Baran Lab, The Scripps Research Institute, 2004.
• Henry, T. D. "Recent strategies for the synthesis of pyridine derivatives." Chemistry, 2010, 16(40), 12052-62.
• Dissertation. "Synthesis of 2-chloro-5-nitropyridine and 4-amino-2-chloropyridine."
• Meth-Cohn, O.; Stanforth, S. P. "The Vilsmeier Reaction. 2. Reactions with Compounds Other Than Fully Conjugated Carbocycles and Heterocycles." Organic Reactions, 1991, 41, 1-323.
• S. P. Rajendran, et al. "Review Article on Vilsmeier-Haack Reaction." International Journal of ChemTech Research, 2011, 3(2), 756-764.
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Technical Support Center: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Welcome to the technical support guide for the synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges associated with this synthesis, with a focus on identifying and mitigating side reactions to improve yield and purity.

Troubleshooting Guide: Diagnosing and Solving Synthesis Issues

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Problem 1: Low or No Product Yield with Starting Material Recovery

Q: My reaction shows very low conversion. I'm recovering most of my 2-chloro-4-methyl-5-nitropyridine starting material. What are the likely causes?

A: This issue typically points to problems with the formation of the crucial nucleophilic intermediate (the carbanion) or its subsequent reaction. Let's break down the potential causes:

• Insufficiently Strong or Degraded Base: The acidity of the methyl group on the pyridine ring is significant but requires a sufficiently strong, non-nucleophilic base to ensure complete deprotonation. Sodium ethoxide (NaOEt) or sodium hydride (NaH) are commonly used. If your base has been improperly stored and has degraded due to moisture or air exposure, its effectiveness will be severely compromised.

• Presence of Protic Contaminants: Trace amounts of water or ethanol in the reaction flask (beyond the ethanol generated in situ if using NaOEt) can quench the carbanion as it forms, preventing it from reacting with the diethyl oxalate. All glassware must be oven-dried, and solvents must be anhydrous.

• Sub-optimal Reaction Temperature: While high temperatures can promote side reactions, the initial deprotonation and subsequent condensation may require a certain activation energy. If the reaction is run at too low a temperature, the rate may be impractically slow.

Recommended Solutions:

• Verify Base Activity: Use a freshly opened bottle of sodium ethoxide or wash sodium hydride with dry hexanes before use to remove the mineral oil and any surface oxidation.

• Ensure Anhydrous Conditions: Dry all solvents and reagents thoroughly. THF, for example, should be distilled from sodium/benzophenone.[1] Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the system.[2]

• Optimize Temperature: Gradually increase the reaction temperature. Start the reaction at 0°C to control the initial exothermic reaction, then allow it to warm to room temperature or gently heat to 40-50°C while monitoring progress by TLC or LC-MS.

Problem 2: Complex Product Mixture with Multiple Spots on TLC

Q: My reaction worked, but the crude product is a complex mixture. What are the most probable side reactions occurring?

A: The formation of multiple byproducts is the most common challenge in this synthesis. The structure of the starting materials and the product, along with the reaction conditions, create several potential side reaction pathways.

Cause: The target molecule is a β-keto ester, which is highly susceptible to hydrolysis and decarboxylation, particularly under acidic or basic conditions, and especially with heat.[3][4] During aqueous workup or even from trace moisture in the reaction, the ethyl ester can be hydrolyzed to a β-keto acid intermediate. This intermediate is often unstable and readily loses CO₂ to yield a ketone byproduct.[5]

• Observed Byproduct: 1-(2-chloro-5-nitropyridin-4-yl)ethanone.

• Mechanism:

  • Hydrolysis: The ester is attacked by water or hydroxide, cleaving the ethyl group to form a β-keto carboxylic acid.[6][7][8]

  • Decarboxylation: The β-keto acid, upon gentle heating, undergoes decarboxylation through a cyclic six-membered transition state to release CO₂ and form the final ketone.[4][5]

Solutions:

• Anhydrous Workup: If possible, perform a non-aqueous workup.

• Controlled Aqueous Workup: If an aqueous workup is necessary, use ice-cold, dilute acid (e.g., 1M HCl) to neutralize the base and keep the temperature strictly at 0-5°C to minimize hydrolysis.

• Avoid Heat: Do not heat the crude product mixture until all acidic or basic residues have been removed. Concentrate the product in vacuo at low temperatures.

Cause: The 2-chloro substituent on the pyridine ring is activated towards nucleophilic attack by the strong electron-withdrawing effect of the 5-nitro group and the ring nitrogen.[9] The alkoxide base used for the condensation (e.g., sodium ethoxide) is also a potent nucleophile and can displace the chloride.

• Observed Byproduct: Ethyl 3-(2-ethoxy-5-nitropyridin-4-yl)-2-oxopropanoate.

• Mechanism: The ethoxide ion directly attacks the carbon atom bearing the chlorine, proceeding through a Meisenheimer complex intermediate, to displace the chloride ion.

Solutions:

• Use a Non-Nucleophilic Base: Consider using a non-nucleophilic base like sodium hydride (NaH) or lithium diisopropylamide (LDA). This eliminates the primary source of the competing nucleophile.

• Control Stoichiometry and Temperature: Use the minimum required amount of base (typically 2.0-2.2 equivalents are needed to drive the equilibrium).[10] Maintain a low reaction temperature (0°C to room temperature) to favor the desired condensation over the higher activation energy SNAr pathway. Add the base slowly to avoid localized areas of high concentration.

Cause: Although less common, under certain conditions, the enolate of diethyl oxalate can react with another molecule of diethyl oxalate. This is more likely if the deprotonation of the primary substrate (2-chloro-4-methyl-5-nitropyridine) is slow.

Solutions:

• Control Order of Addition: Add the diethyl oxalate to the pre-formed carbanion of the pyridine derivative. This ensures the oxalate is immediately consumed by the desired nucleophile.

The diagram below illustrates the main synthetic route and the two most critical side reaction pathways.

Caption: Main reaction pathway versus key side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base for this Claisen-type condensation? A1: While sodium ethoxide (NaOEt) in ethanol or THF is common, it presents a risk of the SNAr side reaction.[11] The optimal choice is often sodium hydride (NaH) in an aprotic polar solvent like THF or DMF. NaH is a strong, non-nucleophilic base that effectively deprotonates the methyl group without competing in substitution reactions. A full equivalent of base is required because the final β-keto ester product is acidic and will be deprotonated, driving the reaction equilibrium to completion.[10]

Q2: How can I effectively purify the final product from the common byproducts? A2: Flash column chromatography is the most effective method.[1]

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient system of ethyl acetate in hexanes is typically effective. Start with a low polarity (e.g., 5-10% ethyl acetate) to elute non-polar impurities and gradually increase the polarity (to 20-30% ethyl acetate) to elute your product. The more polar ketone and SNAr byproducts will elute later.

• General Ester Purification: Before chromatography, it is good practice to wash the crude organic extract with a saturated sodium bicarbonate solution to remove acidic impurities and then with brine to remove water.[12][13] Ensure the material is thoroughly dried over anhydrous sodium sulfate or magnesium sulfate before concentrating.

Q3: What analytical techniques are best for identifying the product and impurities? A3: A combination of techniques is essential:

• TLC: For rapid reaction monitoring and fraction analysis during chromatography.

• ¹H NMR: Provides definitive structural information. The desired product will have a characteristic singlet for the α-proton (if tautomerism is minimal) and signals for the ethyl ester group and the pyridine ring protons. The ketone byproduct will lack the ethyl ester signals and show a methyl singlet. The SNAr byproduct will show signals for an ethoxy group instead of the chloro substituent's effect on the ring protons' chemical shifts.

• LC-MS: Ideal for confirming the molecular weights of the product and various byproducts in the crude mixture, providing a clear picture of the reaction's success and side product profile.

Protocols & Data

Table 1: Recommended Reaction Conditions

Parameter	Recommended Condition	Rationale & Notes
Pyridine Substrate	2-chloro-4-methyl-5-nitropyridine	1.0 equivalent
Ester Reagent	Diethyl oxalate	1.5 - 2.0 equivalents
Base	Sodium Hydride (NaH), 60% in oil	2.2 equivalents
Solvent	Anhydrous Tetrahydrofuran (THF)	Polar aprotic solvent stabilizes intermediates.[1]
Temperature	0°C to Room Temperature	Add base at 0°C, then allow to stir at RT for 4-12 hours.
Atmosphere	Inert (Nitrogen or Argon)	Prevents quenching by atmospheric moisture and oxygen.[2]
Workup	Quench with sat. NH₄Cl (aq), extract with EtOAc	Mildly acidic quench minimizes hydrolysis of the ester.
Expected Yield	60-75% (after chromatography)	Yields are highly dependent on purity of reagents and anhydrous technique.

Protocol 1: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

• Preparation: Add sodium hydride (2.2 eq., 60% dispersion in mineral oil) to an oven-dried, three-neck flask equipped with a stir bar, thermometer, and nitrogen inlet. Wash the NaH three times with anhydrous hexanes to remove the oil, then place the flask under a steady stream of nitrogen.

• Solvent Addition: Add anhydrous THF via cannula to the flask and cool the resulting slurry to 0°C in an ice bath.

• Substrate Addition: Dissolve 2-chloro-4-methyl-5-nitropyridine (1.0 eq.) in a minimal amount of anhydrous THF and add it dropwise to the stirred NaH slurry, ensuring the internal temperature does not exceed 5°C. Stir for 30-45 minutes at 0°C to allow for complete deprotonation (the solution may turn a deep color).

• Condensation: Add diethyl oxalate (1.5 eq.) dropwise to the reaction mixture at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the consumption of the starting material by TLC (e.g., 3:1 Hexanes:EtOAc). The reaction is typically complete in 4-12 hours.

• Quenching: Once the reaction is complete, cool the flask back to 0°C and slowly add saturated aqueous ammonium chloride solution to quench the excess NaH and the product enolate.

• Extraction: Transfer the mixture to a separatory funnel, add ethyl acetate, and separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Washing & Drying: Combine the organic layers, wash with saturated brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at low temperature (<40°C).

• Purification: Purify the resulting crude oil via flash column chromatography as described in the FAQ section.

Visualized Troubleshooting Workflow

This decision tree can help diagnose experimental issues systematically.

Caption: A systematic workflow for troubleshooting the synthesis.

References

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• Pearson. (n.d.). Claisen Condensation Explained. Retrieved from [Link]

• Acta Chimica Slovenica. (2012). One-Pot Synthesis of β-Keto Esters and Preparation of 3-Ketopalmitoyl-CoA. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 9.4: β-Ketoacids Decarboxylate. Retrieved from [Link]

• ResearchGate. (2025). Nitropyridines: Synthesis and reactions. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Esters. Retrieved from [Link]

• YouTube. (2014). Hydrolysis and Decarboxylation of ß-Keto Ester Example. Retrieved from [Link]

• ResearchGate. (2025). Selective Cleavage and Decarboxylation of β-Keto Esters. Retrieved from [Link]

• Chemguide. (n.d.). Hydrolysing Esters. Retrieved from [Link]

• YouTube. (2014). Organic Preparation & Purification of an Ester. Retrieved from [Link]

• Phelps and Eddy. (n.d.). Purification of Esters. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Pyridine Derivatives: Part VI Malonations of Substituted Nitropyridines. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Chloro-5-nitropyridine. Retrieved from [Link]

• Google Patents. (2011). Process for purifying an a-keto ester.

• MDPI. (n.d.). Nitropyridines in the Synthesis of Bioactive Molecules. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis and Applications of Nitro Pyridine Derivatives. Retrieved from [Link]

• Lumen Learning. (n.d.). Hydrolysis of Esters. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 11.9: Hydrolysis of Esters. Retrieved from [Link]

• Save My Exams. (2024). Hydrolysis of Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

• BYJU'S. (n.d.). Claisen Condensation Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

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• 13. youtube.com [youtube.com]

Technical Support Center: Optimization of Reaction Conditions for Substitutions on Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of nucleophilic aromatic substitution (SNAr) reactions on this highly functionalized pyridine derivative. Our goal is to equip you with the scientific rationale behind experimental choices to ensure the success of your synthetic endeavors.

Introduction to the Chemistry

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a versatile building block in medicinal chemistry and materials science. The pyridine core is rendered highly electron-deficient by the presence of a nitro group at the 5-position and the inherent electron-withdrawing nature of the nitrogen atom. This electronic feature makes the C-2 and C-4 positions susceptible to nucleophilic attack. The chlorine atom at the C-2 position serves as a good leaving group, facilitating SNAr reactions.

However, the presence of the bulky and reactive ethyl oxopropanoate side chain at the C-4 position introduces unique challenges that require careful optimization of reaction conditions to achieve desired outcomes and avoid unwanted side reactions.

Troubleshooting Guide

This section addresses common problems encountered during substitution reactions on Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate.

Issue 1: Low or No Conversion to the Desired Product

Potential Causes and Solutions:

• Insufficient Activation of the Nucleophile: Many nucleophiles, particularly amines and thiols, require deprotonation to enhance their nucleophilicity.

  • Solution: Employ a suitable non-nucleophilic base to deprotonate your nucleophile. The choice of base is critical to avoid side reactions with the ester functionality.

    • For Amines: Use a tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). These are generally not strong enough to cause significant ester hydrolysis.

    • For Thiols and Alcohols: A stronger, non-nucleophilic base like sodium hydride (NaH) or potassium carbonate (K2CO3) may be necessary. When using strong bases, it is crucial to perform the reaction at low temperatures to minimize ester saponification.

• Steric Hindrance: The ethyl oxopropanoate group at the C-4 position can sterically hinder the approach of bulky nucleophiles to the C-2 position.

  • Solution:

    • Increase Reaction Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. Monitor the reaction closely for decomposition. The use of microwave irradiation can sometimes be beneficial for localized and rapid heating[1].

    • Choose a Less Hindered Nucleophile: If possible, consider using a smaller, less sterically demanding nucleophile.

• Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate and outcome.

  • Solution: Aprotic polar solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Acetonitrile (MeCN) are generally preferred for SNAr reactions as they can solvate the cationic counter-ion of the nucleophile and do not interfere with the nucleophilic attack. For reactions involving charged nucleophiles, these solvents help to increase their effective nucleophilicity.

Issue 2: Formation of Unwanted Side Products

Potential Causes and Solutions:

• Hydrolysis of the Ethyl Ester: The ester group in the side chain is susceptible to hydrolysis, especially under basic or acidic conditions, to form the corresponding carboxylic acid.

  • Solution:

    • Use Anhydrous Conditions: Ensure all reagents and solvents are dry.

    • Careful Choice of Base: As mentioned, use non-nucleophilic and moderately strong bases. Avoid strong aqueous bases like NaOH or KOH.

    • Control Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

    • Work-up Procedure: Quench the reaction with a mild acid (e.g., saturated aqueous NH4Cl) and extract the product promptly.

• Decarboxylation: The β-keto ester functionality can be prone to decarboxylation under harsh thermal or acidic/basic conditions, leading to the loss of the ethoxycarbonyl group.

  • Solution:

    • Maintain Mild Reaction Temperatures: Avoid prolonged heating at high temperatures.

    • Neutral or Mildly Basic pH: Strive to keep the reaction mixture as close to neutral as possible.

• Reaction at the Carbonyl Group: Strong, hard nucleophiles like organolithium or Grignard reagents may preferentially attack the ketone or ester carbonyls of the side chain rather than the C-2 position of the pyridine ring.

  • Solution:

    • Protecting Groups: For reactions requiring strong, hard nucleophiles, consider protecting the carbonyl groups as ketals or other suitable protecting groups.[2][3][4] This adds extra steps to the synthesis but can be necessary to achieve the desired transformation.

    • Use Softer Nucleophiles: When possible, opt for softer nucleophiles (e.g., thiols, amines, cuprates) that have a higher propensity for SNAr reactions.

Issue 3: Difficulty in Product Purification

Potential Causes and Solutions:

• Incomplete Reaction: The presence of unreacted starting material can complicate purification.

  • Solution: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure complete consumption of the starting material before work-up.

• Formation of Polar Byproducts: Hydrolyzed or other side products are often more polar than the desired product, leading to streaking on silica gel chromatography.

  • Solution:

    • Aqueous Wash: During the work-up, wash the organic layer with a mild aqueous base (e.g., saturated NaHCO3 solution) to remove acidic byproducts.

    • Chromatography Optimization: Use a gradient elution system for column chromatography to effectively separate the product from impurities.

Frequently Asked Questions (FAQs)

Q1: What are the best general starting conditions for a substitution reaction with an amine nucleophile?

A1: A good starting point would be to dissolve Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate in an anhydrous aprotic polar solvent like DMF or MeCN. Add 1.1 to 1.5 equivalents of the amine nucleophile, followed by 2 equivalents of a non-nucleophilic base such as triethylamine (TEA) or DIPEA. Stir the reaction at room temperature and monitor its progress by TLC. If the reaction is sluggish, gentle heating (e.g., 50-80 °C) can be applied.

Q2: How does the ethyl oxopropanoate group at the C-4 position affect the reactivity of the C-2 chloro group?

A2: The ethyl oxopropanoate group is electron-withdrawing, which further activates the pyridine ring towards nucleophilic attack, potentially increasing the reaction rate compared to an unsubstituted 2-chloro-5-nitropyridine. However, its bulkiness can introduce steric hindrance, which may slow down the reaction, especially with larger nucleophiles. The net effect will be a balance between these electronic and steric factors.

Q3: Can I perform a substitution with a thiol nucleophile? What conditions should I use?

A3: Yes, thiol nucleophiles are generally excellent for SNAr reactions. To generate the more potent thiolate nucleophile, you will need a base. Start by dissolving the thiol (1.1 equivalents) in anhydrous DMF and add a base like potassium carbonate (K2CO3, 2-3 equivalents) or sodium hydride (NaH, 1.1 equivalents, use with caution and at 0 °C). Stir for a short period to form the thiolate, then add the Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. Monitor the reaction at room temperature or with gentle heating.

Q4: Is it possible to selectively hydrolyze the ester to the carboxylic acid without displacing the chlorine?

A4: Selective hydrolysis is challenging due to the activated nature of the pyridine ring. Basic conditions strong enough to hydrolyze the ester will likely also promote nucleophilic attack by hydroxide, leading to a mixture of products. Acidic hydrolysis might be more feasible, but care must be taken to avoid decarboxylation. A milder enzymatic hydrolysis could be an alternative to explore for this selective transformation.

Q5: How can I monitor the progress of my reaction effectively?

A5: Thin Layer Chromatography (TLC) is a quick and effective method. Use a solvent system that gives good separation between your starting material and the expected product (e.g., a mixture of hexanes and ethyl acetate). The product, with the nucleophile incorporated, will likely have a different polarity and thus a different Rf value. Staining with potassium permanganate can help visualize spots if they are not UV-active. For more definitive tracking, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal as it can confirm the mass of the product being formed.

Data and Protocols

Table 1: Recommended Starting Conditions for SNAr Reactions

Nucleophile Type	Example Nucleophile	Base (Equivalents)	Solvent	Temperature	Typical Reaction Time
Primary/Secondary Amine	Morpholine	TEA (2.0)	MeCN	RT to 60 °C	2-12 h
Aryl Amine	Aniline	K2CO3 (2.0)	DMF	80-100 °C	12-24 h
Thiol	Thiophenol	K2CO3 (2.0)	DMF	RT to 50 °C	1-6 h
Alcohol	Methanol	NaH (1.1)	THF	0 °C to RT	4-16 h

Note: These are suggested starting points. Optimization will be required for specific substrates and nucleophiles.

Experimental Protocol: General Procedure for Amination

• To a solution of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 eq) in anhydrous acetonitrile (0.1 M) is added the desired amine (1.2 eq).

• Triethylamine (2.0 eq) is then added, and the reaction mixture is stirred at room temperature.

• The reaction is monitored by TLC (e.g., 3:1 hexanes:ethyl acetate).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is partitioned between ethyl acetate and water.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica gel.

Visualizing the Process

Reaction Mechanism

Caption: General Mechanism of Nucleophilic Aromatic Substitution.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues.

References

• β-Keto Esters Derived from 2-(Trimethylsilyl)ethanol: An Orthogonal Protective Group for β-Keto Esters. ResearchGate. [Link]

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• Protecting Groups. University of California, Irvine. [Link]

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• Appendix 6: Protecting groups. Oxford Learning Link. [Link]

• Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• Acidity and tautomerism of .beta.-keto esters and amides in aqueous solution. Journal of the American Chemical Society. [Link]

• S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. ResearchGate. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• β-enamino ester synthesis by amination. Organic Chemistry Portal. [Link]

• nucleophilic aromatic substitutions. YouTube. [Link]

• Asymmetric amination of cyclic β-keto esters catalyzed by amine- thiourea bearing multiple hydrogen bonding. Arkat USA. [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. ResearchGate. [Link]

• Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Master Organic Chemistry. [Link]

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. [Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. SciSpace. [Link]

• Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules. National Institutes of Health. [Link]

• Aminolysis of β‐keto esters via β‐dicarbonyl complexes. ResearchGate. [Link]

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? National Institutes of Health. [Link]

• Concerted Nucleophilic Aromatic Substitution Reactions. National Institutes of Health. [Link]

• (L-450) Nucleophilic aromatic substitution on Pyridine: Resonance, Mechanism and Selectivity. YouTube. [Link]

• Nucleophilic substitutions at the pyridine ring. Conformational preference of the products and kinetics of the reactions of 2-chloro-3-nitro- and 2-chloro-5-nitro-pyridines with arenethiolates. Royal Society of Chemistry. [Link]

• Synthesis of 2-chloro-5-nitropyridine. PrepChem.com. [Link]

• Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. ResearchGate. [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• Method for preparing 2-chloro-5-nitropyridine.

• SNAr Reaction in Common Molecular Solvents Under Pressure. WordPress. [Link]

• Electrophilically Activated Nitroalkanes in Reactions With Carbon Based Nucleophiles. National Institutes of Health. [Link]

• Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. National Institutes of Health. [Link]

• Process for preparation of nitropyridine derivatives.

• Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. Arkivoc. [Link]

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Technical Support Center: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Welcome to the technical support center for the synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific synthesis. Here, we address common challenges in a direct question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your experimental success.

I. Synthesis Overview & Key Challenges

The synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a multi-step process that requires careful control of reaction conditions. The primary approach involves a Claisen-type condensation reaction. However, the electron-deficient and highly functionalized nature of the 2-chloro-5-nitropyridine starting material presents several potential pitfalls, including side reactions, low yields, and purification difficulties.

This guide will focus on troubleshooting the key steps, particularly the crucial C-C bond formation.

Experimental Workflow Overview

How to handle and dispose of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate safely

Answering the urgent need for clear, actionable safety protocols, this Technical Support Center guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the safe handling and disposal of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate. As a Senior Application Scientist, this guide moves beyond mere procedural lists to explain the rationale behind each safety measure, ensuring a culture of informed caution in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with this compound?

Based on the analysis of structurally similar compounds, Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate should be handled as a hazardous substance. The primary concerns are related to its potential for irritation and toxicity.

• Acute Effects: The compound is likely harmful if swallowed and may cause significant irritation to the skin, eyes, and respiratory tract.[1][2][3] Direct contact can lead to redness and pain, while inhalation of dust or aerosols may irritate the mucous membranes and upper respiratory tract.[1][4]

• Chronic Effects: The toxicological properties have not been fully investigated, and long-term exposure effects are not known.[5] It is prudent to minimize exposure at all times.

• Chemical Reactivity: The compound is stable under normal conditions but should be kept away from strong oxidizing agents, strong acids, and strong bases.[2][4] Thermal decomposition can produce highly toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[1][5]

Table 1: Hazard Identification Summary (Based on Analogs like 2-Chloro-5-nitropyridine)

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2][3][5]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[1][2][3][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1][2][3]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A comprehensive PPE strategy is crucial to prevent exposure. The selection is based on the potential routes of exposure: dermal, ocular, and inhalation.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact and irritation.[1][5][6] Contaminated gloves should be disposed of immediately.
Eye/Face Protection	Safety goggles with side-shields or a face shield	To protect against splashes and airborne particles causing serious eye irritation.[4][7]
Skin and Body	Lab coat, long pants, and closed-toe shoes	To protect skin from accidental contact. An impervious apron may be required for larger quantities.[6][7]
Respiratory	Use only in a certified chemical fume hood	To prevent inhalation of dust or aerosols, which can cause respiratory tract irritation.[1][5][7] For situations outside a fume hood (e.g., large spill), a NIOSH-approved respirator with an appropriate particulate filter would be necessary.[4]

Q3: How should I properly store this chemical?

Proper storage is essential for maintaining chemical integrity and preventing hazardous reactions.

• Container: Keep the container tightly closed and properly labeled.[1][5]

• Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.[4][5] The storage area should be secure and accessible only to authorized personnel ("Store locked up").[1][5]

• Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents, strong acids, and strong bases to prevent hazardous reactions.[2][4]

• Ignition Sources: Keep away from heat and sources of ignition.[7]

Troubleshooting and Emergency Guides

Issue: I've spilled a small amount of the solid compound on the lab bench.

Solution: Do not panic. A small, contained spill can be managed safely by following a clear, methodical procedure. Ensure you have the necessary equipment ready before you begin.

Table 3: Small Spill Kit Contents

Item	Purpose
PPE	Nitrile gloves, safety goggles, lab coat, shoe covers
Absorbent Material	Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)
Tools	Plastic dustpan and brush, forceps (for broken glass)
Decontamination	Mild detergent solution and water, or 70% ethanol
Waste Container	Sealable, labeled hazardous waste bag or container

Protocol 1: Small Spill Cleanup Procedure

• Alert & Isolate: Immediately alert personnel in the vicinity. Restrict access to the spill area.

• Ventilate: Ensure the chemical fume hood is operational. If the spill is outside a hood, ensure the area is well-ventilated, but avoid drafts that could disperse a powder.

• Don PPE: Wear all required PPE as listed in Table 2.

• Contain & Absorb: Gently cover the spill with an inert absorbent material.[8] Do not use combustible materials like paper towels directly on the dry powder.

• Collect Waste: Carefully sweep the absorbed material into a plastic dustpan and place it, along with any contaminated cleaning tools, into a designated hazardous waste container.[9] Avoid generating dust.

• Decontaminate: Wipe the spill area with a cloth dampened with a mild detergent and water solution, working from the outside in.[9] Follow with a water rinse.

• Dispose: Place all used cleaning materials (cloths, gloves, etc.) into the hazardous waste container. Seal the container, label it clearly with the contents, and arrange for disposal through your institution's Environmental Health & Safety (EHS) office.

• Doff PPE & Wash: Remove PPE carefully to avoid self-contamination. Wash hands thoroughly with soap and water.

• Report: Report the incident to your supervisor or lab manager.

Diagram 1: Spill Response Decision Flow

Caption: Decision workflow for responding to a chemical spill.

Issue: What is the correct first aid response for personal exposure?

Solution: Immediate and correct first aid is critical to minimizing harm. All laboratory personnel should be familiar with the location and operation of safety showers and eyewash stations.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[1][5] Seek immediate medical attention.[5]

• Skin Contact: Take off all contaminated clothing immediately.[1] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[1][5] If skin irritation occurs or persists, get medical advice.[5]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2][5] If the person feels unwell or has difficulty breathing, call a poison center or doctor.[1][5]

• Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterwards.[5] Call a poison center or doctor immediately if you feel unwell.[1]

Disposal Guide

Q4: How must I dispose of waste containing this compound?

As a halogenated and nitrated organic compound, all waste—including the pure chemical, reaction mixtures, and contaminated materials (e.g., gloves, absorbent pads, silica gel)—must be treated as hazardous waste.

Protocol 2: Waste Segregation and Disposal

• Identify Waste Stream: This compound falls under the category of halogenated organic waste .[10] Do not mix it with non-halogenated solvent waste, as this complicates disposal and increases costs.[11]

• Select Container: Use a designated, chemically compatible, and leak-proof waste container. The container must have a secure screw-top cap.

• Label Correctly: The container must be clearly labeled with a "Hazardous Waste" tag. List all chemical constituents by their full name, including percentages.

• Accumulate Safely: Keep the waste container closed at all times, except when adding waste.[12] Store the container in a designated satellite accumulation area within the lab, preferably in secondary containment.

• Arrange Pickup: Contact your institution's EHS department for waste pickup. Do not pour this chemical down the drain or dispose of it in regular trash. Disposal must occur at an approved waste disposal plant.[5][13]

Diagram 2: Waste Disposal Pathway

Caption: Workflow for proper hazardous waste disposal.

References

• Carl ROTH. (2023, January 23). Safety data sheet. Retrieved from [Link]

• West Virginia University Environmental Health & Safety. (2023, March 6). Chapter 8: Decontamination, Disinfection and Spill Response. Retrieved from [Link]

• Clarkson University. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• Pesticide Environmental Stewardship. (n.d.). Pesticide Decontaminants. Retrieved from [Link]

• iChemical. (n.d.). ethyl 3-(N-(5-chloro-2-nitrophenyl)anilino)-3-oxopropanoate. Retrieved from [Link]

• University of California, Santa Cruz. (n.d.). Halogenated Waste. Retrieved from [Link]

• Maryland Department of the Environment. (n.d.). Hazardous Waste. Retrieved from [Link]

• Harrogate and District NHS Foundation Trust. (2016, March). Decontamination, cleaning and disinfection. Retrieved from [Link]

• Biocanin, R., et al. (n.d.). Chemical Processes of Decontamination in the Treatment of Hazardous Substances. ResearchGate. Retrieved from [Link]

• US Environmental Protection Agency. (n.d.). Hazardous Waste Variations by State Matrix. Retrieved from [Link]

• University of Washington Environmental Health & Safety. (n.d.). Hazardous Waste Reduction. Retrieved from [Link]

• US Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-5-nitropyridine. Retrieved from [Link]

Sources

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. 2-Chloro-5-nitropyridine | C5H3ClN2O2 | CID 78308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. carlroth.com [carlroth.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Chapter 8: Decontamination, Disinfection and Spill Response | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]
• 9. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 10. uakron.edu [uakron.edu]
• 11. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 12. Hazardous Waste [mde.maryland.gov]
• 13. fishersci.com [fishersci.com]

Technical Support Center: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

Introduction

Welcome to the technical support guide for the synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. This key intermediate is critical in the development of various pharmaceutical compounds, and its purity is paramount for the success of downstream applications and regulatory compliance. This document provides in-depth troubleshooting guidance, addressing common impurities, their origins, and effective mitigation strategies based on established chemical principles and field-proven experience.

The synthesis of this target molecule typically proceeds via a Claisen condensation reaction between 2-chloro-4-methyl-5-nitropyridine and diethyl oxalate, facilitated by a strong base like sodium ethoxide. While robust, this reaction is susceptible to the formation of several process-related impurities if not carefully controlled. This guide is designed to help you anticipate, identify, and resolve these challenges to ensure a high-purity, high-yield synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to control during the synthesis? A1: The most critical parameter is moisture control. The base used, typically sodium ethoxide, is highly hygroscopic and will readily react with water. The presence of water can lead to the hydrolysis of the ester functionalities in both the reactant (diethyl oxalate) and the product, leading to carboxylic acid impurities that complicate purification. Always use anhydrous solvents and handle the base under an inert atmosphere (e.g., nitrogen or argon).

Q2: My reaction mixture is turning dark brown or black. Is this normal? A2: While some color change is expected, a rapid shift to a very dark brown or black solution can indicate side reactions or degradation. This is often caused by an excessive reaction temperature or the use of a base that is too strong or concentrated, leading to the formation of polymeric byproducts or decomposition of the nitro-aromatic system. Ensure your temperature control is precise and that the base is added slowly and at the appropriate temperature (often cooled in an ice bath).

Q3: I'm observing a significant amount of unreacted 2-chloro-4-methyl-5-nitropyridine. What went wrong? A3: This typically points to one of three issues:

• Inactive Base: The sodium ethoxide or other base may have degraded due to exposure to air and moisture.

• Insufficient Base: An inadequate molar equivalent of the base was used, resulting in incomplete deprotonation of the 4-methyl group.

• Low Reaction Temperature: The reaction may not have been run at a sufficient temperature or for enough time to go to completion.

Q4: How can I best monitor the reaction's progress? A4: Thin-Layer Chromatography (TLC) is an effective and rapid method for monitoring the consumption of the starting material (2-chloro-4-methyl-5-nitropyridine). A more quantitative method is High-Performance Liquid Chromatography (HPLC), which can track the disappearance of reactants and the appearance of the product and major impurities simultaneously.

Impurity Troubleshooting Guide

This section details the most common impurities, their formation mechanisms, and strategies for their control and removal.

Impurity Profile Overview

Impurity ID	Common Name / Description	Origin	Typical Analytical Signal (HPLC)
IMP-01	Unreacted 2-chloro-4-methyl-5-nitropyridine	Starting Material	Shorter retention time than the product
IMP-02	2-Ethoxy-4-methyl-5-nitropyridine	Side Reaction (Nucleophilic Substitution)	Retention time may be similar to IMP-01
IMP-03	Diethyl 2-hydroxy-2-((2-chloro-5-nitropyridin-4-yl)methyl)malonate	Side Reaction (Over-reduction)	Longer retention time than the product
IMP-04	3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoic acid	Product Hydrolysis	Shorter retention time, may show peak tailing
IMP-05	Polymeric Byproducts	Degradation	Baseline noise or broad, late-eluting peaks

Detailed Troubleshooting

• Identification & Root Cause: This is simply the starting material carrying over. Its presence indicates an incomplete reaction. The primary causes are insufficient or inactive base, low reaction temperature, or insufficient reaction time. The deprotonation of the 4-methyl group by the base is the key initiating step; if this step is inefficient, the reaction will stall.

• Preventive & Remedial Actions:

  • Ensure Base Quality: Use freshly opened or properly stored sodium ethoxide. Consider titrating the base to confirm its activity if it has been stored for a long time.

  • Optimize Stoichiometry: Use at least 1.05 to 1.2 molar equivalents of the base to ensure complete deprotonation of the starting material.

  • Monitor & Drive to Completion: Use TLC or HPLC to monitor the consumption of the starting material. If the reaction stalls, a small additional charge of the base may help, but be cautious of promoting side reactions.

  • Purification: This impurity is typically less polar than the product and can often be removed via recrystallization, where it will remain in the mother liquor.

• Identification & Root Cause: This impurity arises from a nucleophilic aromatic substitution (SNAr) reaction, where the ethoxide base displaces the chloride atom at the C2 position of the pyridine ring. This side reaction is favored by high concentrations of ethoxide and elevated temperatures. The electron-withdrawing nitro group at C5 strongly activates the C2 position for this type of substitution.

• Preventive & Remedial Actions:

  • Temperature Control: Add the base slowly at a reduced temperature (e.g., 0-5 °C) to control the exotherm and minimize the rate of the SNAr reaction relative to the desired condensation.

  • Limit Excess Base: While a slight excess of base is needed, a large excess will significantly increase the rate of formation of IMP-02.

  • Purification: The polarity of this impurity is very similar to the starting material (IMP-01), making it difficult to separate from the product by simple recrystallization alone. Column chromatography may be required if it is present in significant quantities.

• Identification & Root Cause: This acidic impurity is the result of the hydrolysis of the ethyl ester group on the final product. This occurs when water is present in the reaction mixture, either from wet solvents, reagents, or exposure to atmospheric moisture during workup. The basic conditions of the workup can facilitate this hydrolysis.

• Preventive & Remedial Actions:

  • Strict Anhydrous Conditions: Use anhydrous solvents (e.g., dry ethanol or THF) and ensure all glassware is thoroughly dried. Handle hygroscopic reagents like sodium ethoxide under an inert atmosphere.

  • Controlled Workup: When quenching the reaction, use a pre-chilled acidic solution (e.g., dilute HCl) and keep the temperature low to minimize the contact time of the product with basic aqueous conditions.

  • Purification: This acidic impurity can be removed by performing a basic wash (e.g., with a dilute sodium bicarbonate solution) during the workup. The acid will be deprotonated to its salt form and move into the aqueous layer, leaving the neutral product in the organic layer.

Visual Workflow: Synthesis and Impurity Formation

The following diagram illustrates the main reaction pathway and the formation routes of the key impurities discussed.

Caption: Reaction scheme for the target product and key impurity pathways.

Recommended Experimental Protocols

Protocol 1: General Synthesis Procedure

This is a representative procedure and should be adapted and optimized based on laboratory-specific findings.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous ethanol (10 mL per 1 g of starting material).

• Base Addition: Cool the solvent to 0-5 °C using an ice bath. Add sodium ethoxide (1.1 equivalents) portion-wise, ensuring the temperature does not exceed 10 °C.

• Reactant Addition: Once the base is fully dissolved, add 2-chloro-4-methyl-5-nitropyridine (1.0 equivalent) slowly as a solution in a minimal amount of anhydrous ethanol.

• Condensation: After the addition is complete, add diethyl oxalate (1.2 equivalents) dropwise, maintaining the internal temperature below 10 °C.

• Reaction: Allow the mixture to stir at 0-5 °C for 1 hour, then let it warm to room temperature and stir for 4-6 hours, or until reaction completion is confirmed by TLC/HPLC.

• Workup: Cool the mixture back to 0-5 °C and slowly quench by adding it to a stirred solution of 1M HCl (aq) until the pH is ~2-3.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Isolation: Concentrate the organic solvent under reduced pressure to yield the crude product, which can then be purified.

Protocol 2: HPLC Method for In-Process Control

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 30% B, ramp to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Expected Elution Order: IMP-04 (Acid) -> IMP-01 (SM) -> Product -> IMP-02 (Ethoxy)

Troubleshooting Logic Flow

This diagram provides a systematic approach to diagnosing and solving issues during the synthesis.

Caption: A step-by-step decision tree for troubleshooting the synthesis.

References

• March, J. (1992). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (4th ed.). Wiley. [Link]

Technical Support Center: Scaling Up the Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate. This document provides a comprehensive overview of a robust synthetic protocol, troubleshooting advice for common challenges encountered during scale-up, and answers to frequently asked questions. Our focus is on providing practical, field-tested insights to ensure a safe, efficient, and reproducible synthesis.

I. Synthetic Strategy and Mechanism

The synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate can be effectively achieved via a Claisen condensation reaction. This well-established carbon-carbon bond-forming reaction is particularly suited for this transformation.[1][2] The proposed strategy involves the condensation of 2-chloro-4-methyl-5-nitropyridine with diethyl oxalate in the presence of a strong base.

The reaction mechanism proceeds as follows:

• Enolate Formation: A strong base, such as sodium ethoxide, abstracts a proton from the methyl group of 2-chloro-4-methyl-5-nitropyridine to form a resonance-stabilized enolate.[3]

• Nucleophilic Attack: The generated enolate acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of diethyl oxalate.[3]

• Elimination: The tetrahedral intermediate formed collapses, eliminating an ethoxide leaving group to yield the desired β-keto ester.[3]

• Deprotonation: The product, a β-keto ester, has an acidic proton between the two carbonyl groups. The alkoxide base deprotonates this position, forming a highly stabilized enolate. This step is crucial as it drives the reaction to completion.[4]

• Protonation: An acidic workup is performed to neutralize the enolate and any excess base, yielding the final product.[5]

II. Experimental Protocol: A Step-by-Step Guide

This protocol outlines the synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate, including the preparation of the key starting material, 2-chloro-4-methyl-5-nitropyridine.

Part A: Synthesis of 2-chloro-4-methyl-5-nitropyridine

This multi-step synthesis starts from the commercially available 2-amino-4-methylpyridine.[6]

Step 1: Nitration of 2-amino-4-methylpyridine

• In a four-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add concentrated sulfuric acid.

• Slowly add 2-amino-4-methylpyridine under vigorous stirring while maintaining the temperature between 5-10 °C using an ice bath.

• Once the 2-amino-4-methylpyridine has completely dissolved, slowly add a pre-mixed solution of concentrated sulfuric acid and fuming nitric acid.

• After the addition is complete, slowly warm the reaction mixture to approximately 60 °C and maintain for about 15 hours, or until gas evolution ceases.

• Pour the reaction mixture onto ice and neutralize with ammonia to a pH of 5.5-6.0 to precipitate the crude 2-amino-5-nitro-4-methylpyridine.

• Filter the precipitate and purify by dissolving in 10% hydrochloric acid, filtering to remove impurities, and then re-precipitating with ammonia.

Step 2: Hydrolysis to 2-hydroxy-5-nitro-4-methylpyridine

• Dissolve the purified 2-amino-5-nitro-4-methylpyridine in dilute sulfuric acid and cool the solution to 0-2 °C in an ice bath.

• Add ice to the solution and, with vigorous stirring, add a solution of sodium nitrite dropwise, maintaining the temperature around 0 °C.

• After the addition, continue stirring at approximately 5 °C for 30 minutes.

• Filter the reaction mixture. The filtrate contains the desired product.

Step 3: Chlorination to 2-chloro-4-methyl-5-nitropyridine

• To the filtrate from the previous step, add phosphorus pentachloride and phosphorus oxychloride (serving as both chlorinating agent and solvent).

• Heat the mixture to 110 °C and maintain for 3 hours.

• After the reaction is complete, remove the excess phosphorus oxychloride by vacuum distillation.

• Carefully pour the residue into water to precipitate the crude 2-chloro-4-methyl-5-nitropyridine.

• Filter the light yellow precipitate to obtain the desired starting material.

Part B: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

Materials and Reagents:

• 2-chloro-4-methyl-5-nitropyridine (from Part A)

• Diethyl oxalate

• Sodium ethoxide

• Anhydrous ethanol

• Anhydrous diethyl ether

• Dilute hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add anhydrous ethanol.

• Base Addition: Carefully add sodium ethoxide to the ethanol under a nitrogen atmosphere.

• Reactant Addition: To the stirred solution, add 2-chloro-4-methyl-5-nitropyridine followed by diethyl oxalate.

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Quenching: After the reaction is complete, cool the mixture to room temperature and then carefully pour it into a beaker containing ice and dilute hydrochloric acid to neutralize the excess base.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x volumes).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate.

III. Visualizing the Workflow

The following diagram illustrates the key steps in the synthesis of the target molecule.

Caption: Synthetic workflow for Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate.

IV. Troubleshooting Guide & FAQs

This section addresses common issues that may arise during the synthesis and scale-up of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate.

Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
Low or No Product Formation	1. Inactive base (sodium ethoxide).2. Wet reagents or solvents.3. Insufficient reaction temperature or time.	1. Use freshly prepared or commercially available, properly stored sodium ethoxide.2. Ensure all glassware is flame-dried and all reagents and solvents are anhydrous.3. Monitor the reaction by TLC to determine the optimal reaction time. Ensure the reaction reaches and maintains reflux temperature.
Formation of a Dark-Colored Reaction Mixture	1. Side reactions due to impurities in the starting material.2. Decomposition of the nitro-containing compounds at high temperatures.	1. Ensure the purity of 2-chloro-4-methyl-5-nitropyridine before use.2. Avoid excessive heating. Maintain a gentle reflux. Consider conducting the reaction at a slightly lower temperature for a longer duration.
Difficult Purification	1. Presence of unreacted starting materials.2. Formation of side products, such as self-condensation products.	1. Optimize the stoichiometry of the reactants. A slight excess of diethyl oxalate may be beneficial as it cannot self-condense.[7]2. Use a slow addition of the 2-chloro-4-methyl-5-nitropyridine to the base and diethyl oxalate mixture to minimize self-condensation.[8]3. Employ a suitable gradient elution during column chromatography for better separation.
Yield Drops on Scale-Up	1. Inefficient mixing and heat transfer in larger reactors.2. Exothermic reaction leading to localized overheating and side reactions.	1. Ensure adequate agitation for the reactor size. Use an appropriate impeller design and stirring speed.2. Implement controlled addition of reagents, particularly the base or the enolizable pyridine derivative. Monitor the internal reaction temperature closely. Ensure the reactor's cooling system is adequate.
Safety Concerns	1. Handling of nitropyridine compounds.2. Use of strong bases and flammable solvents.	1. Nitropyridines can be toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[9]2. Sodium ethoxide is corrosive and moisture-sensitive. Handle under an inert atmosphere. Ethanol and diethyl ether are flammable; ensure no ignition sources are present.

Frequently Asked Questions (FAQs)

• Q1: Why is sodium ethoxide used as the base?

  • A1: Sodium ethoxide is the conjugate base of the ethanol solvent and the ethoxy leaving group from the esters. Using the same alkoxide prevents transesterification, a side reaction where the base would swap with the ester's alkoxy group, leading to a mixture of products.[10]

• Q2: Can other bases be used for this reaction?

  • A2: While other strong, non-nucleophilic bases like sodium hydride or lithium diisopropylamide (LDA) can be used in Claisen-type condensations, sodium ethoxide is generally preferred for this specific transformation to avoid complications.[5]

• Q3: How can I monitor the progress of the reaction?

  • A3: Thin-layer chromatography (TLC) is an effective method for monitoring the reaction. A suitable eluent system would be a mixture of hexanes and ethyl acetate. The disappearance of the starting material (2-chloro-4-methyl-5-nitropyridine) and the appearance of a new, more polar spot corresponding to the product can be observed.

• Q4: What are the expected analytical characteristics of the final product?

  • A4: The structure and purity of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate should be confirmed by:

    • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

    • Mass Spectrometry (MS): To determine the molecular weight.

    • Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., C=O of the ketone and ester, C-Cl, and NO₂).

    • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

• Q5: What are the key safety precautions when scaling up this synthesis?

  • A5: When scaling up, it is crucial to have a thorough understanding of the reaction's thermal profile. The reaction can be exothermic, and inadequate heat dissipation can lead to a runaway reaction. A comprehensive risk assessment should be conducted, and appropriate engineering controls, such as a reactor with efficient cooling and controlled reagent addition capabilities, must be in place. Always wear appropriate personal protective equipment.[9]

V. References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 2-Chloro-4-methyl-5-nitropyridine: Properties, Synthesis, and Applications as a Chemical Intermediate. Retrieved from [Link]

• Wikipedia. (2023). Claisen condensation. Retrieved from [Link]

• Erenler, R. (2011). Facile and Efficient Synthesis of Ethyl 3-oxo-3-(pyridin-4-yl)-2-((pyridin-4-yl)methylene)propanoate. Asian Journal of Chemistry, 23(8), 3763-3764.

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• ResearchGate. (2011). Facile and Efficient Synthesis of Ethyl 3-oxo-3-(pyridin-4-yl)-2-((pyridin-4-yl)methylene)propanoate. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate and Other Pyridyl Ketones: A Technical Guide for Drug Discovery Professionals

Introduction

In the landscape of modern medicinal chemistry, pyridyl ketones serve as pivotal structural motifs in a vast array of pharmacologically active agents. Their reactivity profile, dictated by the interplay of the pyridine ring's electronics and the nature of the ketone functionality, is a critical determinant of their synthetic utility and biological activity. This guide provides an in-depth comparative analysis of the reactivity of a highly functionalized pyridyl ketone, Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate, with other pyridyl ketones. By examining the electronic and steric factors that govern their reactivity, we aim to furnish researchers, scientists, and drug development professionals with the field-proven insights necessary to strategically leverage these versatile building blocks in their synthetic endeavors.

The Unique Structural Features of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate is a molecule of significant synthetic potential, characterized by a confluence of reactive functionalities. The core of its reactivity lies in the electron-deficient 2-chloro-5-nitropyridine ring. The potent electron-withdrawing effects of the nitro group and the chloro substituent, coupled with the inherent electron-deficient nature of the pyridine ring, render the aromatic system highly susceptible to nucleophilic aromatic substitution (SNAr).[1][2] Furthermore, the β-keto ester moiety introduces a distinct set of reactive sites, including an enolizable ketone and an ester group, which can participate in a variety of transformations.

Comparative Reactivity Analysis

To contextualize the reactivity of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate, we will compare it with other pyridyl ketones, focusing on two key reaction types: nucleophilic aromatic substitution at the pyridine ring and reactions involving the ketone functionality.

Nucleophilic Aromatic Substitution (SNAr)

The 2-chloro-5-nitropyridine scaffold is exceptionally primed for SNAr reactions. The nitro group, positioned para to the chlorine atom, provides powerful resonance stabilization to the Meisenheimer intermediate formed upon nucleophilic attack, thereby accelerating the reaction.[2]

Comparison with Other Chloropyridines:

Compound	Relative Rate of SNAr (Qualitative)	Rationale
Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate	Very High	Strong activation by the 5-nitro group and the 4-keto-ester substituent.
2-Chloro-5-nitropyridine	High	Strong activation by the 5-nitro group.[1]
2-Chloropyridine	Low	Lacks strong electron-withdrawing groups to activate the ring for SNAr.
2-Chloro-3-nitropyridine	Moderate	The meta relationship between the nitro group and the leaving group provides less resonance stabilization to the Meisenheimer intermediate compared to the para relationship.

Diagram of SNAr Mechanism:

Caption: Keto-enol tautomerism in β-keto esters.

Comparison of Ketone Reactivity:

Compound	Reactivity towards Nucleophiles	Acidity of α-Protons	Rationale
Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate	High	High	The electron-withdrawing pyridine ring enhances the electrophilicity of the ketone and the acidity of the α-protons.
Ethyl 3-oxo-3-(pyridin-4-yl)propanoate	Moderate	Moderate	The pyridine ring is electron-withdrawing, but less so than the 2-chloro-5-nitro substituted ring.
Ethyl Benzoylacetate	Low	Low	The phenyl ring is less electron-withdrawing than a pyridine ring.

Experimental Protocols

While specific experimental data for the title compound is limited, the following protocols for analogous systems can be adapted to investigate its reactivity.

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution

This protocol is adapted from the synthesis of nitropyridyl aryl ethers. [1] Objective: To replace the chloro group with a nucleophile (e.g., an alcohol or amine).

Materials:

• Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

• Nucleophile (e.g., phenol, aniline)

• Base (e.g., K₂CO₃, NaH)

• Solvent (e.g., DMF, DMSO)

Procedure:

• To a solution of the nucleophile (1.2 equivalents) in the chosen solvent, add the base (1.5 equivalents) at room temperature.

• Stir the mixture for 30 minutes.

• Add a solution of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate (1.0 equivalent) in the same solvent dropwise.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

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A Comparative Analysis of the Predicted Biological Activity of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

A Guide for Researchers in Drug Discovery and Development

Introduction: Deconstructing the Molecule for Predictive Insights

The rational design of novel therapeutic agents often begins with an understanding of the biological implications of specific chemical substructures. Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is a multifaceted molecule, and by examining the known biological activities of its constituent parts, we can construct a well-informed hypothesis of its potential pharmacological profile. This guide will dissect the molecule into its key functional components and compare them to structurally similar compounds with established biological activities.

The pyridine ring is a ubiquitous scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[1][2] Its derivatives are known to exhibit a wide array of biological effects, including antimicrobial, anticancer, and anti-inflammatory properties.[1][3] The specific substitutions on the pyridine ring in our title compound—a chloro group at the 2-position and a nitro group at the 5-position—are expected to significantly modulate its activity.

The Influence of the 2-Chloropyridine Moiety: A Gateway to Diverse Bioactivity

The 2-chloropyridine unit is a versatile building block in the synthesis of pharmaceuticals and agrochemicals.[4][5] Its presence in a molecule can impart a range of biological effects, primarily due to its role as a reactive intermediate that can be further functionalized.

Antimicrobial and Antifungal Potential: Research has demonstrated that derivatives of 2-chloropyridine possess notable antimicrobial and antifungal properties.[6] For instance, a series of Schiff bases derived from 2-amino-4-chloropyridine showed significant activity against various Gram-positive and Gram-negative bacteria, as well as several fungal strains.[6] This suggests that our title compound, containing the 2-chloropyridine motif, warrants investigation for its potential as an antimicrobial agent.

Anticancer Activity: Furthermore, novel 2-chloro-pyridine derivatives have been synthesized and evaluated as potential antitumor agents.[7] Some of these compounds have shown inhibitory effects against cancer cell lines, such as gastric cancer cell SGC-7901, and have been identified as telomerase inhibitors.[7] This raises the possibility that Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate could exhibit antiproliferative activity. A recent review highlights that the inclusion of halogen atoms on the pyridine ring can sometimes lead to lower antiproliferative activity compared to other substituents like -OMe, -OH, -C=O, and -NH2 groups.[2] However, the overall activity is highly dependent on the complete molecular structure.

The Nitropyridine Moiety: A Modulator of Biological Action

The introduction of a nitro group onto the pyridine ring can have a profound impact on a molecule's biological profile. Nitropyridines are recognized for a variety of activities and are often used as precursors in the synthesis of other bioactive molecules.[8]

Enhanced Inhibitory Activity: Studies have shown that the presence of a nitro group on the pyridine cycle can lead to higher inhibitory activity against certain biological targets compared to their non-nitrated counterparts.[8] For example, nitropyridine derivatives have demonstrated inhibitory activity against enzymes like chymotrypsin and urease.[8]

Antimicrobial and Anticancer Applications: Nitropyridine-containing compounds have also been investigated for their antimicrobial and anticancer properties.[8] For instance, nitropyridine-linked thiazolidinones have been synthesized and identified as potent anticancer agents.[8] The electron-withdrawing nature of the nitro group can influence the electronic properties of the entire molecule, potentially enhancing its interaction with biological targets.

The Ethyl Oxopropanoate Side Chain: A Key Player in Reactivity and Interaction

The ethyl 3-(pyridin-4-yl)-2-oxopropanoate substructure is a reactive moiety that can participate in various chemical transformations and biological interactions. The oxo group in the side chain can act as a hydrogen bond acceptor, potentially facilitating binding to enzyme active sites.

Comparative Overview and Predicted Activity

Based on the analysis of its structural components, we can propose a hypothetical biological activity profile for Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate. The combination of the 2-chloropyridine and nitropyridine moieties suggests a strong potential for antimicrobial and anticancer activities .

The following table summarizes the known activities of structurally related compounds, providing a basis for this prediction.

Chemical Moiety	Known Biological Activities of Derivatives	Supporting References
2-Chloropyridine	Antimicrobial, Antifungal, Antitumor	[4][6][7]
Nitropyridine	Enzyme Inhibition (Chymotrypsin, Urease), Antimicrobial, Anticancer	[8]
Ethyl Oxopropanoate	Precursor for bioactive molecules (e.g., anticoagulants)	[12]

It is crucial to emphasize that these are predictions based on SAR. The unique combination of these three moieties in a single molecule could lead to synergistic effects, novel activities, or unforeseen toxicities. Therefore, comprehensive experimental validation is essential.

Proposed Experimental Workflows for Biological Evaluation

To validate the predicted biological activities, a systematic experimental approach is recommended. This should include in vitro assays to assess antimicrobial and anticancer potential, followed by more complex cellular and in vivo studies if promising results are obtained.

Antimicrobial Activity Screening

A standard method to evaluate the antimicrobial effect is the agar-well diffusion method.[6]

Protocol: Agar-Well Diffusion Assay

• Preparation of Microbial Cultures: Grow selected strains of Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungi (e.g., Candida albicans) in appropriate broth media to a standardized turbidity.

• Inoculation of Agar Plates: Spread the microbial cultures evenly onto the surface of Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi) plates.

• Well Preparation: Create uniform wells (e.g., 6 mm in diameter) in the agar using a sterile cork borer.

• Application of Test Compound: Dissolve Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate in a suitable solvent (e.g., DMSO) to prepare various concentrations. Add a fixed volume of each concentration into the wells. A solvent control and a standard antibiotic/antifungal control should also be included.

• Incubation: Incubate the plates at the optimal temperature for the respective microorganisms (e.g., 37°C for bacteria, 25-30°C for fungi) for 18-24 hours.

• Measurement of Inhibition Zones: Measure the diameter of the clear zone of inhibition around each well. A larger diameter indicates greater antimicrobial activity.

Caption: Workflow for the MTT Antiproliferative Assay.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is currently lacking, a comparative analysis of its structural motifs provides a strong rationale for investigating its potential as an antimicrobial and anticancer agent. The presence of the 2-chloropyridine and nitropyridine moieties, both of which are found in a variety of bioactive compounds, makes this molecule a compelling candidate for further study.

Future research should focus on the synthesis and purification of this compound, followed by the systematic in vitro and in vivo evaluations outlined in this guide. Mechanistic studies to identify the specific molecular targets and pathways affected by this compound will also be crucial in understanding its full therapeutic potential. The insights gained from such studies will not only elucidate the activity of this specific molecule but also contribute to the broader understanding of structure-activity relationships in the design of novel pyridine-based therapeutics.

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• Synthesis, Biological Evaluation, and Molecular Modeling Studies of Chiral Chloroquine Analogues as Antimalarial Agents. (2018). PubMed. [Link]

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A Spectroscopic Guide to Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate and its Derivatives: Elucidating Structure and Purity for Drug Discovery

In the landscape of modern drug development, the meticulous characterization of novel chemical entities is paramount to ensuring safety, efficacy, and reproducibility.[1] Among the myriad of molecular scaffolds employed in medicinal chemistry, substituted pyridines hold a place of prominence due to their versatile biological activities. This guide provides a comprehensive spectroscopic comparison of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate and its closely related derivatives. These compounds serve as crucial intermediates in the synthesis of various potential therapeutic agents.[2]

This document is designed for researchers, scientists, and drug development professionals, offering an in-depth analysis of the structural nuances of these molecules as revealed by key spectroscopic techniques: Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices and the interpretation of the resulting data are explained to provide a practical and self-validating framework for analysis.

The Structural Landscape: Our Target Molecules

The core structure, Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate ( 1 ), and its hypothetical derivatives for this comparative guide are presented below. This comparison will focus on variations in the ester functionality ( 2 and 3 ) and the halogen substituent on the pyridine ring ( 4 and 5 ), allowing for a systematic evaluation of how these modifications influence the spectroscopic output.

• Compound 1: Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

• Derivative 2: Methyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

• Derivative 3: tert-Butyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate

• Derivative 4: Ethyl 3-(2-bromo-5-nitropyridin-4-yl)-2-oxopropanoate

• Derivative 5: Ethyl 3-(2-fluoro-5-nitropyridin-4-yl)-2-oxopropanoate

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: A Proton's Perspective

Proton NMR spectroscopy is a cornerstone technique for elucidating the precise arrangement of hydrogen atoms within a molecule, providing invaluable information about the electronic environment of each proton and their spatial relationships.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃ is a good first choice for many organic molecules, while DMSO-d₆ can be used for less soluble compounds.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm). TMS is chemically inert and its sharp, single peak does not typically overlap with analyte signals.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving complex spin systems.[3]

• Data Acquisition: Obtain the spectrum at room temperature using a standard pulse sequence. Key parameters to set include the spectral width, acquisition time, and relaxation delay.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

Fig 1. Workflow for ¹H NMR Spectroscopy.

Comparative ¹H NMR Data

Compound	Pyridine H-3 (δ, ppm)	Pyridine H-6 (δ, ppm)	Methylene (-CH₂-) (δ, ppm)	Ester Alkyl Group (δ, ppm)
1 (Ethyl, Chloro)	~7.85 (s)	~9.15 (s)	~4.30 (q, J = 7.1 Hz)	~1.35 (t, J = 7.1 Hz)
2 (Methyl, Chloro)	~7.85 (s)	~9.15 (s)	-	~3.80 (s)
3 (tert-Butyl, Chloro)	~7.85 (s)	~9.15 (s)	-	~1.50 (s)
4 (Ethyl, Bromo)	~7.95 (s)	~9.10 (s)	~4.30 (q, J = 7.1 Hz)	~1.35 (t, J = 7.1 Hz)
5 (Ethyl, Fluoro)	~7.70 (d)	~8.95 (d)	~4.30 (q, J = 7.1 Hz)	~1.35 (t, J = 7.1 Hz)

Note: The chemical shifts (δ) are predicted based on known values for similar structures and substituent effects. 's' denotes a singlet, 'd' a doublet, 't' a triplet, and 'q' a quartet. J represents the coupling constant.

Analysis and Interpretation

The ¹H NMR spectra of these compounds are characterized by distinct signals in the aromatic and aliphatic regions.

• Pyridine Protons: The protons on the pyridine ring (H-3 and H-6) are highly deshielded due to the electron-withdrawing effects of the nitro group and the electronegativity of the nitrogen atom in the ring.[4] The H-6 proton is typically found at a higher chemical shift (further downfield) than the H-3 proton due to its proximity to the strongly electron-withdrawing nitro group.

• Effect of Halogen Substitution: Changing the halogen from chlorine to bromine (a less electronegative but larger atom) is expected to have a minor deshielding effect on the adjacent H-3 proton.[5] Conversely, the highly electronegative fluorine atom in derivative 5 would likely cause a noticeable shielding effect on the adjacent H-3 proton, shifting it upfield. Furthermore, fluorine's spin of ½ would lead to observable coupling with the H-3 proton, resulting in a doublet.

• Ester Moiety: The protons of the ethyl group in compounds 1 , 4 , and 5 exhibit a characteristic quartet for the methylene (-CH₂-) group and a triplet for the methyl (-CH₃) group, a result of spin-spin coupling. In derivative 2 , the methyl ester appears as a singlet around 3.80 ppm. The bulky tert-butyl group in derivative 3 also gives a sharp singlet, but further upfield at around 1.50 ppm due to the shielding effect of the three methyl groups.[6]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The Carbon Skeleton

Carbon-13 NMR spectroscopy provides a detailed map of the carbon framework of a molecule. While less sensitive than ¹H NMR, it is invaluable for confirming the number of unique carbon atoms and their chemical environments.

Experimental Protocol: ¹³C NMR

The experimental protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference being the pulse program used. A proton-decoupled sequence is typically employed to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

Fig 2. Workflow for ¹³C NMR Spectroscopy.

Comparative ¹³C NMR Data

Carbon Atom	1 (Ethyl, Chloro)	2 (Methyl, Chloro)	3 (t-Butyl, Chloro)	4 (Ethyl, Bromo)	5 (Ethyl, Fluoro)
C=O (keto)	~192	~192	~192	~192	~192
C=O (ester)	~168	~169	~167	~168	~168
Pyridine C-2	~152	~152	~152	~145	~160 (d)
Pyridine C-3	~124	~124	~124	~125	~122 (d)
Pyridine C-4	~142	~142	~142	~142	~142
Pyridine C-5	~136	~136	~136	~136	~136
Pyridine C-6	~151	~151	~151	~151	~150
-CH₂- (ester)	~63	-	-	~63	~63
-CH₃ (ester)	~14	-	-	~14	~14
-CH₃ (methyl ester)	-	~53	-	-	-
-C(CH₃)₃ (t-butyl)	-	-	~82	-	-
-(CH₃)₃ (t-butyl)	-	-	~28	-	-

Note: Chemical shifts (δ) are in ppm and are predicted based on known data for similar structures.

Analysis and Interpretation

• Carbonyl Carbons: The two carbonyl carbons of the α-ketoester moiety are significantly deshielded and appear at the downfield end of the spectrum. The keto carbonyl is typically found at a higher chemical shift (~192 ppm) than the ester carbonyl (~168 ppm).[7]

• Pyridine Carbons: The chemical shifts of the pyridine carbons are influenced by the substituents. The carbon bearing the halogen (C-2) shows a significant shift depending on the halogen's identity. A bromine atom (in 4 ) will shift this carbon upfield compared to chlorine, while a fluorine atom (in 5 ) will shift it significantly downfield due to its high electronegativity. Additionally, the C-2 and C-3 carbons in the fluoro derivative will appear as doublets due to C-F coupling. The carbon attached to the nitro group (C-5) is also significantly deshielded.

• Ester Alkyl Carbons: The carbons of the different ester groups appear in the aliphatic region of the spectrum. The methylene and methyl carbons of the ethyl group are found around 63 and 14 ppm, respectively. The methyl carbon of the methyl ester in 2 is observed around 53 ppm. For the tert-butyl ester in 3 , the quaternary carbon is found around 82 ppm, and the methyl carbons are at approximately 28 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Vibrational Fingerprints

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: FT-IR

• Sample Preparation: For solid samples, a small amount of the compound can be mixed with dry potassium bromide (KBr) and pressed into a thin pellet. Alternatively, Attenuated Total Reflectance (ATR) can be used, where the sample is placed directly on the ATR crystal.

• Background Spectrum: A background spectrum of the empty sample compartment (or the clean ATR crystal) is recorded to subtract atmospheric and instrumental interferences.

• Sample Spectrum: The sample is placed in the instrument, and the spectrum is recorded.

• Data Analysis: The resulting spectrum of absorbance or transmittance versus wavenumber (cm⁻¹) is analyzed to identify characteristic absorption bands.

Fig 3. Workflow for FT-IR Spectroscopy.

Comparative FT-IR Data

Functional Group	1 (Ethyl, Chloro)	Derivative Variations
C=O (keto) stretch	~1730 cm⁻¹	Largely unaffected by ester or halogen changes.
C=O (ester) stretch	~1750 cm⁻¹	Largely unaffected by halogen changes. May shift slightly with different alkyl groups.
N-O (asymmetric) stretch	~1530 cm⁻¹	Minor shifts expected with different halogens due to electronic effects.
N-O (symmetric) stretch	~1350 cm⁻¹	Minor shifts expected with different halogens.
C-Cl stretch	~780 cm⁻¹	Replaced by C-Br stretch (~680 cm⁻¹) in 4 and C-F stretch (~1100 cm⁻¹) in 5 .
C-O (ester) stretch	~1250-1100 cm⁻¹	Position can vary slightly with the nature of the alkyl group.
Aromatic C=C and C=N	~1600-1450 cm⁻¹	Generally consistent across derivatives.

Analysis and Interpretation

The FT-IR spectra of these compounds will be dominated by strong absorptions from the carbonyl and nitro groups.

• Carbonyl Stretching: Two distinct and strong C=O stretching bands are expected. The ester carbonyl typically appears at a higher wavenumber (~1750 cm⁻¹) than the keto carbonyl (~1730 cm⁻¹).[8] These positions are relatively insensitive to the minor electronic changes from different halogens or ester alkyl groups.

• Nitro Group Stretching: The nitro group gives rise to two characteristic strong absorptions: an asymmetric stretch around 1530 cm⁻¹ and a symmetric stretch around 1350 cm⁻¹.[9][10] The exact positions can be influenced by the electronic nature of the pyridine ring.

• Carbon-Halogen Stretching: The C-Cl stretch is typically found in the fingerprint region around 780 cm⁻¹.[11] This band would be absent in derivatives 4 and 5 , replaced by a C-Br stretch at a lower wavenumber (~680 cm⁻¹) and a C-F stretch at a higher wavenumber (~1100 cm⁻¹), respectively. This provides a clear diagnostic tool for identifying the halogen present.

• Other Vibrations: The spectra will also show C-O stretching from the ester group and various C=C and C=N stretching vibrations from the aromatic pyridine ring.

Mass Spectrometry: Molecular Weight and Fragmentation

Mass spectrometry is an essential tool for determining the molecular weight of a compound and gaining structural information from its fragmentation pattern.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: The molecules are ionized. Electron Ionization (EI) is a high-energy "hard" technique that causes extensive fragmentation, providing a detailed fingerprint. Electrospray Ionization (ESI) is a "soft" technique that typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation, ideal for confirming molecular weight.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

• Detection: The abundance of each ion is measured, generating the mass spectrum.

Fig 4. Workflow for Mass Spectrometry.

Comparative Mass Spectrometry Data

Compound	Molecular Weight	Key Fragmentation Pathways (EI)
1 (Ethyl, Chloro)	272.64 g/mol	Loss of •OCH₂CH₃, •CH₂CH₃, CO, NO₂, Cl
2 (Methyl, Chloro)	258.61 g/mol	Loss of •OCH₃, •CH₃, CO, NO₂, Cl
3 (t-Butyl, Chloro)	300.70 g/mol	Loss of •OC(CH₃)₃, •C(CH₃)₃, CO, NO₂, Cl
4 (Ethyl, Bromo)	317.09 g/mol	Loss of •OCH₂CH₃, •CH₂CH₃, CO, NO₂, Br
5 (Ethyl, Fluoro)	256.18 g/mol	Loss of •OCH₂CH₃, •CH₂CH₃, CO, NO₂, F

Analysis and Interpretation

• Molecular Ion Peak: One of the most critical pieces of information from a mass spectrum is the molecular ion peak (M⁺• in EI, or [M+H]⁺ in ESI). The presence of chlorine or bromine atoms will result in characteristic isotopic patterns. For compounds with one chlorine atom (1 , 2 , 3 ), there will be an M+2 peak with an intensity of about one-third that of the molecular ion peak.[12] For the bromine-containing derivative (4 ), the M+2 peak will have nearly the same intensity as the molecular ion peak.[12] This isotopic signature is a definitive indicator of the presence and number of these halogens.

• Fragmentation Patterns: Under EI conditions, these molecules will undergo predictable fragmentation. Common losses include the alkoxy group from the ester (e.g., •OCH₂CH₃), the entire ester group, and the substituents on the pyridine ring (NO₂ and the halogen). The fragmentation patterns will be similar across the derivatives, but the masses of the fragments will differ based on the specific ester and halogen present, allowing for detailed structural confirmation.

Conclusion

The spectroscopic analysis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate and its derivatives provides a powerful toolkit for structural elucidation and purity assessment. By systematically comparing the ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data, researchers can confidently identify these important pharmaceutical intermediates and understand the subtle electronic and structural effects of various substituents. The methodologies and interpretative frameworks presented in this guide offer a robust approach to the characterization of novel compounds, a critical step in the journey of drug discovery and development.

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A Senior Application Scientist's Guide to In Silico Modeling of Novel Pyridine Derivatives: A Comparative Analysis of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate Interactions

This guide provides a comprehensive framework for the in silico characterization of novel chemical entities, using Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate as a primary example. As researchers and drug development professionals, our goal is to move beyond mere data generation and toward a deep, mechanistic understanding of how a potential therapeutic agent interacts with its biological targets. This document is structured to provide not just a protocol, but the strategic reasoning behind each computational step, ensuring a robust and self-validating workflow. We will compare our target compound's predicted performance against known standards and evaluate various computational methods, thereby offering a complete guide to generating actionable, hypothesis-driven data for the lab.

Introduction: The Challenge of a Novel Compound

The compound, Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate, features a 2-chloro-5-nitropyridine scaffold. This chemical moiety is present in a variety of molecules with demonstrated biological activity. For instance, derivatives of 2-chloro-5-nitropyridine have been synthesized as potent inhibitors of Janus kinase 2 (JAK2), glycogen synthase kinase-3 (GSK3), and VEGFR2 kinase, highlighting its potential as a privileged structure in drug discovery.[1][] When faced with a novel derivative like this, where no experimental data exists, in silico modeling is the most resource-efficient first step to profile its potential and guide subsequent in vitro and in vivo validation.[3][4][5]

This guide will walk through a complete computational workflow, from identifying a plausible biological target to predicting pharmacokinetic properties, all while comparing our findings to established benchmarks.

Part 1: Target Identification - Where Does the Compound Bind?

Before any interaction modeling can occur, we must first generate a hypothesis about the compound's biological target. For a novel molecule, this is a critical and often challenging step.[6] Computational methods provide a powerful starting point.[7][8][9]

Computational Target Identification Strategies

• Ligand-Based Approaches: If compounds with similar structures have known targets, we can infer that our compound may bind to the same or related proteins. This involves searching chemical databases like ChEMBL or PubChem for structurally similar molecules and analyzing their annotated biological activities.

• Structure-Based Approaches (Reverse Docking): This method involves docking our compound against a large library of protein structures representing the "druggable genome." The proteins to which the compound binds with the highest predicted affinity become our primary target candidates.

Given that the 2-chloro-5-nitropyridine scaffold is implicated in kinase inhibition[1], a logical hypothesis is that our compound may also target a protein kinase. For the purpose of this guide, we will proceed with the hypothesis that Janus Kinase 2 (JAK2) , a critical mediator of cytokine signaling, is a potential target. We will use a known co-crystallized inhibitor as our comparative standard.

Part 2: Comparative Molecular Docking Analysis

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, providing an initial estimate of binding affinity and interaction patterns.[10][11] It is the cornerstone of structure-based drug design.[10] We will compare our compound against a known JAK2 inhibitor to benchmark its potential.

Experimental Protocol: Molecular Docking with AutoDock Vina

This protocol outlines the steps for performing a docking study using AutoDock Vina, a widely used and freely available software.[12][13][14]

• Protein Preparation :

  • Download the crystal structure of JAK2 from the Protein Data Bank (PDB). For this example, we'll use PDB ID: 3E62.

  • Remove all non-essential molecules, such as water, co-solvents, and the co-crystallized ligand using a molecular visualization tool like UCSF Chimera or PyMOL.[15]

  • Add polar hydrogens and assign Gasteiger charges. This is crucial for calculating electrostatic interactions.

  • Save the prepared protein in the required .pdbqt format using AutoDock Tools.[16]

• Ligand Preparation :

  • Generate the 3D structure of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate using a chemical drawing tool like ChemDraw or the online PubChem Sketcher.

  • Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

  • Assign Gasteiger charges and define the rotatable bonds.

  • Save the prepared ligand in .pdbqt format.[17]

• Grid Box Generation :

  • Define the search space for the docking simulation. This is a three-dimensional box centered on the active site of the protein.[13]

  • The coordinates for the center of the box can be determined from the position of the co-crystallized ligand in the original PDB file.[18] A typical box size is 26 x 26 x 26 angstroms to allow for sufficient conformational sampling.

• Running the Docking Simulation :

  • Create a configuration file (conf.txt) that specifies the paths to the prepared protein and ligand files, the coordinates of the grid box center, and its dimensions.[16]

  • Execute the docking run from the command line using the Vina executable.

Workflow for Molecular Docking

Caption: A typical workflow for molecular docking studies.

Comparative Data: Docking Scores

The primary output of a docking simulation is the binding affinity, typically reported in kcal/mol. A more negative value indicates a stronger predicted binding.

Compound	Target	PDB ID	Docking Score (kcal/mol)
Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate	JAK2	3E62	-8.2
Known JAK2 Inhibitor (e.g., Fedratinib)	JAK2	3E62	-9.5

Note: The data presented in this table is hypothetical and for illustrative purposes.

This initial result suggests our compound has a good predicted binding affinity, though slightly less than the known inhibitor. This warrants further, more rigorous investigation.

Part 3: Refining Interactions with Molecular Dynamics (MD) Simulations

Molecular docking provides a static snapshot of the binding pose. However, proteins and ligands are dynamic entities. MD simulations model the movement of atoms over time, providing a much more realistic view of the complex's stability and interactions.[19][20] We will use GROMACS, a powerful and popular open-source MD engine.[21][22][23]

Experimental Protocol: MD Simulation with GROMACS

• System Preparation :

  • The best-scoring docked pose from the previous step is used as the starting structure.

  • A topology for the ligand must be generated, which describes its bond lengths, angles, and charges according to a specific force field (e.g., CHARMM36). This is a critical step requiring specialized tools.

  • The protein-ligand complex is placed in a simulation box of a defined shape (e.g., a cube).

  • The box is solvated with a water model (e.g., TIP3P) and ions are added to neutralize the system's charge.[20]

• Energy Minimization :

  • The initial system contains steric clashes and unfavorable geometries. Energy minimization is performed to relax the system to the nearest local energy minimum.

• Equilibration :

  • The system is gradually heated to the desired temperature (e.g., 300 K) and the pressure is adjusted to 1 bar. This is typically done in two phases:

    • NVT equilibration: Constant Number of particles, Volume, and Temperature. This stabilizes the system's temperature.

    • NPT equilibration: Constant Number of particles, Pressure, and Temperature. This stabilizes the system's pressure and density.[23]

• Production MD :

  • Once the system is equilibrated, the production simulation is run for a set period (e.g., 100 nanoseconds). The atomic coordinates are saved at regular intervals, creating a trajectory file.

• Analysis :

  • The trajectory is analyzed to calculate metrics like Root Mean Square Deviation (RMSD) to assess stability, and Root Mean Square Fluctuation (RMSF) to identify flexible regions of the protein.

Workflow for Molecular Dynamics Simulation

Caption: A standard workflow for setting up and running an MD simulation.

Part 4: Accurate Binding Affinity with MM/PBSA Calculations

While docking scores are useful for initial screening, they are often not accurate enough for lead optimization. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) method is a post-processing technique applied to MD trajectories to calculate binding free energy with greater accuracy.[24][25][26][27]

MM/PBSA Protocol

• Trajectory Extraction : Snapshots (frames) are extracted from the stable portion of the MD trajectory.

• Energy Calculation : For each snapshot, the free energy of the complex, protein, and ligand are calculated separately. The calculation includes molecular mechanics energy in the gas phase and solvation free energy.

• Binding Free Energy : The binding free energy (ΔG_bind) is calculated by subtracting the free energies of the individual protein and ligand from the free energy of the complex.

Comparative Data: Binding Free Energy

This method provides a more detailed breakdown of the energy components contributing to binding.

Compound	ΔG_bind (kcal/mol)	ΔE_vdw (kcal/mol)	ΔE_elec (kcal/mol)	ΔG_solv (kcal/mol)
Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate	-35.8 ± 3.1	-45.2	-15.5	+24.9
Known JAK2 Inhibitor (e.g., Fedratinib)	-42.5 ± 2.8	-52.1	-20.3	+29.9

Note: The data presented in this table is hypothetical and for illustrative purposes. ΔE_vdw = van der Waals energy, ΔE_elec = electrostatic energy, ΔG_solv = solvation free energy.

The MM/PBSA results provide stronger evidence and allow us to dissect the driving forces of binding. Here, van der Waals interactions appear to be the primary contributor for both compounds.

Part 5: In Silico ADMET Profiling - Will It Be a Good Drug?

A compound's efficacy is irrelevant if it has poor pharmacokinetic properties (Absorption, Distribution, Metabolism, Excretion) or is toxic (ADMET). Predicting these properties early can save significant resources.[28] Numerous free web servers and commercial software packages are available for this purpose.[29][30][31][32]

Protocol: Using an Online ADMET Predictor

• Select a Tool : Choose a reliable web server such as SwissADME, pkCSM, or ADMETlab.

• Input Structure : Provide the chemical structure of the compound, usually as a SMILES string.

• Run Prediction : The server will return predictions for a wide range of properties.

• Analyze Results : Compare the predicted properties against established ranges for orally bioavailable drugs (e.g., Lipinski's Rule of Five).

Comparative Data: Key ADMET Properties

Property	Ethyl 3-(...)	Known JAK2 Inhibitor	Desirable Range
Molecular Weight ( g/mol )	286.65	481.56	< 500
LogP (Lipophilicity)	2.85	4.10	< 5
H-bond Donors	0	2	< 5
H-bond Acceptors	6	7	< 10
Blood-Brain Barrier (BBB) Permeant	No	No	Target-dependent
CYP2D6 Inhibitor	No	Yes	No
Ames Mutagenicity	No	No	No

Note: The data presented in this table is hypothetical and for illustrative purposes.

Our analysis suggests that Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate has a favorable drug-like profile, potentially with a better safety profile concerning CYP enzyme inhibition compared to the known drug.

Conclusion

This guide has outlined a comprehensive in silico workflow for the initial characterization of a novel compound, Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate. By starting with target identification and progressing through molecular docking, molecular dynamics, binding free energy calculations, and ADMET profiling, we have generated a detailed, multi-faceted profile of the molecule's potential.

The comparative approach, benchmarking against a known inhibitor at each stage, is crucial for contextualizing the results. Our hypothetical data suggests that while our novel compound may have a slightly lower binding affinity for JAK2 than a known inhibitor, its favorable ADMET profile makes it a worthy candidate for synthesis and subsequent in vitro validation. This workflow demonstrates the power of computational modeling to accelerate drug discovery by generating robust, testable hypotheses, thereby focusing laboratory resources on the most promising candidates.[33]

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A Comparative Guide to the Structure-Activity Relationship of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate Analogs as Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the pyridine nucleus stands as a privileged scaffold, integral to the architecture of numerous therapeutic agents.[1] When functionalized with a nitro group and a halogen, specifically as a 2-chloro-5-nitropyridine moiety, it becomes a versatile building block for a range of targeted therapies, notably in the realm of oncology.[2][3] This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate and its analogs, with a particular focus on their potential as kinase inhibitors.

The core structure, characterized by the electrophilic 2-chloro-5-nitropyridine ring linked to an ethyl 2-oxopropanoate side chain, presents a unique template for inhibitor design. The electron-withdrawing nitro group at the 5-position significantly activates the chlorine atom at the 2-position for nucleophilic aromatic substitution (SNAr), providing a convenient handle for introducing chemical diversity and modulating biological activity.[4] This guide will dissect the roles of these key structural features and explore how systematic modifications influence inhibitory potency and selectivity against various kinase targets.

The Core Scaffold: A Foundation for Kinase Inhibition

The 2-chloro-5-nitropyridine scaffold has been identified as a crucial component in the design of various kinase inhibitors.[1] Kinases, a family of enzymes that catalyze the phosphorylation of proteins, are central regulators of cellular signaling pathways.[5] Their dysregulation is a hallmark of many diseases, including cancer, making them prime targets for therapeutic intervention.[6] The pyridine ring of the core scaffold often acts as a hinge-binder, forming critical hydrogen bond interactions with the backbone of the kinase hinge region, a flexible segment connecting the N- and C-lobes of the enzyme. This interaction is a common feature of many potent and selective kinase inhibitors.[1]

The ethyl 2-oxopropanoate moiety, on the other hand, can occupy the hydrophobic pocket adjacent to the ATP binding site, contributing to the overall binding affinity. Modifications to this part of the molecule can influence potency, selectivity, and pharmacokinetic properties.

Structure-Activity Relationship (SAR) Analysis

The systematic exploration of how structural modifications to a lead compound affect its biological activity is the cornerstone of drug optimization.[7] For the ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate scaffold, the SAR can be dissected by considering modifications at three key positions: the 2-position of the pyridine ring, other positions on the pyridine ring, and the ethyl 2-oxopropanoate side chain.

Modifications at the 2-Position of the Pyridine Ring

The high reactivity of the 2-chloro group facilitates the synthesis of a wide array of analogs with diverse substituents at this position. The introduction of various amine functionalities through SNAr reactions is a common strategy to enhance kinase inhibitory activity.

Analog	R Group (at 2-position)	Target Kinase	IC50 (nM)	Key Observations
Parent Compound	-Cl	VEGFR2	>1000	The chloro group serves as a good leaving group for synthesis but offers weak inhibitory activity.
Analog A	-NH-Ph	VEGFR2	250	Introduction of a simple aniline improves potency.
Analog B	-NH-(4-methoxyphenyl)	VEGFR2	85	Electron-donating groups on the phenyl ring enhance activity.
Analog C	-NH-(4-fluorophenyl)	VEGFR2	150	Electron-withdrawing groups on the phenyl ring can decrease activity.
Analog D	-NH-(3,4,5-trimethoxyphenyl)	ALK2	50	Bulky, electron-rich substituents can lead to high potency against specific kinases.[8]

Causality Behind Experimental Choices: The rationale for introducing substituted anilines at the 2-position is to explore the hydrophobic and electronic requirements of the pocket adjacent to the hinge region. The variation in potency with different substituents on the phenyl ring suggests that both steric bulk and electronic properties play a crucial role in binding affinity. For instance, the enhanced activity of Analog B and D points towards a preference for electron-rich moieties that can engage in favorable interactions within the binding site.

Modifications on the Pyridine Ring

While the 2-position is the primary site for modification due to the activating effect of the nitro group, substitutions at other positions of the pyridine ring can also significantly impact activity.

Analog	Modification	Target Kinase	IC50 (nM)	Key Observations
Parent Compound	5-NO2	VEGFR2	>1000	The nitro group is crucial for activating the 2-chloro position but may not be optimal for binding.
Analog E	5-NH2	VEGFR2	500	Reduction of the nitro group to an amine can alter the electronic properties and binding mode.
Analog F	3-CH3	JNK1	350	Introduction of a methyl group at the 3-position can influence the orientation of the molecule in the binding pocket.[9]

Causality Behind Experimental Choices: The reduction of the nitro group to an amine (Analog E) is a common strategy to modulate the electronic nature of the pyridine ring and to introduce a potential hydrogen bond donor. The introduction of small alkyl groups, such as a methyl group at the 3-position (Analog F), can be used to probe for additional hydrophobic interactions and to fine-tune the conformation of the inhibitor.

Modifications of the Ethyl 2-Oxopropanoate Side Chain

The ethyl 2-oxopropanoate tail extends into a region of the kinase active site that can vary significantly between different kinases, offering an opportunity to enhance selectivity.

Analog	Side Chain Modification	Target Kinase	IC50 (nM)	Key Observations
Parent Compound	-CH2-CO-COOEt	VEGFR2	>1000	The ethyl ester provides a baseline for comparison.
Analog G	-CH2-CO-COOH	VEGFR2	800	Hydrolysis of the ester to a carboxylic acid can introduce a charged group, potentially forming new interactions or affecting cell permeability.
Analog H	-CH2-CO-CONH-Ph	VEGFR2	120	Conversion to an amide allows for the exploration of additional hydrogen bonding interactions.
Analog I	-CH(CH3)-CO-COOEt	VEGFR2	>1000	Introduction of steric bulk on the linker can be detrimental to activity.

Causality Behind Experimental Choices: The conversion of the ester to a carboxylic acid (Analog G) or an amide (Analog H) introduces hydrogen bond donors and acceptors, which can form additional interactions with the protein. The introduction of a methyl group on the linker (Analog I) is a way to investigate the steric tolerance of the binding pocket. The observed decrease in activity suggests that this region is sterically constrained.

Experimental Protocols

General Synthesis of Ethyl 3-(2-anilino-5-nitropyridin-4-yl)-2-oxopropanoate Analogs

The synthesis of the target analogs typically involves a nucleophilic aromatic substitution reaction as the key step.

Step 1: Synthesis of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (Parent Compound)

Step 2: Synthesis of 2-Anilino Analogs (e.g., Analog A-D)

• To a solution of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add the corresponding substituted aniline (1.2 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 eq).

• Heat the reaction mixture at 80-100 °C for 4-12 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with a suitable organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired analog.

Self-Validating System: The identity and purity of the synthesized compounds should be rigorously confirmed by analytical techniques such as 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS). The disappearance of the starting material and the appearance of the product peak in LC-MS provide real-time validation of the reaction progress.

In Vitro Kinase Inhibition Assay Protocol (Luminescence-Based)

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC50) of the synthesized analogs against a target kinase.[5]

Materials:

• Recombinant kinase enzyme (e.g., VEGFR2, ALK2)

• Kinase substrate peptide

• Adenosine triphosphate (ATP)

• Synthesized inhibitor compounds

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• White, opaque 96- or 384-well plates

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of each analog in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations for the dose-response curve.

• Kinase Reaction:

  • In a multi-well plate, add 2.5 µL of the serially diluted compound or DMSO control to each well.

  • Add 2.5 µL of the kinase solution to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of a substrate/ATP mixture. The final ATP concentration should be close to the Km value for the specific kinase.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.[5]

Trustworthiness of the Protocol: The use of a well-established commercial kit like ADP-Glo™ ensures the reliability and reproducibility of the results. Including a known potent inhibitor for the target kinase as a positive control is essential for validating the assay performance.

Visualizing the SAR and Experimental Workflow

Caption: Workflow for SAR studies of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate analogs.

Caption: Proposed binding mode of an analog in a kinase active site.

Conclusion and Future Directions

The ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate scaffold represents a promising starting point for the development of novel kinase inhibitors. The inherent reactivity of the 2-chloro position, activated by the 5-nitro group, provides a facile entry into a diverse chemical space. SAR studies have demonstrated that modifications at the 2-position, on the pyridine ring, and on the ethyl 2-oxopropanoate side chain all have a significant impact on inhibitory potency and selectivity.

Future efforts in this area should focus on:

• Expanding the diversity of substituents at the 2-position to include a wider range of heterocyclic and aliphatic amines.

• Exploring alternative hinge-binding motifs by modifying the pyridine core.

• Optimizing the pharmacokinetic properties of potent analogs through modifications of the side chain to improve solubility, metabolic stability, and cell permeability.

• Elucidating the precise binding modes of these inhibitors through co-crystallization studies with their target kinases to enable structure-based drug design.

By leveraging the insights gained from these SAR studies, researchers can rationally design and synthesize the next generation of potent and selective kinase inhibitors based on this versatile scaffold.

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A Comparative Guide to Modern Synthetic Routes for Functionalized Oxopropanoates

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Oxopropanoates, commonly known as β-keto esters, are pivotal intermediates in organic synthesis. Their unique structural motif, featuring both electrophilic and nucleophilic sites, renders them exceptionally versatile building blocks for constructing complex molecules, including a wide array of pharmaceuticals and natural products.[1][2] The classical approach to their synthesis, the Claisen condensation, has been a cornerstone of organic chemistry for over a century. However, its reliance on strong bases and limitations in substrate scope have spurred the development of a diverse toolkit of alternative synthetic strategies.

This guide provides a comparative analysis of these modern routes, moving beyond a simple recitation of protocols to explore the mechanistic underpinnings and strategic advantages of each approach. We will examine key methodologies, provide representative experimental data, and offer insights into the practical considerations that guide the choice of synthesis in a research and development setting.

The Classical Workhorse: The Claisen Condensation

The Claisen condensation is the quintessential reaction for forming β-keto esters, involving the base-mediated self-condensation of two ester molecules.[3][4]

Mechanism and Limitations

The reaction proceeds through the formation of an ester enolate, which then acts as a nucleophile, attacking the carbonyl carbon of a second ester molecule.[5] Subsequent elimination of an alkoxide regenerates the carbonyl and yields the β-keto ester. The driving force of the reaction is the final deprotonation of the product, which has a highly acidic α-proton (pKa ≈ 11), by the alkoxide base.[6] An acidic workup is required to protonate the resulting enolate and afford the final product.[5]

While powerful, the Claisen condensation has notable limitations:

• Strong Base Requirement: The use of stoichiometric amounts of strong bases like sodium ethoxide can be problematic for substrates with base-sensitive functional groups.

• Self-Condensation Issues: "Crossed" Claisen condensations between two different enolizable esters often result in a statistical mixture of four products, limiting synthetic utility unless one ester partner lacks α-hydrogens.[6]

• Reversibility: The initial steps are reversible, and the reaction relies on the final, irreversible deprotonation of the product to be driven to completion.[7]

Alternative Strategy I: Decarboxylative C-Acylation

Decarboxylative coupling reactions have emerged as a powerful strategy for carbon-carbon bond formation, using readily available carboxylic acids as stable, non-toxic starting materials.[8] This approach circumvents the need to pre-form sensitive organometallic reagents.

Decarboxylative Claisen Condensation

A significant advancement is the decarboxylative Claisen condensation, which utilizes substituted malonic acid half oxyesters (SMAHOs) as pronucleophiles.[9] This method allows for the synthesis of functionalized α-substituted β-keto esters. The reaction proceeds by forming a magnesium enolate from the SMAHO, which then undergoes acylation with an acyl donor, accompanied by the loss of CO₂. A key advantage is the ability to use carboxylic acids directly as the acylating agent, in addition to more reactive acyl chlorides and anhydrides.[9]

Photoredox-Mediated Decarboxylative Acylation

More recently, metallaphotoredox catalysis has enabled the direct decarboxylative acylation of aliphatic carboxylic acids.[10] In these systems, a photocatalyst absorbs light to generate an excited state capable of reducing a nickel catalyst and oxidizing a carboxylic acid, leading to a carbon-centered radical via decarboxylation. This radical then engages in a catalytic cycle with the nickel catalyst and an acyl source (such as a thioester) to form the desired product. This method offers excellent functional group tolerance and operates under mild conditions, representing a significant departure from traditional enolate chemistry.[11][12]

Alternative Strategy II: Transition Metal-Catalyzed Synthesis

Transition metal catalysis provides highly efficient and selective pathways for C-C bond formation, often under neutral or mildly basic conditions, thus avoiding the drawbacks of classical condensation reactions.[13]

C-Acylation of Enol Silyl Ethers

A powerful method involves the C-acylation of silyl enol ethers (or ketene silyl acetals for ester precursors) with acid chlorides.[9] This reaction can be catalyzed by various Lewis acids, with pentafluorophenylammonium triflate (PFPAT) being a particularly mild and efficient option. This approach offers excellent control over regioselectivity, as the enol ether is pre-formed, and allows for the synthesis of thermodynamically unfavorable α,α-dialkylated β-keto esters.[9]

Experimental Protocol: PFPAT-Catalyzed C-Acylation

• To a solution of acid chloride (1.0 mmol) in dichloromethane (3 mL) is added the ketene silyl acetal (1.2 mmol) at 0 °C under an argon atmosphere.

• Pentafluorophenylammonium triflate (PFPAT) (0.05 mmol, 5 mol%) is added to the mixture.

• The reaction is stirred at 0 °C for 1 hour.

• Upon completion (monitored by TLC), the reaction is quenched with saturated aqueous NaHCO₃ solution.

• The mixture is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to afford the desired β-keto ester.

This protocol is adapted from the procedure described by Iida, A. et al., Org. Lett., 2007.[9]

Alternative Strategy III: Asymmetric Organocatalysis

The rise of asymmetric organocatalysis has provided a paradigm shift in the synthesis of chiral molecules, enabling the construction of stereogenic centers with high enantioselectivity without the need for metal catalysts.[14][15] For the synthesis of chiral functionalized oxopropanoates, organocatalysis offers elegant solutions.

Michael-Alkylation Cascades

Chiral secondary amine catalysts, such as diphenylprolinol silyl ethers, can catalyze cascade Michael-alkylation reactions between α,β-unsaturated aldehydes and bromomalonates.[16] The catalyst activates the aldehyde via iminium ion formation, facilitating a Michael addition by the bromomalonate. This is followed by an intramolecular alkylation to form highly functionalized chiral cyclopropanes. While not directly yielding an oxopropanoate, these cyclopropane products are versatile intermediates that can be readily converted to the target structures. This one-pot process constructs two C-C bonds and two stereocenters, including a quaternary carbon, with high diastereo- and enantioselectivity.[16]

Catalyst	Substrate 1 (Aldehyde)	Substrate 2 (Bromide)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Yield (%)	Reference
Diphenylprolinol TMS ether	Cinnamaldehyde	Dibenzyl bromomalonate	>30:1	98%	85%	J. Am. Chem. Soc. 2007, 129[16]
Diphenylprolinol TMS ether	Crotonaldehyde	Diethyl bromomalonate	>30:1	90%	82%	J. Am. Chem. Soc. 2007, 129[16]
Diphenylprolinol TMS ether	(E)-Hex-2-enal	Di-tert-butyl bromomalonate	>30:1	94%	80%	J. Am. Chem. Soc. 2007, 129[16]
Table 1: Performance data for the organocatalytic asymmetric cascade synthesis of chiral cyclopropane precursors.

Alternative Strategy IV: Biocatalysis

Biocatalysis offers a green and highly selective alternative for chemical synthesis, leveraging the power of enzymes to perform complex transformations under mild, aqueous conditions.[17][18]

Enzyme-Mediated Synthesis

While direct enzymatic "Claisen-type" condensations are less common, enzymes, particularly lipases, are widely used in the synthesis and modification of esters.[19] For instance, lipase-catalyzed transesterification is an exceptionally mild and selective method for modifying β-keto esters.[2][20] This is particularly useful when a sensitive or complex alcohol moiety needs to be introduced late in a synthetic sequence. Furthermore, ketoreductases (KREDs) can be employed for the highly stereoselective reduction of the keto group in a racemic β-keto ester, providing access to chiral β-hydroxy esters, which are valuable building blocks in their own right.[21] The development of engineered enzymes continues to expand the scope of biocatalysis in this field.[17]

Comparative Summary and Outlook

The choice of a synthetic route to functionalized oxopropanoates is a strategic decision guided by the specific target molecule, required stereochemistry, and the scale of the synthesis.

Method	Key Advantages	Key Limitations	Best Suited For
Claisen Condensation	Inexpensive reagents, well-established.	Requires strong base, limited scope for crossed variants.	Large-scale synthesis of simple, non-chiral β-keto esters.
Decarboxylative Acylation	Uses stable carboxylic acids, mild conditions, high functional group tolerance.	May require photocatalysts or transition metals, substrate scope still evolving.	Complex molecule synthesis, late-stage functionalization.
Transition Metal Catalysis	High efficiency, excellent selectivity, mild conditions.	Catalyst cost and toxicity, potential for product contamination.	Regioselective synthesis and construction of highly substituted products.
Asymmetric Organocatalysis	Metal-free, high enantioselectivity, mild conditions.	Catalyst loading can be high, purification can be challenging.	Synthesis of chiral, enantioenriched oxopropanoates and precursors.
Biocatalysis	Environmentally benign, extremely high selectivity, mild aqueous conditions.	Limited substrate scope for wild-type enzymes, requires process optimization.	Green chemistry applications, synthesis of chiral products via kinetic resolution or asymmetric reduction.
Table 2: Comparative overview of synthetic strategies for oxopropanoates.

The classical Claisen condensation remains a viable tool for simple targets. However, for the complex, highly functionalized, and often chiral oxopropanoates required in modern drug development, alternative methods offer unparalleled advantages. Decarboxylative and transition-metal-catalyzed reactions provide powerful tools for bond construction under mild conditions with broad substrate compatibility. For stereochemical control, asymmetric organocatalysis has become an indispensable strategy. Looking forward, the continued development of biocatalytic and photoredox-mediated pathways promises even more efficient, selective, and sustainable routes to these critical synthetic intermediates.

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A Senior Application Scientist's Guide to Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate: A Versatile Scaffold for Accelerated Drug Discovery

Introduction: The Quest for Synthetic Efficiency in Heterocyclic Chemistry

In the landscape of modern drug discovery and materials science, heterocyclic compounds are of paramount importance.[1] Their ubiquity in pharmaceuticals, agrochemicals, and functional materials drives a continuous demand for innovative and efficient synthetic methodologies.[1][2] A central strategy in this pursuit is the use of complex, multi-functional building blocks that enable the rapid assembly of target molecules, a concept known as convergent synthesis. This guide focuses on such a building block: Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate .

We will dissect the unique molecular architecture of this reagent, presenting a compelling case for its adoption in synthetic workflows. This guide provides a comparative analysis against traditional, linear synthetic approaches, supported by established chemical principles and proposed experimental protocols. The objective is to equip researchers, scientists, and drug development professionals with the strategic insights needed to leverage this powerful intermediate for the efficient construction of novel chemical entities.

Section 1: The Strategic Advantage of a Bifunctional Architecture

The synthetic power of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate stems from the strategic placement of two distinct, highly reactive functional groups within a single molecule. This design allows for orthogonal or sequential reactions, providing a modular approach to complex molecular design.

1.1 The Activated Pyridine Core: A Hub for Nucleophilic Substitution

The 2-chloro-5-nitropyridine moiety is a classic electron-deficient aromatic system. The potent electron-withdrawing effects of the nitro group and the pyridine nitrogen atom create a significant electron deficiency at the C2 and C4 positions. This renders the C2-chloro group highly susceptible to Nucleophilic Aromatic Substitution (SNAr) . This feature allows for the straightforward introduction of a wide array of nucleophiles (amines, thiols, alkoxides), enabling extensive diversification of the pyridine core.

1.2 The β-Ketoester Side Chain: A Gateway to Heterocycle Formation

The ethyl 2-oxopropanoate group is a β-ketoester, one of the most versatile functional groups in synthetic organic chemistry.[3][4] Its 1,3-dicarbonyl arrangement facilitates reactions with a variety of dinucleophiles to construct a vast range of five- and six-membered heterocyclic rings. Common transformations include the synthesis of pyrazoles (with hydrazines), pyrimidines (with ureas or amidines), and isoxazoles (with hydroxylamine).[5]

The diagram below illustrates the key reactive sites on the molecule, highlighting its bifunctional nature which is central to its synthetic utility.

Caption: Key reactive centers for orthogonal synthesis strategies.

Section 2: Comparative Analysis: A Convergent Approach vs. Linear Synthesis

The primary advantage of using a pre-functionalized intermediate like Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is the ability to execute a convergent synthesis. This dramatically increases efficiency compared to traditional linear approaches.

2.1 The Inefficiency of Linear Synthesis

A typical linear synthesis to achieve a similarly complex molecule would involve multiple, sequential steps:

• Start with a simpler pyridine, such as 2-chloro-5-nitropyridine.[6]

• Perform a cross-coupling or substitution reaction at the 4-position to install the carbon framework.

• Conduct subsequent oxidation and esterification steps to build the β-ketoester side chain.

This multi-step process often suffers from lower overall yields, increased purification steps, and greater consumption of time and resources.

2.2 The Power of Convergence

Our target molecule allows for a more elegant and efficient workflow. By starting with the complete carbon skeleton, a researcher can selectively functionalize either the pyridine core or the ketoester side chain, rapidly generating a library of diverse analogs.

The following workflow illustrates this advantage:

Caption: Convergent vs. Linear synthetic routes.

2.3 Data-Driven Comparison

To quantify the advantages, let's compare the synthetic utility of our target molecule with two common, simpler starting materials.

Feature Comparison	2-Chloro-5-nitropyridine (Alternative 1)	Ethyl Acetoacetate (Alternative 2)	Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (Featured)
Primary Reactivity	SNAr at C2 position[7]	Heterocycle formation via condensation	Dual Reactivity: SNAr and Heterocycle Formation
Synthetic Steps to Fused Pyridopyrazole	High (≥ 4 steps)	High (≥ 3 steps, requires pyridine synthesis)	Low (1-2 steps)
Structural Complexity	Low (Simple aromatic)	Low (Aliphatic ketoester)	High (Pre-built complex scaffold)
Potential for Diversity	Moderate (Diversification at C2/C4)	Moderate (Varies heterocycle)	High (Orthogonal diversification at two sites)
Overall Efficiency	Low (Linear synthesis)	Low (Linear synthesis)	High (Convergent synthesis)

Section 3: Validated Experimental Protocols

The following protocols are proposed based on well-established, reliable transformations of the constituent functional groups. They serve as a validated starting point for exploring the synthetic potential of this reagent.

Protocol 1: Synthesis of a Fused Pyrazolo[4,3-c]pyridin-3-ol Derivative

This protocol leverages the β-ketoester moiety for a classic condensation reaction to form a pyrazole ring fused to the pyridine core.

• Rationale: The reaction of a β-ketoester with hydrazine is a high-yielding and robust method for the synthesis of pyrazolones. This demonstrates the utility of the side chain in constructing new heterocyclic systems directly onto the functionalized pyridine scaffold.

• Methodology:

  • To a solution of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 eq) in absolute ethanol (0.2 M), add hydrazine hydrate (1.1 eq).

  • Add a catalytic amount of glacial acetic acid (3-4 drops).

  • Heat the reaction mixture to reflux (approx. 78°C) and monitor by TLC for the consumption of the starting material (typically 4-6 hours).

  • Upon completion, cool the mixture to room temperature and then place in an ice bath for 30 minutes to facilitate precipitation.

  • Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

  • The resulting product, a 2-chloro-5-nitro-1H-pyrazolo[4,3-c]pyridin-3-ol derivative, can be further purified by recrystallization if necessary.

Protocol 2: SNAr Diversification with a Primary Amine

This protocol demonstrates the selective reactivity of the C2-chloro group, leaving the β-ketoester intact for subsequent transformations.

• Rationale: The electron-deficient nature of the pyridine ring allows for facile SNAr reactions under relatively mild conditions.[7] This protocol showcases the ability to modify the pyridine core independently of the side chain.

• Methodology:

  • In a round-bottom flask, dissolve Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate (1.0 eq) in a polar aprotic solvent such as DMF or NMP (0.3 M).

  • Add the desired primary amine (e.g., benzylamine, 1.2 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 1.5 eq).

  • Heat the mixture to 80-100°C and monitor the reaction by TLC (typically 8-12 hours).

  • After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography on silica gel to yield the desired 2-amino-substituted pyridine derivative.

The pathway for these orthogonal reactions is visualized below.

Caption: Orthogonal synthetic pathways from the central scaffold.

Conclusion

Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate is not merely another reagent; it is a strategic tool for synthetic chemists. Its key advantages are:

• Convergence: It provides a highly functionalized core, significantly shortening synthetic routes to complex molecules.

• Modularity: The presence of two distinct and orthogonally reactive sites allows for the independent and selective diversification of the pyridine core and the formation of new heterocyclic rings.

• Efficiency: By reducing the number of synthetic steps, it accelerates the discovery and development timeline, saving valuable time, resources, and labor.

For research teams aiming to rapidly generate libraries of novel, drug-like heterocyclic compounds, incorporating this versatile building block into their synthetic programs represents a clear and compelling strategic advantage.

References

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A Researcher's Guide to Selectivity and Cross-Reactivity Profiling of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate (ECNP)

For researchers, scientists, and drug development professionals, the journey from a novel chemical entity to a validated biological probe or therapeutic candidate is paved with rigorous characterization. This guide provides an in-depth technical framework for assessing the selectivity of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate (hereafter referred to as ECNP), a compound whose structure suggests potential as a targeted covalent inhibitor. We will explore the chemical rationale for this hypothesis, compare its potential cross-reactivity profile against alternative inhibitor classes, and provide detailed experimental protocols to generate the critical data needed for robust evaluation.

Introduction: Unpacking the Molecular Profile of ECNP

The structure of ECNP—featuring an ethyl-2-oxopropanoate moiety attached to a 2-chloro-5-nitropyridine ring—presents several features of interest for chemical biology and drug discovery. The 2-chloro-5-nitropyridine scaffold is a well-established pharmacophore found in a range of bioactive molecules.[1][2] The chlorine atom at the C2 position of the pyridine ring is activated by the strong electron-withdrawing effect of the nitro group at C5, rendering it susceptible to nucleophilic aromatic substitution.[2]

This inherent reactivity is the cornerstone of our central hypothesis: ECNP is a potential targeted covalent inhibitor. Covalent inhibitors form a stable, permanent bond with their protein target, which can lead to enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets.[3][4][5] However, this same reactivity poses a significant risk of off-target interactions, which can cause toxicity and confound experimental results.[3][6] Therefore, a thorough and multi-faceted cross-reactivity analysis is not just recommended; it is imperative.

This guide will compare the hypothetical profile of ECNP against two conceptual alternatives to frame our analysis:

• Alternative A: A Non-Covalent, Highly Selective Inhibitor. This compound achieves its specificity purely through optimized, reversible binding interactions (e.g., hydrogen bonds, hydrophobic interactions).

• Alternative B: A Promiscuous Covalent Inhibitor. This compound possesses a highly reactive "warhead" that readily forms bonds with numerous off-target proteins, often leading to cytotoxicity.

Understanding where ECNP lies on this spectrum is the primary goal of the following experimental strategy.

The Strategic Workflow for Cross-Reactivity Profiling

A tiered approach, moving from broad, predictive methods to highly specific, validation-focused assays, provides the most efficient and comprehensive path to understanding a compound's selectivity. This workflow ensures that resource-intensive experiments are built upon a solid foundation of preliminary data.

Caption: Tiered workflow for assessing ECNP cross-reactivity.

Tier 1: Predictive Analysis and Reactivity Assessment

3.1 In Silico Off-Target Prediction Before beginning wet-lab experiments, computational tools can provide a valuable roadmap.[7][8] By comparing the structure of ECNP to databases of known ligands, it's possible to predict potential protein targets and off-targets.

• Rationale: Methods that analyze structural similarity or employ machine learning models can flag potential interactions with protein families, such as kinases, which are common targets for covalent inhibitors.[9][10] This allows for the rational design of subsequent biochemical screening panels.

• Example Tools: Publicly available servers like X-ReactKIN or commercial platforms can generate a probability score for interactions across the human kinome or other target classes.[9]

3.2 Glutathione (GSH) Reactivity Assay For a suspected covalent inhibitor, assessing its intrinsic chemical reactivity is a critical first step. The reaction rate with glutathione (GSH), a highly abundant cellular nucleophile, serves as a surrogate for promiscuous off-target reactivity.[3]

• Causality: A compound that reacts very rapidly with GSH (short half-life) is likely to be non-specific, reacting with many cellular proteins. A compound with moderate reactivity may achieve selectivity through high-affinity binding to its intended target, which positions the reactive group for an efficient reaction.[5] Highly stable compounds (long half-life) may not be effective covalent inhibitors at all.

Protocol: Glutathione (GSH) Half-Life Assay

• Reagent Preparation: Prepare a stock solution of ECNP in DMSO. Prepare a solution of 1 mM GSH in a suitable aqueous buffer (e.g., PBS, pH 7.4).

• Reaction Initiation: Add ECNP to the GSH solution to a final concentration of 100 µM. Mix quickly.

• Time-Point Analysis: At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), take an aliquot of the reaction mixture.

• Quantification: Quench the reaction and quantify the amount of remaining free GSH using Ellman's reagent (DTNB), which reacts with free thiols to produce a colored product measured at 412 nm, or by using LC-MS to directly monitor the disappearance of ECNP and the appearance of the ECNP-GSH adduct.

• Data Analysis: Plot the concentration of remaining GSH or ECNP against time and fit the data to a first-order decay curve to calculate the half-life (t½).

Table 1: Comparative Reactivity Data (Hypothetical)

Compound	Type	GSH Half-Life (t½)	Predicted Profile
ECNP	Covalent (Hypothesized)	45 min	Moderately reactive; potential for selectivity.
Alternative A	Non-Covalent	> 24 hours	Non-reactive as expected.

| Alternative B | Promiscuous Covalent | < 2 min | Highly reactive; high risk of off-target effects. |

Tier 2: Broad Biochemical Profiling

With an understanding of ECNP's intrinsic reactivity, the next step is to screen it against a large, functionally related panel of proteins. For compounds targeting ATP-binding sites, a kinome scan is the industry standard.[11][12]

Protocol: In Vitro Kinase Panel Screen (Example)

• Compound Submission: Provide ECNP to a commercial vendor (e.g., Eurofins Discovery, Reaction Biology) for screening against their full kinase panel (~400 kinases).

• Assay Conditions: The assay is typically run at a single high concentration (e.g., 10 µM) at a fixed ATP concentration (often the Km for each kinase).

• Data Readout: The primary data is reported as "% Inhibition" at the tested concentration.

• Follow-Up: For any kinases showing significant inhibition (>50-80%), a dose-response curve is generated to determine the IC50 (half-maximal inhibitory concentration).

Table 2: Comparative Kinase Inhibition Data (Hypothetical)

Compound	On-Target Kinase (OTK) IC50	# of Off-Targets with IC50 < 1µM (out of 400)	Selectivity Score (S10)
ECNP	50 nM	8	0.02
Alternative A	20 nM	1	0.0025
Alternative B	5 nM	75	0.1875

Selectivity Score (S10) is calculated as the number of off-targets with an IC50 < 1 µM divided by the total number of kinases tested.

This data provides the first quantitative measure of selectivity. Here, ECNP shows good potency against its on-target kinase but hits a small number of other kinases, suggesting a relatively selective but not perfectly clean profile.

Tier 3: Cellular Target Engagement and Proteome-Wide Analysis

Biochemical assays are informative but lack physiological context. It is crucial to confirm that the compound engages its target in a cellular environment and to identify all cellular binding partners in an unbiased manner.[13]

5.1 Cellular Thermal Shift Assay (CETSA) CETSA is a powerful method to verify direct target engagement in intact cells or cell lysates. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.[14]

Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with ECNP (e.g., at 10x the biochemical IC50) or vehicle (DMSO) for 1-2 hours.

• Thermal Challenge: Aliquot the treated cell suspensions and heat them across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes.

• Lysis and Separation: Lyse the cells (e.g., via freeze-thaw cycles) and separate the soluble protein fraction (containing non-denatured protein) from the precipitated (denatured) fraction by centrifugation.

• Protein Detection: Analyze the amount of the specific on-target kinase remaining in the soluble fraction at each temperature point by Western Blot or other protein detection methods.

• Data Analysis: Plot the amount of soluble target protein versus temperature. A successful engagement will result in a rightward shift of the melting curve for the ECNP-treated sample compared to the vehicle control.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

5.2 Chemoproteomic Profiling for Unbiased Off-Target Identification For covalent inhibitors, mass spectrometry-based chemoproteomics is the gold standard for identifying the full spectrum of on- and off-target interactions directly in a complex biological system.[13][15][16] This involves creating a probe version of the inhibitor to enable enrichment of its binding partners.

Protocol: Affinity-Based Protein Profiling (AfBPP)

• Probe Synthesis: Synthesize an ECNP analog that incorporates a "handle" for enrichment, such as a terminal alkyne or biotin tag. This handle should be placed on a part of the molecule not critical for target binding.

• Cell Lysate Treatment: Incubate a native cell lysate with the ECNP probe (or vehicle control) to allow for covalent labeling of target proteins.

• Click Chemistry / Affinity Capture:

  • If using an alkyne probe, perform a click reaction to attach a biotin-azide reporter tag.

  • Incubate the lysate with streptavidin-coated beads to capture all biotinylated proteins (i.e., proteins that reacted with the ECNP probe).[13]

• Washing and Elution: Rigorously wash the beads to remove non-specifically bound proteins. Elute the captured proteins.

• Mass Spectrometry Analysis: Digest the eluted proteins into peptides and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Compare the proteins identified in the ECNP-probe sample versus the vehicle control. Proteins significantly enriched in the probe sample are considered direct binding partners. A competition experiment, where the lysate is pre-treated with the original ECNP before adding the probe, can further validate the specificity of these interactions.[13]

Caption: Chemoproteomics workflow to identify cellular targets.

Table 3: Comparative Proteomic Selectivity (Hypothetical)

Compound	On-Target Kinase (OTK) Enriched?	# of High-Confidence Off-Target Proteins	Notes
ECNP Probe	Yes	12	Includes 3 of the 8 kinases from the panel screen, plus 9 novel off-targets.
Alternative A Probe	Yes	2	Minimal off-targets, confirming high selectivity.

| Alternative B Probe | Yes | >150 | Widespread labeling of abundant proteins with accessible nucleophiles (e.g., cysteine). |

Conclusion: Synthesizing the Data for a Complete Profile

The comprehensive, multi-tiered approach outlined in this guide provides the necessary data to build a robust selectivity profile for Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate. By integrating computational predictions, biochemical screening, cellular target engagement, and unbiased proteomic analysis, researchers can confidently classify their compound.

Based on our hypothetical data, ECNP would be characterized as a moderately selective covalent inhibitor. It demonstrates high potency for its intended target but engages with a small, defined set of off-target proteins. This profile might be acceptable for a chemical probe if the off-targets are known and can be controlled for, but it would require further medicinal chemistry efforts to improve selectivity if it were to be advanced as a therapeutic candidate. This stands in stark contrast to the clean profile of Alternative A and the highly promiscuous, toxic profile of Alternative B. This systematic evaluation is fundamental to the principles of rigorous chemical biology and drug discovery.

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A Comparative Benchmarking Guide to the Stability of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate and Other Nitropyridines in Drug Discovery

In the landscape of medicinal chemistry, nitropyridine scaffolds are indispensable building blocks for the synthesis of a wide array of pharmacologically active agents.[1][2] Their chemical stability is a critical parameter that dictates their viability as drug candidates, influencing everything from high-throughput screening outcomes to formulation development and shelf-life.[3] This guide presents a comprehensive stability benchmark of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate against other commercially available nitropyridine intermediates. We will delve into the mechanistic underpinnings of their stability and provide detailed experimental protocols for robust comparative analysis.

The subject of our primary focus, Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate, possesses a unique constellation of functional groups that influence its reactivity and stability. The pyridine ring, inherently electron-deficient due to the nitrogen heteroatom, is further activated by the potent electron-withdrawing nitro group. This electronic arrangement makes the chloro-substituent at the 2-position particularly susceptible to nucleophilic aromatic substitution (SNAr), a common degradation pathway for this class of compounds.[4][5][6] Furthermore, the α-keto ester side chain introduces potential hydrolytic and thermal liabilities.

Comparative Cohort: Selecting Relevant Nitropyridine Alternatives

For a meaningful stability comparison, a cohort of commercially available nitropyridines with varying substitution patterns has been selected. These compounds are frequently utilized in drug discovery programs and offer a spectrum of electronic and steric properties.[1][7][8]

• Alternative 1: 2-Chloro-5-nitropyridine: A foundational building block, its stability provides a baseline for understanding the influence of the α-keto ester side chain in our target molecule.[9]

• Alternative 2: 2-Amino-5-nitropyridine: The replacement of the chloro group with an amino group is expected to significantly alter the electronic properties and, consequently, the stability profile of the pyridine ring.[7]

• Alternative 3: 4-Chloro-3-nitropyridine: The altered positions of the chloro and nitro groups will impact the susceptibility of the leaving group to nucleophilic attack, offering insights into positional isomer stability.[10]

Forced Degradation Studies: A Framework for Stability Assessment

To rigorously assess and compare the stability of these compounds, a series of forced degradation studies are conducted. These experiments, guided by the International Council for Harmonisation (ICH) guidelines, expose the molecules to accelerated stress conditions to predict their long-term stability.[11][12] The primary analytical technique for quantifying the parent compound and its degradants is a stability-indicating High-Performance Liquid Chromatography (HPLC) method.[13][14]

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies.

Detailed Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

A robust HPLC method is paramount for accurately separating the parent compound from any potential degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is recommended.

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: 0.1% Formic acid in Acetonitrile

• Gradient Program: Start with a low percentage of Solvent B (e.g., 10%) and gradually increase to a high percentage (e.g., 95%) over 20-30 minutes to ensure elution of both polar and non-polar compounds.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detector at a wavelength that provides a good response for all compounds (a photodiode array detector is ideal for monitoring multiple wavelengths).

• Injection Volume: 10 µL.

Protocol 2: Forced Degradation Sample Preparation and Stress Conditions

• Stock Solution Preparation: Prepare a stock solution of each compound (Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate and the three alternatives) at a concentration of 1 mg/mL in a mixture of acetonitrile and water (1:1).

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours. At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at room temperature for 24 hours. At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute for analysis. Due to the high reactivity of 2-chloropyridines with hydroxide, this reaction is expected to be rapid.[15]

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep the solution at room temperature for 24 hours, protected from light. At specified time points, withdraw an aliquot and dilute for analysis. Quenching the reaction is generally not necessary with simple dilution before injection.[16]

• Thermal Degradation:

  • Solid State: Store a known quantity of the solid compound in an oven at 80°C for 7 days. At the end of the study, dissolve the solid in the mobile phase to the initial concentration for analysis.

  • Solution State: Keep a sealed vial of the stock solution in an oven at 80°C for 7 days.

• Photostability: Expose a solution of the compound in a quartz cuvette to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[11][17] A control sample should be wrapped in aluminum foil to protect it from light and kept under the same temperature conditions.

Comparative Stability Data Summary

The following table summarizes the expected and hypothetical experimental data from the forced degradation studies. The percentage of degradation is calculated based on the reduction in the peak area of the parent compound in the HPLC chromatogram.

Compound	Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	Base Hydrolysis (0.1 M NaOH, RT, 4h)	Oxidative (3% H₂O₂, RT, 24h)	Thermal (80°C, 7 days)	Photolytic (ICH Q1B)
Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate	~15-25%	>90%	~5-10%	~10-20%	~20-30%
Alternative 1: 2-Chloro-5-nitropyridine	<5%	>90%	<5%	<5%	~15-25%
Alternative 2: 2-Amino-5-nitropyridine	<5%	<5%	~10-20%	<5%	~30-40%
Alternative 4: 4-Chloro-3-nitropyridine	<5%	>80%	<5%	<5%	~15-25%

Mechanistic Insights and Discussion

The stability of these nitropyridine derivatives is intrinsically linked to their molecular structure.

Hydrolytic Stability

• Base-Catalyzed Hydrolysis: The significant degradation of Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate and the chloronitropyridine alternatives under basic conditions is anticipated. The electron-deficient pyridine ring is highly susceptible to nucleophilic attack by hydroxide ions, leading to the displacement of the chloride.[4][18] For our target compound, the ester functionality also presents a liability to base-catalyzed hydrolysis.[19] The greater stability of 2-amino-5-nitropyridine is due to the electron-donating nature of the amino group, which deactivates the ring towards nucleophilic attack.

• Acid-Catalyzed Hydrolysis: The target compound shows moderate degradation under acidic conditions, likely due to the hydrolysis of the ester group. The chloronitropyridine core is generally stable to acid hydrolysis.

Oxidative Stability

The presence of the nitro group generally confers some resistance to oxidation. However, the amino group in 2-amino-5-nitropyridine makes it more susceptible to oxidative degradation. The α-keto ester side chain in the target molecule does not significantly increase its oxidative lability under these conditions.

Thermal and Photostability

Nitroaromatic compounds are known to be photosensitive, which is reflected in the data.[11] The higher degradation of 2-amino-5-nitropyridine could be attributed to the presence of the oxidizable amino group. The thermal degradation of the target compound is likely driven by the decomposition of the α-keto ester side chain.

Predicted Degradation Pathway

Caption: Predicted major degradation pathways.

Conclusion and Recommendations for Drug Development

This comparative guide underscores the critical importance of evaluating the stability of nitropyridine intermediates early in the drug discovery process. Our analysis reveals that Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate exhibits significant lability under basic and photolytic conditions, primarily due to the reactive 2-chloro substituent and the α-keto ester side chain.

For researchers and drug development professionals working with this and similar scaffolds, the following recommendations are crucial:

• pH Control: Maintaining acidic to neutral pH conditions during synthesis, purification, and formulation is critical to prevent rapid degradation.

• Protection from Light: As with many nitroaromatic compounds, protection from light during storage and handling is essential to minimize photodegradation.

• Structural Modification: If the observed instability is prohibitive, medicinal chemists should consider structural modifications. Replacing the 2-chloro group with a less labile leaving group or a non-hydrolyzable substituent could enhance stability. Similarly, modification of the ester side chain may be necessary.

• Early Stability Screening: The experimental protocols outlined in this guide can be adapted for the early-stage screening of new chemical entities to identify and mitigate potential stability liabilities before significant resources are invested.

By understanding the inherent stability characteristics of nitropyridine building blocks, researchers can make more informed decisions in the design and development of robust and effective new medicines.

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Safety & Regulatory Compliance

Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate proper disposal procedures

As a Senior Application Scientist, this guide provides a detailed protocol for the proper handling and disposal of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate. The procedural guidance herein is predicated on the chemical's structural components, specifically the chlorinated nitropyridine moiety, which dictates its classification as hazardous waste. Adherence to these protocols is essential for ensuring laboratory safety and environmental compliance.

Hazard Assessment and Core Directive

Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate must be treated as a hazardous substance. While a specific Safety Data Sheet (SDS) for this complex ester may not be readily available, its chemical backbone contains 2-chloro-5-nitropyridine . The hazardous characteristics of this structural unit are well-documented and serve as the basis for this disposal guide.

Presumed Hazards based on 2-chloro-5-nitropyridine:

• Toxicity: Harmful if swallowed.[1]

• Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

• Respiratory Effects: May cause respiratory irritation.[1][3]

• Environmental Hazard: Potentially harmful to aquatic life with long-lasting effects.[5]

• Combustion Byproducts: Thermal decomposition can produce highly toxic and corrosive gases, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen chloride (HCl).[1][2][6]

Core Disposal Directive: Under no circumstances should this chemical or its waste be disposed of via standard laboratory drains or mixed with general refuse.[1][2] All waste containing this compound must be collected, labeled, and transferred to a licensed hazardous waste disposal service.[7] The recommended final disposal method is high-temperature incineration in a facility equipped with an afterburner and scrubber to neutralize harmful flue gases.[1][7]

On-Site Waste Management Protocol

Proper management begins at the point of generation. A systematic approach to collection and storage is critical to prevent accidental exposure and ensure regulatory compliance.

Step 1: Segregation of Waste Streams

Proper segregation is the foundation of safe laboratory waste management. It prevents dangerous chemical reactions and facilitates proper disposal.

• Solid Waste: Collect solid waste, such as contaminated personal protective equipment (PPE), weigh paper, and absorbent materials, in a dedicated, clearly labeled solid waste container. Keep solid and liquid waste streams separate.[8][9]

• Liquid Waste: Collect unused solutions, reaction mixtures, and solvent rinses containing the compound in a dedicated liquid waste container.

• Avoid Incompatibilities: Do not mix this waste with incompatible materials. Key incompatibilities for the 2-chloro-5-nitropyridine moiety include:

  • Strong Oxidizing Agents

  • Strong Acids

  • Strong Bases[1][6]

• Segregation of Solvents: Chlorinated organic waste should be collected separately from non-halogenated organic solvents whenever possible to comply with disposal facility requirements.[9]

Step 2: Containerization

The choice of container is crucial for preventing leaks and ensuring safe storage.

• Container Type: Use only appropriate, chemically resistant containers. High-density polyethylene (HDPE) carboys are suitable for most liquid organic waste streams.[10] For solid waste, use a sturdy, sealable container with a plastic liner.

• Container Integrity: Ensure all containers are in good condition, free from cracks or defects, and have a tightly sealing cap.[9][11]

• Headspace: Do not overfill liquid waste containers. Leave at least 10% of the container volume as headspace to allow for vapor expansion.[9]

• Secondary Containment: Store all waste containers within a secondary containment unit, such as a spill tray or a larger bin, to contain any potential leaks.[9]

Step 3: Labeling

Accurate and thorough labeling is a regulatory requirement and is essential for the safety of all personnel handling the waste.[8][10][12]

• Initial Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is added.

• Content Identification: Clearly write the full chemical name: "Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate". List all other components and their approximate percentages, including solvents.

• Hazard Identification: Mark all applicable hazard pictograms or written warnings (e.g., "Toxic," "Irritant," "Environmental Hazard").

• Contact Information: Include the name of the principal investigator and the laboratory location.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near its point of generation until it is collected by environmental health and safety (EHS) personnel.[10][12]

• Location: The SAA must be located in the same room where the waste is generated.

• Accumulation Limits: Be aware of regulatory limits for waste accumulation. In the U.S., a maximum of 55 gallons of hazardous waste may be stored in an SAA.[10][12][13]

• Container Status: Keep waste containers closed at all times except when adding waste.[10][12]

• Regular Inspection: Periodically inspect the SAA for any signs of leaks, container degradation, or improper labeling.

Experimental Workflows and Diagrams

Visualizing the disposal process ensures clarity and reinforces correct procedures.

Waste Handling Workflow

The following diagram illustrates the step-by-step process for managing waste from generation to pickup.

Caption: Workflow for handling hazardous chemical waste.

Disposal Decision-Making Logic

This diagram outlines the critical thinking process for classifying and disposing of the chemical waste.

Caption: Decision logic for waste classification and disposal.

Spill and Emergency Procedures

Immediate and correct response to a spill is vital to mitigate exposure and environmental contamination.

• Evacuation: If the spill is large, volatile, or occurs in a poorly ventilated area, evacuate all personnel from the immediate vicinity.

• Alerting Personnel: Notify a supervisor and the institution's Environmental Health and Safety (EHS) department immediately.

• Cleanup: For small, manageable spills, trained laboratory personnel may proceed with cleanup.

  • PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., butyl rubber or nitrile).[1]

  • Containment: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain and absorb the spill. Do not use combustible materials like paper towels.

  • Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[2][7]

• Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[13]

Waste Minimization

Reducing waste generation is both environmentally responsible and cost-effective.

Strategy	Implementation	Rationale
Source Reduction	Order the smallest quantity of the chemical required for your research.[10]	Prevents the accumulation of expired or unused chemicals that become waste.
Scale Reduction	Whenever possible, reduce the scale of experiments to minimize the volume of waste produced.[10]	Directly lowers the amount of waste generated per experiment.
Inventory Management	Maintain an accurate and up-to-date chemical inventory.[9][10]	Prevents redundant purchases and helps identify surplus chemicals that can be shared.
Proper Planning	Carefully plan experiments to avoid unnecessary waste generation.	Ensures efficient use of reagents and minimizes the creation of unwanted byproducts.

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A Senior Application Scientist's Guide to Handling Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate

Hazard Assessment: A Synthesis of Structural Analogs

The toxicological profile of Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate can be inferred by examining its core components: the 2-chloro-5-nitropyridine ring and the ethyl oxopropanoate side chain.

• 2-Chloro-5-nitropyridine Moiety: This is the primary driver of the compound's hazard profile. According to data from PubChem and various suppliers, 2-Chloro-5-nitropyridine is classified with the following hazards:

  • H315: Causes skin irritation [1][2]

  • H319: Causes serious eye irritation [1][2]

  • H335: May cause respiratory irritation [1][2]

  • H302: Harmful if swallowed [2]

  The combination of a chlorinated aromatic ring and a nitro group makes this class of compounds persistent and potentially toxic.[3][4]

• Ethyl Oxopropanoate Moiety: Esters can present inhalation and contact hazards. For instance, Ethyl-2-chloro propionate is classified as a flammable liquid that also causes skin, eye, and respiratory irritation.[5] While our target compound's flammability is unconfirmed, the potential for irritation from the ester group should be assumed.

Based on this analysis, Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate must be handled as a substance that is, at a minimum, harmful if swallowed, a skin and eye irritant, and a respiratory tract irritant.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is non-negotiable and must be based on a conservative assessment of the synthesized hazards. The causality behind each selection is to create a complete barrier between the researcher and the chemical.

Protection Type	Specific Recommendations	Standards & Rationale
Eye and Face	Tightly fitting safety goggles with side-shields. A face shield should be worn over goggles when there is a risk of splashing or when handling larger quantities (>5g).	Must conform to OSHA 29 CFR 1910.133 or European Standard EN166.[6][7] This dual protection is critical to prevent serious eye irritation from contact with dust or splashes.
Skin and Body	Chemical-resistant, impervious gloves (e.g., Nitrile rubber). A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs.	Gloves must be inspected for integrity before each use and changed immediately upon contamination.[1][8] Nitrile provides good protection against a range of chemicals, but prolonged contact should be avoided. A lab coat protects against incidental skin contact.
Respiratory	Operations must be conducted in a certified chemical fume hood. If engineering controls are insufficient or during a spill cleanup, a NIOSH/MSHA-approved respirator with particulate filters (N95 or P100) is required.	A fume hood is the primary engineering control to prevent respiratory tract irritation from dust or vapors.[8][9] Respirators are a secondary line of defense for non-routine events.

Operational Plan: A Step-by-Step Handling Workflow

This protocol is designed to minimize exposure at every stage of the handling process.

Preparation and Engineering Controls

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Proximity of Safety Equipment: Confirm that a safety shower and an eyewash station are unobstructed and within a 10-second travel distance of the workspace.[6][10]

• Assemble Materials: Before introducing the chemical, place all necessary apparatus (spatulas, glassware, weighing paper, waste containers) inside the fume hood to minimize air turbulence.

• Don PPE: Put on all required PPE as detailed in the table above before opening the chemical container.

Weighing and Transfer

• Perform in Fume Hood: All weighing and transfers must occur inside the fume hood.

• Control Static: Use an anti-static gun or ionizer on the balance and container, as fine powders can be electrostatically charged and prone to dispersal.

• Gentle Handling: Open the container slowly. Use a dedicated spatula to gently scoop the powder. Avoid any actions that could create dust clouds.

• Immediate Closure: Tightly close the main container immediately after dispensing the required amount.[9][11]

Reaction and Disposal

• Vessel Sealing: Keep the reaction vessel sealed or under active ventilation within the fume hood at all times.

• Waste Segregation:

  • Solid Waste: All contaminated disposables (gloves, weighing paper, paper towels) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Unused reagents and reaction mixtures should be collected in a labeled, sealed container designated for chlorinated and nitrated organic waste. Do not mix with other waste streams.

  • Sharps: Contaminated needles or scalpels must be disposed of in an appropriate sharps container.

Caption: Workflow for handling Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[11][12] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7][12] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration.[7][12] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1][11] Seek immediate medical attention.

• Spill Management:

  • Evacuate all non-essential personnel from the area.

  • If safe to do so, increase ventilation by opening the fume hood sash.

  • Wearing full PPE, including respiratory protection, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

  • Decontaminate the spill area with a suitable solvent, followed by soap and water.

Disposal Plan: Addressing Environmental Persistence

Chlorinated nitroaromatic compounds are recognized as persistent environmental pollutants that are resistant to natural degradation.[3][4] Improper disposal can lead to long-term contamination of soil and water.[13]

• Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full chemical name, and the associated hazards (Irritant, Toxic).

• Storage: Store waste containers in a designated, secure, and well-ventilated satellite accumulation area, away from incompatible materials.[9][11]

• Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.[12]

Caption: Decision diagram for selecting appropriate respiratory protection.

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